Dual-Reactive Pharmacophores in Chemical Biology: Mechanism of Action of N-Acryloyl-2-Azetidinone in Biological Assays
Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Compound Analyzed: 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) | CAS: 151586-60-6 | Common Name: N-Acryloyl-2-azetidinone Structural Rat...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals
Compound Analyzed: 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) | CAS: 151586-60-6 | Common Name: N-Acryloyl-2-azetidinone
Structural Rationale and Chemical Reactivity
In the landscape of targeted covalent inhibitors (TCIs) and activity-based protein profiling (ABPP), the design of electrophilic warheads dictates both proteome selectivity and target engagement kinetics. N-Acryloyl-2-azetidinone represents a highly specialized, dual-reactive pharmacophore. It merges two distinct electrophilic centers into a single compact scaffold: a strained four-membered
β
-lactam ring and an
α,β
-unsaturated carbonyl (acryloyl) group.
As an Application Scientist, it is critical to understand the causality behind this structural design. The
β
-lactam ring is classically susceptible to nucleophilic attack by serine or threonine hydroxyls, a mechanism foundational to penicillin-binding protein (PBP) inhibitors[1]. However, in a standard N-alkyl azetidinone, the amide resonance partially stabilizes the carbonyl, requiring specific enzymatic activation for ring opening.
By substituting the nitrogen with an acryloyl group, we introduce a strong electron-withdrawing effect. This pulls electron density away from the
β
-lactam nitrogen, suppressing amide resonance and drastically increasing the electrophilicity of the
β
-lactam carbonyl carbon. Concurrently, the acryloyl moiety acts as an independent Michael acceptor, highly tuned for soft nucleophiles like cysteine thiols—a strategy clinically validated by covalent kinase inhibitors such as osimertinib and ibrutinib[2]. This dual nature allows the compound to act as a versatile probe in complex biological assays[3].
Divergent Mechanisms of Action in Target Engagement
Depending on the microenvironment of the protein active site, N-acryloyl-2-azetidinone engages targets via two divergent, mutually exclusive covalent pathways.
Pathway A: Serine Acylation (The
β
-Lactam Paradigm)
When the probe enters the active site of a serine hydrolase or a PBP, the catalytic serine hydroxyl acts as a hard nucleophile. It attacks the highly electrophilic carbonyl carbon of the
β
-lactam ring. The strain of the four-membered ring drives the reaction forward, resulting in ring opening and the formation of a stable, irreversible acyl-enzyme intermediate[4].
Pathway B: Cysteine Alkylation (The Michael Addition Paradigm)
When encountering a highly nucleophilic, non-catalytic or catalytic cysteine residue (e.g., in targeted kinases or cysteine proteases), the thiolate attacks the
β
-carbon of the acryloyl group. This Michael addition resolves into a stable thioether linkage[5]. Because the acryloyl group is a relatively soft electrophile, it requires spatial proximity and orientation within a binding pocket to react efficiently, minimizing off-target toxicity[2].
Divergent covalent modification pathways of N-acryloyl-2-azetidinone targeting Ser and Cys residues.
Experimental Protocols for Mechanistic Validation
To definitively map the mechanism of action of this compound in a biological assay, researchers must employ self-validating experimental systems. The following protocols ensure that observed covalent modifications are specific, active-site directed, and mechanistically sound.
Protocol 1: Intact Protein LC-MS/MS for Stoichiometry and Site Identification
This protocol determines whether the compound acts via Pathway A (acylation, +125 Da mass shift) or Pathway B (alkylation, +125 Da mass shift), and identifies the specific modified residue.
Protein Preparation: Dilute the purified target protein (e.g., 10 µM) in a physiological buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl).
Self-Validating Control (Competitive Pre-incubation): Divide the sample into two aliquots. Pre-incubate Aliquot 1 with a known, high-affinity reversible inhibitor (100 µM) for 30 minutes. Leave Aliquot 2 untreated. Causality: If the covalent labeling is active-site directed, the reversible inhibitor will sterically occlude the probe, preventing adduct formation.
Probe Labeling: Add N-acryloyl-2-azetidinone (50 µM) to both aliquots. Incubate at 37°C for 1 hour.
Quenching & Digestion: Quench the reaction with 1% formic acid. Denature the protein using 8M urea, reduce disulfide bonds with DTT, alkylate free cysteines with iodoacetamide (to prevent artifactual probe reactions during digestion), and digest with Trypsin overnight.
LC-MS/MS Analysis: Analyze the peptides using a high-resolution mass spectrometer (e.g., Q-Exactive). Search for a mass addition of +125.047 Da on Serine or Cysteine residues.
Protocol 2: Activity-Based Protein Profiling (ABPP)
To evaluate the compound's selectivity in a complex biological matrix (e.g., cell lysate), an alkyne-tagged analogue of the azetidinone is utilized[3].
Proteome Labeling: Incubate live cells or native cell lysate (2 mg/mL protein) with the alkyne-tagged probe (10 µM) for 2 hours.
Click Chemistry (CuAAC): Lyse the cells (if applicable). To the lysate, add a click-chemistry master mix: Biotin-azide (100 µM), TCEP (1 mM), TBTA ligand (100 µM), and CuSO
4
(1 mM). React for 1 hour at room temperature. Causality: The copper(I)-catalyzed azide-alkyne cycloaddition covalently attaches a biotin reporter only to proteins engaged by the probe.
Enrichment: Precipitate the proteome to remove unreacted reagents. Resuspend and incubate with streptavidin-agarose beads for 2 hours to enrich labeled proteins.
On-Bead Digestion & Identification: Wash the beads stringently, perform on-bead tryptic digestion, and analyze the resulting peptides via quantitative proteomics to map the ligandable targets.
Step-by-step Activity-Based Protein Profiling (ABPP) workflow for target identification.
Quantitative Data Presentation
The dual-reactive nature of the N-acryloyl-2-azetidinone scaffold yields distinct kinetic profiles depending on the nucleophile targeted. The table below summarizes the representative kinetic parameters and chemoselectivity profiles typical for this class of dual-reactive probes.
Reactive Moiety
Target Nucleophile
Primary Protein Targets
Reaction Mechanism
Representative
kinact/KI
(
M−1s−1
)
Adduct Stability
β
-Lactam Ring
Serine (Hydroxyl)
PBPs, Serine Proteases
Acylation (Ring Opening)
103−105
High (Stable Ester)
N-Acryloyl Group
Cysteine (Thiolate)
Kinases, Cysteine Proteases
Michael Addition
104−106
High (Thioether)
Note: The
kinact/KI
values are highly dependent on the specific architecture of the target protein's binding pocket, which dictates the local concentration (
KI
) and the precise orientation of the nucleophile relative to the electrophilic warhead (
kinact
).
References
Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. Molecules (MDPI). URL:[Link]
Advancing Covalent Ligand and Drug Discovery beyond Cysteine. Chemical Reviews (ACS). URL:[Link]
Activity-Based Protein Profiling of Bile Salt Hydrolysis in the Human Gut Microbiome with Beta-Lactam or Acrylamide-Based Probes. ChemBioChem (PubMed). URL:[Link]
Chemical Stability and Reactivity Profile of 1-(1-oxo-2-propenyl)-2-azetidinone: A Comprehensive Technical Guide
Executive Summary As a Senior Application Scientist overseeing advanced intermediate development, I frequently encounter molecules that demand a nuanced understanding of cross-functional reactivity. 1-(1-oxo-2-propenyl)-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
As a Senior Application Scientist overseeing advanced intermediate development, I frequently encounter molecules that demand a nuanced understanding of cross-functional reactivity. 1-(1-oxo-2-propenyl)-2-azetidinone —commonly known as N-acryloyl-2-azetidinone—is a prime example. Far from being a simple building block, it is a highly tuned, "dual-warhead" electrophile. This guide deconstructs the causality behind its chemical behavior, providing self-validating experimental workflows to harness its reactivity while mitigating its inherent instability.
Structural Causality: The Dual-Electrophile System
To master the handling of 1-(1-oxo-2-propenyl)-2-azetidinone, one must first understand the electronic cross-talk between its two primary structural motifs: the strained four-membered ring and the exocyclic alkene.
The Activated
β
-Lactam Core: The fundamental instability of the
β
-lactam ring is driven by extreme angle strain. In standard
β
-lactams, amide resonance provides a degree of stabilization. However, the introduction of the N-acryloyl group creates an imide-like electronic environment. The strongly electron-withdrawing exocyclic carbonyl competes for the nitrogen's lone pair, effectively abolishing the resonance stabilization of the lactam carbonyl. This renders the C2 carbon exceptionally electrophilic, priming it for rapid nucleophilic attack and subsequent ring opening, a strategy successfully applied in the total synthesis of complex macrolides like 1[1].
The N-Acryloyl Motif: Conversely, the N-acryloyl alkene acts as a potent Michael acceptor. Because the azetidinone nitrogen is locked in a strained ring, the entire azetidinone moiety acts as a powerful electron-withdrawing group, significantly lowering the LUMO of the acryloyl alkene. As demonstrated in 2, radical addition to N-acryloyl-2-azetidinone is exceptionally facile, allowing it to trap nucleophilic radicals with high efficiency[2].
Understanding these boundaries is practical and necessary for the3 where highly strained intermediates dictate the synthetic route[3].
Structural reactivity map detailing dual electrophilic and radical acceptor pathways.
Quantitative Reactivity & Stability Profiles
Due to its dual electrophilicity, N-acryloyl-2-azetidinone is highly sensitive to its chemical environment. Base-catalyzed hydrolysis is rapid, and the molecule is prone to spontaneous free-radical polymerization if not stored properly (typically neat at -20°C with a radical inhibitor like BHT).
Table 1: Hydrolytic Stability Profile
pH Condition
Buffer System
Temp (°C)
Estimated Half-Life (t½)
Primary Degradant
pH 4.0
Acetate
25
> 48 hours
Intact
pH 7.4
Phosphate
25
~ 4.5 hours
Acyclic
β
-amino acid derivative
pH 9.0
Borate
25
< 15 minutes
Ring-opened carboxylate
Table 2: Reactivity Modalities
Reaction Type
Target Motif
Reagents / Conditions
Structural Outcome
Nucleophilic Ring Opening
β
-Lactam Carbonyl
Cyanide, Amines, OH⁻
Acyclic
β
-amino acid / amide
Radical Conjugate Addition
N-Acryloyl Alkene
R•, Bu₃SnH, Lewis Acid
α
-substituted N-acyl azetidinone
Michael Addition
N-Acryloyl Alkene
Thiols, Amines (mild)
β
-substituted N-acyl azetidinone
Self-Validating Experimental Workflows
To ensure trustworthiness in our kinetic and synthetic data, the following protocols are designed as self-validating systems. Every step incorporates a mechanistic failsafe to prevent false positives or analytical artifacts.
Objective: Determine the degradation kinetics of the
β
-lactam core under physiological and stress conditions.
Causality & Validation: This protocol uses a pre-stress internal standard (methyl benzoate) to normalize any volumetric errors during sampling. A rapid acidic quench (pH 3.0) is employed to instantly protonate attacking nucleophiles (like OH⁻) and stabilize the lactam, ensuring the HPLC snapshot perfectly represents the exact time point of extraction.
Step-by-Step Methodology:
Preparation: Dissolve 1-(1-oxo-2-propenyl)-2-azetidinone in anhydrous acetonitrile to a stock concentration of 10 mM.
Internal Standard Addition: Spike the stock solution with 1 mM methyl benzoate.
Hydrolytic Stress: Transfer 100 µL of the stock into 900 µL of pre-warmed (25°C) aqueous buffer (e.g., pH 7.4 phosphate buffer).
Quenching: At defined time intervals (0, 15, 30, 60, 120 mins), extract a 50 µL aliquot and immediately inject it into 50 µL of ice-cold 0.1% Trifluoroacetic acid (TFA) in water. (Why? The sudden drop in pH instantly arrests base-catalyzed ring opening).
Analysis: Analyze via HPLC-UV at 210 nm. Plot the ratio of the analyte peak area to the internal standard peak area over time to derive the pseudo-first-order rate constant (
k
) and half-life (
t1/2
).
Self-validating experimental workflow for hydrolytic stability profiling.
Protocol B: Controlled Radical Conjugate Addition
Objective: Exploit the N-acryloyl motif for carbon-carbon bond formation via radical trapping.
Causality & Validation: N-acryloyl-2-azetidinone is highly prone to background thermal polymerization. To validate that the observed product is the result of targeted radical addition rather than polymeric chain growth, the reaction is run under strictly dilute conditions with a stoichiometric excess of the hydrogen atom donor (Bu₃SnH). This ensures rapid trapping of the intermediate radical before propagation can occur.
Step-by-Step Methodology:
Setup: In a flame-dried Schlenk flask under argon, dissolve 1-(1-oxo-2-propenyl)-2-azetidinone (1.0 equiv) and the alkyl halide precursor (1.5 equiv) in strictly degassed dichloromethane (0.05 M). (Why degassed? Oxygen is a potent biradical scavenger that will instantly quench the initiation phase).
Thermal Activation: Heat the mixture gently to 40°C. This mild temperature initiates AIBN decomposition while minimizing the thermal polymerization of the acryloyl group.
Monitoring: Track the disappearance of the starting material via LC-MS.
Workup: Quench with saturated aqueous KF to precipitate tin residues as insoluble Bu₃SnF, ensuring clean isolation of the
α
-substituted N-acyl azetidinone via filtration and subsequent chromatography.
References
The Role of the Achiral Template in Enantioselective Transformations.
Source: Journal of Organic Chemistry / PubMed - NIH (2003)
Source: Chemical Reviews - ACS Publications (2017)
An In-Depth Technical Guide to the Structural Properties of the 2-Azetidinone, 1-(1-oxo-2-propenyl)- β-Lactam Ring
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical analysis of the structural and electronic properties of 2-Azetidino...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a comprehensive technical analysis of the structural and electronic properties of 2-Azetidinone, 1-(1-oxo-2-propenyl)-, a molecule of significant interest due to the unique reactivity conferred by its strained β-lactam ring in conjunction with a polymerizable acryloyl moiety. We will delve into the synthesis, spectroscopic characterization, and inherent reactivity of this compound, offering insights valuable for its application in materials science and drug development.
Molecular Architecture: A Fusion of Strain and Reactivity
The core of 2-Azetidinone, 1-(1-oxo-2-propenyl)-, also known as N-acryloyl-β-lactam, is the four-membered azetidinone ring. This structural motif is famously present in penicillin and cephalosporin antibiotics.[1] The inherent ring strain of the β-lactam, with bond angles deviating significantly from the ideal sp³ and sp² geometries, is a primary determinant of its chemical behavior.[2] The fusion of this strained ring with an N-acryloyl group introduces a vinyl functionality, opening avenues for polymerization and Michael additions, thereby creating a bifunctional molecule with distinct reactive centers.
The Strained β-Lactam Core
The 2-azetidinone ring is a cyclic amide. In a typical acyclic amide, the nitrogen atom's lone pair of electrons can delocalize into the carbonyl group, resulting in a planar structure with significant double-bond character in the C-N bond. However, the geometric constraints of the four-membered ring in a β-lactam hinder this resonance stabilization.[3] This reduced amide resonance increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[4] This heightened reactivity is the cornerstone of the biological activity of β-lactam antibiotics, which act by acylating the active site serine of bacterial transpeptidases.[3]
The N-Acryloyl Substituent: An Electronic and Functional Handle
The attachment of an acryloyl group directly to the nitrogen atom of the β-lactam ring has profound electronic and functional consequences. The electron-withdrawing nature of the acryloyl carbonyl group further decreases the electron density on the β-lactam nitrogen, a phenomenon that has been shown to enhance the susceptibility of the β-lactam carbonyl to nucleophilic attack.[5] This is a critical consideration for predicting the reactivity of the molecule in various chemical environments.
Furthermore, the vinyl group of the acryloyl moiety is a site of unsaturation, making 2-Azetidinone, 1-(1-oxo-2-propenyl)- a monomer capable of undergoing free-radical polymerization. This allows for the incorporation of the reactive β-lactam ring into a polymer backbone, leading to the development of functional materials with potential applications in drug delivery, responsive hydrogels, and reactive coatings.
Synthesis and Spectroscopic Characterization
The synthesis of N-substituted 2-azetidinones is most commonly achieved through the Staudinger cycloaddition, a [2+2] cycloaddition of a ketene and an imine.[6] For N-acryloyl-β-lactam, a common synthetic route involves the reaction of acryloyl chloride with 2-azetidinone in the presence of a non-nucleophilic base like triethylamine.
Experimental Protocol: Synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)-
A general procedure for the synthesis of N-acylated β-lactams involves the dropwise addition of an acyl chloride to a cooled solution of the β-lactam and a tertiary amine base in an aprotic solvent.[4][7]
Materials:
2-Azetidinone
Acryloyl chloride
Triethylamine (Et₃N)
Anhydrous dichloromethane (DCM)
Standard glassware for inert atmosphere reactions
Procedure:
Dissolve 2-azetidinone and triethylamine in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon) and cool the mixture to 0 °C in an ice bath.
Slowly add a solution of acryloyl chloride in anhydrous dichloromethane to the cooled mixture with constant stirring.
Allow the reaction to stir at 0 °C for a specified time, followed by warming to room temperature.
Monitor the reaction progress using thin-layer chromatography (TLC).
Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Extract the aqueous layer with dichloromethane.
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield 2-Azetidinone, 1-(1-oxo-2-propenyl)-.
Figure 1: Synthetic workflow for 2-Azetidinone, 1-(1-oxo-2-propenyl)-.
Spectroscopic Signature
The structural elucidation of 2-Azetidinone, 1-(1-oxo-2-propenyl)- relies on a combination of spectroscopic techniques.
Infrared (IR) Spectroscopy:
The IR spectrum of an N-acylated β-lactam is characterized by strong carbonyl stretching absorptions. A key feature is the high-frequency band for the β-lactam carbonyl, typically appearing in the range of 1750-1800 cm⁻¹, which is indicative of the strained four-membered ring.[8] The acryloyl carbonyl stretch will appear at a lower frequency, generally around 1680-1700 cm⁻¹. The C=C stretching of the vinyl group is also expected in the 1620-1640 cm⁻¹ region.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: The proton NMR spectrum will show characteristic signals for the protons on the β-lactam ring and the vinyl protons of the acryloyl group. The protons on the four-membered ring will appear as multiplets, with their chemical shifts and coupling constants providing information about their stereochemical relationship. The vinyl protons will typically resonate in the downfield region (δ 5.5-7.0 ppm) as a complex multiplet.
¹³C NMR: The carbon NMR spectrum is particularly informative for identifying the carbonyl carbons. The β-lactam carbonyl carbon is expected to resonate at a lower field (around 165-175 ppm) compared to the acryloyl carbonyl carbon due to the ring strain.[6] The vinyl carbons will also have distinct chemical shifts in the olefinic region of the spectrum.
Functional Group
¹H NMR (ppm, expected)
¹³C NMR (ppm, expected)
IR (cm⁻¹, expected)
β-Lactam CH₂
Multiplets
~40-50
-
β-Lactam CH₂
Multiplets
~40-50
-
Vinyl CH=
Multiplet
~125-135
~1630 (C=C stretch)
Vinyl =CH₂
Multiplet
~125-135
~3050-3150 (C-H stretch)
β-Lactam C=O
-
~165-175
~1750-1800
Acryloyl C=O
-
~160-170
~1680-1700
Table 1: Expected Spectroscopic Data for 2-Azetidinone, 1-(1-oxo-2-propenyl)-.
Reactivity and Mechanistic Insights
The reactivity of 2-Azetidinone, 1-(1-oxo-2-propenyl)- is dictated by the interplay between the strained β-lactam ring and the electrophilic acryloyl group.
Nucleophilic Attack at the β-Lactam Carbonyl
The primary mode of reactivity for the β-lactam ring is nucleophilic acyl substitution.[9] The ring strain and the electron-withdrawing N-acryloyl group enhance the electrophilicity of the carbonyl carbon, making it susceptible to attack by a wide range of nucleophiles. This reaction leads to the opening of the four-membered ring. The kinetics of this hydrolysis are significantly influenced by the nature of the N-substituent, with electron-withdrawing groups generally accelerating the rate of hydrolysis.[10]
Figure 2: General mechanism of nucleophilic ring opening of the β-lactam.
Polymerization via the Acryloyl Group
The vinyl group of the N-acryloyl substituent allows 2-Azetidinone, 1-(1-oxo-2-propenyl)- to act as a monomer in free-radical polymerization. This process can be initiated by thermal or photochemical means using standard radical initiators. The resulting polymer, poly(N-acryloyl-β-lactam), possesses a backbone with pendant β-lactam rings. These reactive side chains can be subsequently modified, making these polymers attractive for applications such as drug-eluting coatings or functional hydrogels. The polymerization of related N-vinyl lactams has been studied, providing insights into the expected reactivity ratios and polymerization kinetics.[2][11]
Structural Data and Conformational Analysis
Bond Lengths and Angles:
The bond lengths and angles within the β-lactam ring are expected to deviate from those of their acyclic counterparts. The C-N bond within the ring will be longer than in a typical planar amide due to reduced resonance. The internal bond angles will be constrained to approximately 90°, leading to significant angle strain. Computational chemistry methods, such as Density Functional Theory (DFT), can be employed to predict the optimized geometry, including bond lengths, bond angles, and dihedral angles.[14]
Planarity:
A key structural feature of N-acylated β-lactams is the degree of planarity at the nitrogen atom. In contrast to the pyramidal nitrogen in many bicyclic β-lactams, the nitrogen in monocyclic N-acylated β-lactams is expected to be more planar. This planarity influences the amide resonance and, consequently, the reactivity of the β-lactam ring.
Conclusion and Future Perspectives
2-Azetidinone, 1-(1-oxo-2-propenyl)- is a fascinating molecule that combines the inherent reactivity of a strained β-lactam ring with the polymerizability of an acryloyl group. This dual functionality makes it a valuable building block for the synthesis of novel polymers and functional materials. Understanding the intricate details of its structure, from the precise bond angles within the four-membered ring to the electronic influence of the N-acryloyl substituent, is paramount for designing and controlling its chemical behavior.
Future research in this area will likely focus on the synthesis and characterization of polymers and copolymers derived from this monomer, exploring their properties for applications in biomedicine and materials science. Further computational and experimental studies are also needed to provide a more detailed picture of the structural and electronic properties of this versatile molecule.
References
Birck, C., Cha, J. Y., Cross, J., Schulze-Briese, C., Meroueh, S. O., Schlegel, H. B., Mobashery, S., & Samama, J. P. (2004). X-ray crystal structure of the acylated beta-lactam sensor domain of BlaR1 from Staphylococcus aureus and the mechanism of receptor activation for signal transduction. Journal of the American Chemical Society, 126(43), 13945–13947.
Page, M. I. (2005). Different transition-state structures for the reactions of beta-lactams and analogous beta-sultams with serine beta-lactamases. Journal of the American Chemical Society, 127(49), 17373–17381.
Birck, C., Cha, J. Y., Cross, J., Schulze-Briese, C., Meroueh, S. O., Schlegel, H. B., Mobashery, S., & Samama, J. P. (2004). X-ray Crystal Structure of the Acylated β-Lactam Sensor Domain of BlaR1 from Staphylococcus aureus and the Mechanism of Receptor Activation for Signal Transduction. Schlegel Group.
Sarı, S., & Ay, N. (2019). Synthesis and Characterization of Some 2-Azetidinones and Unexpected Azet-2(1H)-ones.
Chirit, N., & Gaina, C. (2013). Synthesis and Biological Evaluation of New 2-Azetidinones with Sulfonamide Structures. Molecules, 18(4), 4348-4366.
Al-Majidi, S. M., Rasheed, H. M., & Al-Mugdadi, S. F. H. (2022). Synthesis and characterization of binary compounds of the novel Azetidin-2-one ring and comparison of its biological activity. ScienceScholar, 4(2), 4441-4451.
Zhang, Q., Li, Y., & Li, Z. (2016). Reactive Copolymers Based on N-Vinyl Lactams with Pyridyl Disulfide Side Groups via RAFT Polymerization and Postmodification via Thiol–Disulfide Exchange Reaction. Macromolecules, 49(19), 7239-7248.
Umesh, N., et al. (2011). Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica, 3(6), 340-353.
Kumar, A., et al. (2012). 2-AZETIDINONE DERIVATIVES: SYNTHESIS, ANTIMICROBIAL, ANTICANCER EVALUATION AND QSAR STUDIES. Acta Poloniae Pharmaceutica, 69(5), 877-886.
Ebrahimi, E., Jarrahpour, A., Heidari, N., & Turos, E. (2016). The IR spectrum of aN-substituted hydroxyl β-lactam 3a, b acrylated...
Unknown. (n.d.). 1H NMR 1 2 18 13C{1H} NMR.
Lee, W., et al. (2023). Structural Insights for β-Lactam Antibiotics. Biomolecules & Therapeutics, 31(2), 133-144.
Fisher, J. F., & Mobashery, S. (2020). β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. Accounts of chemical research, 53(1), 21-30.
Tooke, C. L., Hinchliffe, P., Bragginton, E. C., Colenso, C. K., Hirvonen, V. H. A., Takebayashi, Y., & Spencer, J. (2019). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Microbiology, 10, 2942.
Lang, M., et al. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance.
Choi, S. K., Park, J. H., & Sur, G. S. (1980). Functional Monomers and Polymers (Ⅰ). Polymerization of Acryloyl-Type Monomer Containing Lactam Ring. Journal of the Korean Chemical Society, 24(4), 181-187.
Casadei, M. A., et al. (2019). Neutron and X-ray Crystal Structures of a Perdeuterated Enzyme Inhibitor Complex Reveal the Catalytic Proton Network of the Toho-1 β-Lactamase for the Acylation Reaction. Journal of the American Chemical Society, 141(4), 1649-1659.
Capriati, V., et al. (2015). Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. The Royal Society of Chemistry.
Geri, J. B., & Scheidt, K. A. (2015). Exploring the Mechanism of β-Lactam Ring Protonation in the Class A β-lactamase Acylation Mechanism Using Neutron and X-ray Crystallography. Journal of Medicinal Chemistry, 58(24), 9579-9584.
Bonomo, R. A. (2017). β-Lactamases: A Focus on Current Challenges. Cold Spring Harbor perspectives in medicine, 7(1), a025239.
Lee, T. S., et al. (2018). Optimising the β-lactam Parameters Using the Force Field Toolkit. ChemRxiv.
Chalykh, A., et al. (2006). Radical Polymerization of -Vinylcaprolactam in the Presence of Chain-Transfer Agents. Chemical Papers, 60(5), 364-369.
Kaniraja, C., Zochedh, A., Chandran, K., Mohan, Y. S., & Kathiresan, T. (2025). 1 H-NMR data for the prepared 2-Azetidinone compounds (4a-j).
Unknown. (n.d.). Spectra–Structure Correlations: Polymer Spectra. Society for Applied Spectroscopy.
Solomon, O., Corciovei, M., Ciută, I., & Boghină, C. (2015). Polymerization of N-Vinylcaprolactam and Characterization of Poly(N-Vinylcaprolactam).
Tooke, C. L., Hinchliffe, P., Bragginton, E. C., Colenso, C. K., Hirvonen, V. H. A., Takebayashi, Y., & Spencer, J. (2022). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers.
Palzkill, T. (2018). Kinetic parameters for the hydrolysis of different -lactam substrates by WT BcII and mutant M5.
Gil, M., Núñez, J. L., Palafox, M. A., & Iza, N. (2001). FTIR study of five complex beta-lactam molecules. Biopolymers, 62(5), 278–294.
Unknown. (n.d.).
Unknown. (n.d.). Topic 8-1 Antibacterial Agents.
Unknown. (2025). X-ray structure and computational study for N-acryloyl-L-valine, a versatile monomer for preparing smart drug delivery carriers.
Zhang, Q., Li, Y., & Li, Z. (2016). Temperature and pH dual-responsive poly(vinyl lactam) copolymers functionalized with amine side groups via RAFT polymerization. Polymer Chemistry, 7(44), 6774-6784.
Benoit, D., et al. (1999).
Unknown. (n.d.).
Chem Help ASAP. (2022, October 7). differences & similarities of 1H & 13C NMR spectroscopy [Video]. YouTube.
Hoffmann, R. (1995).
D'hooghe, M., & De Kimpe, N. (2006). Novel and Recent Synthesis and Applications of β-Lactams. Current organic chemistry, 10(7), 719-755.
Unknown. (n.d.). The IR (a) and Raman (b) spectra of β-lactam in form I (red curves) and...
Eslami, H., & Hutchinson, R. A. (2018).
Eslami, H., & Hutchinson, R. A. (2018).
Mallikarjuna, B., Rao, K. M. S., Subha, M. C. S., Prasad, C. V., Rao, K. C., & Rao, K. S. V. K. (2011). Synthesis, characterization and use of Poly (N-isopropylacrylamide-co-N-vinylcaprolactam) crosslinked thermoresponsive. Journal of Applied Pharmaceutical Science, 1(6), 171-177.
Pharmacokinetics of 2-Azetidinone,1-(1-oxo-2-propenyl)- derivatives
An In-Depth Technical Guide to the Pharmacokinetics of 2-Azetidinone, 1-(1-oxo-2-propenyl)- Derivatives Abstract The 2-azetidinone, or β-lactam, ring is a cornerstone of medicinal chemistry, most famously recognized as t...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Pharmacokinetics of 2-Azetidinone, 1-(1-oxo-2-propenyl)- Derivatives
Abstract
The 2-azetidinone, or β-lactam, ring is a cornerstone of medicinal chemistry, most famously recognized as the active core of penicillin and cephalosporin antibiotics.[1][2][3] However, its utility extends far beyond antibacterial action, with derivatives showing potential as cholesterol absorption inhibitors, enzyme inhibitors, and anti-inflammatory or anti-cancer agents.[4][5][6][7] This guide focuses on a specific, synthetically important subclass: 1-(1-oxo-2-propenyl)-2-azetidinone derivatives. The introduction of the reactive propenyl (acryloyl) group at the N1 position creates a unique chemical entity with distinct pharmacokinetic challenges and opportunities. Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of these molecules is paramount for translating their biological activity into therapeutic success. This document provides a comprehensive overview of the core pharmacokinetic principles, detailed experimental methodologies, and predictive insights essential for the preclinical development of this promising class of compounds.
The 2-Azetidinone Core: A Privileged Scaffold
The 2-azetidinone is a four-membered cyclic amide.[3][8] The inherent ring strain makes the amide bond more susceptible to hydrolysis compared to linear amides, a chemical property that is key to its mechanism of action in antibiotics where it acylates bacterial transpeptidase enzymes.[3][9] This reactivity, however, also presents a primary metabolic liability.
The biological profile of a 2-azetidinone derivative is heavily influenced by the substituents at positions 1, 3, and 4 of the ring. The focus of this guide, the 1-(1-oxo-2-propenyl)- moiety, introduces an α,β-unsaturated carbonyl system. This group is a known Michael acceptor, which can covalently interact with biological nucleophiles, such as cysteine residues in proteins. This presents both a potential mechanism for targeted covalent inhibition and a significant pathway for metabolic clearance and potential toxicity.
Foundational Pharmacokinetics (ADME) of Azetidinone Derivatives
A systematic evaluation of a compound's journey through the body is critical for drug development.[10] This journey is defined by four key processes:
Absorption: The process by which a drug enters the systemic circulation. For oral drugs, this involves overcoming barriers in the gastrointestinal tract.
Distribution: The reversible transfer of a drug from the bloodstream into various tissues and organs of the body.[10]
Metabolism: The chemical transformation of the drug by enzymes, primarily in the liver, into metabolites that are typically more water-soluble and easier to excrete.[10][11]
Excretion: The irreversible removal of the drug and its metabolites from the body, primarily through urine and feces.
A thorough understanding of these four pillars allows for the optimization of dosing regimens, prediction of drug-drug interactions, and assessment of the overall safety and efficacy profile.[10]
In-Depth Pharmacokinetic Profile of 1-(1-oxo-2-propenyl)-2-azetidinones
Absorption
The oral bioavailability of these derivatives will be governed by their aqueous solubility and membrane permeability.
Solubility: The azetidinone core itself is relatively polar. However, substituents elsewhere on the molecule can drastically alter its physicochemical properties. Poor aqueous solubility can be a significant hurdle for oral absorption.
Permeability: Passive diffusion across the intestinal epithelium is a primary route of absorption for many small molecules. The Caco-2 permeability assay is the gold standard in vitro model for predicting this process.[12]
Chemical Stability: The acidic environment of the stomach and the enzymatic milieu of the intestine can pose a threat to the integrity of the molecule before it is absorbed. The strained β-lactam ring can be susceptible to acid-catalyzed hydrolysis.
Distribution
Once absorbed, the drug's distribution is influenced by:
Plasma Protein Binding (PPB): Extensive binding to plasma proteins like albumin restricts the amount of free drug available to exert its pharmacological effect or to be cleared.[11] Only the unbound fraction is considered active.
Tissue Penetration: The ability to distribute into target tissues is crucial. The physicochemical properties (e.g., lipophilicity, size, charge) of the molecule will dictate its ability to cross cell membranes and accumulate in different compartments. The apparent volume of distribution (Vd) provides an indication of how extensively a drug is distributed throughout the body.
Metabolism: The Dual Challenge
Metabolism is arguably the most critical and complex aspect of this compound class due to two primary reactive sites.
β-Lactam Ring Hydrolysis: This is the canonical metabolic pathway for β-lactam antibiotics, catalyzed by β-lactamase enzymes in bacteria.[3][9] In humans, plasma esterases and hepatic enzymes can also catalyze this ring-opening reaction, typically leading to inactivation.
Michael Addition to the Propenyl Group: The α,β-unsaturated carbonyl system is a prime target for conjugation with endogenous nucleophiles, most notably glutathione (GSH), in a Phase II metabolic reaction catalyzed by glutathione S-transferases (GSTs). This is often a major detoxification and clearance pathway.
Other Metabolic Pathways: Depending on other substituents, Phase I reactions (e.g., oxidation, reduction) catalyzed by cytochrome P450 (CYP) enzymes can also occur.[13]
The interplay between these pathways will determine the metabolic fate and half-life of the compound.
Excretion
The primary routes of elimination for small-molecule drugs and their more polar metabolites are renal (via urine) and biliary (via feces). High-performance liquid chromatography coupled with mass spectrometry (LC-MS) is used to quantify the parent drug and its metabolites in urine and feces to understand the primary routes and rate of excretion.
Methodologies for Comprehensive Pharmacokinetic Evaluation
A tiered approach, combining in vitro and in vivo experiments, provides a robust framework for characterizing the ADME properties of novel 2-azetidinone derivatives.
Mandatory Visualization: ADME Workflow
Caption: Fig 1. Integrated ADME workflow for drug candidates.
In Vitro Experimental Protocols
In vitro assays are cost-effective, high-throughput methods used to screen candidates and predict in vivo behavior.[10]
Causality: This assay predicts the rate of Phase I metabolism and hepatic clearance.[11][13] A compound that is rapidly metabolized will likely have a short half-life and low oral bioavailability.
Methodology:
Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).
Incubation Mixture: In a microcentrifuge tube, combine pooled liver microsomes (e.g., human, rat) at a final protein concentration of 0.5 mg/mL in a phosphate buffer (pH 7.4).
Initiation: Pre-warm the mixture to 37°C. Initiate the reaction by adding the NADPH regenerating system (cofactor for CYP450 enzymes) and immediately adding the test compound to a final concentration of 1 µM.
Time Points: Aliquots are taken at specific time points (e.g., 0, 5, 15, 30, 60 minutes).
Quenching: The reaction in each aliquot is stopped by adding an ice-cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analysis: Samples are centrifuged to precipitate proteins. The supernatant is analyzed by LC-MS/MS to determine the concentration of the remaining parent compound.
Data Analysis: The percentage of compound remaining is plotted against time on a semi-logarithmic scale. The slope of the linear regression provides the elimination rate constant (k), from which the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint) are calculated.
Self-Validation: The protocol must include positive control compounds with known metabolic fates (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin) to ensure the microsomal activity is within the expected range. A negative control (incubation without NADPH) confirms that metabolism is cofactor-dependent.
Causality: This assay uses a human colon adenocarcinoma cell line that differentiates into a monolayer of polarized enterocytes, mimicking the intestinal barrier.[12] It is used to classify compounds as having high or low permeability, predicting oral absorption.
Methodology:
Cell Culture: Caco-2 cells are seeded onto Transwell® inserts and cultured for 21-25 days to allow for differentiation and formation of tight junctions.
Integrity Check: The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER).
Permeability Measurement (A-to-B): The test compound is added to the apical (A, upper) chamber. Samples are taken from the basolateral (B, lower) chamber over time (e.g., up to 2 hours).
Efflux Measurement (B-to-A): The compound is added to the basolateral chamber, and samples are taken from the apical chamber. A B-to-A permeability significantly higher than A-to-B suggests the compound is a substrate for efflux transporters (e.g., P-glycoprotein).
Analysis: Concentrations in the donor and receiver chambers are measured by LC-MS/MS.
Data Analysis: The apparent permeability coefficient (Papp) is calculated.
Self-Validation: High (propranolol) and low (atenolol) permeability control compounds are run in parallel to benchmark the assay performance.
In Vivo Experimental Protocol
In vivo studies provide the definitive pharmacokinetic profile in a whole organism.[10]
Causality: This experiment determines key parameters like clearance, volume of distribution, half-life, and oral bioavailability by measuring drug concentrations in blood or plasma over time after both intravenous and oral administration.[11]
Methodology:
Animal Model: Male Sprague-Dawley rats or C57BL/6 mice are commonly used.[11] Animals are cannulated (e.g., in the jugular vein) for serial blood sampling.
Dosing:
Intravenous (IV) Group (n=3-5): The compound is administered as a bolus dose (e.g., 1-2 mg/kg) via the tail vein. This route ensures 100% bioavailability.
Oral (PO) Group (n=3-5): The compound is administered by oral gavage (e.g., 5-10 mg/kg) as a solution or suspension.
Blood Sampling: Blood samples (~100 µL) are collected at pre-defined time points (e.g., pre-dose, 2, 5, 15, 30 min, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant (e.g., K2-EDTA).
Plasma Preparation: Samples are immediately centrifuged to separate plasma, which is then stored at -80°C until analysis.
Bioanalysis: Plasma concentrations of the parent drug (and potentially key metabolites) are determined using a validated LC-MS/MS method.
Data Analysis: Plasma concentration-time data are analyzed using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate pharmacokinetic parameters.
Self-Validation: The bioanalytical method used for quantification must be fully validated according to regulatory guidelines, including assessments of linearity, accuracy, precision, and recovery.
Mandatory Visualization: In Vivo PK Study Workflow
Caption: Fig 2. Workflow for a typical rodent PK study.
Data Presentation and Interpretation
Quantitative data should be summarized in tables for clear comparison.
Table 1: Representative In Vitro ADME Profile
Parameter
Test Compound
High Control
Low Control
Interpretation
Kinetic Solubility (pH 7.4)
85 µM
>200 µM
<10 µM
Moderate solubility
Caco-2 Papp (A→B) (10⁻⁶ cm/s)
9.5
Propranolol (25.1)
Atenolol (0.4)
Moderate permeability
Efflux Ratio (Papp B→A / A→B)
1.2
N/A
N/A
Not a major efflux substrate
Human Microsomal t½ (min)
25
Warfarin (>60)
Verapamil (8)
Moderate metabolic clearance
Human Plasma Protein Binding (%)
92%
Warfarin (99.5%)
Metoprolol (12%)
High binding
Table 2: Representative In Vivo Pharmacokinetic Parameters in Rat
Parameter
IV Administration (2 mg/kg)
PO Administration (10 mg/kg)
Cmax (ng/mL)
2150 (at 2 min)
480
Tmax (h)
N/A
0.5
AUC₀-inf (ng·h/mL)
3240
2755
t½ (h)
2.1
2.3
Clearance (CL) (mL/min/kg)
10.3
N/A
Volume of Distribution (Vss) (L/kg)
1.8
N/A
Oral Bioavailability (F%)
N/A
17%
Interpretation: The hypothetical data suggest the compound has moderate clearance, a distribution beyond total body water, and low-to-moderate oral bioavailability, which could be due to a combination of incomplete absorption and first-pass metabolism.
Caption: Fig 3. Primary metabolic pathways for the title compounds.
Conclusion and Forward Outlook
The pharmacokinetic profile of 1-(1-oxo-2-propenyl)-2-azetidinone derivatives is uniquely complex, dictated by the dual reactivity of the strained β-lactam ring and the electrophilic propenyl group. A successful drug development campaign for this class of compounds hinges on a deep, early-stage understanding of their ADME properties. Key considerations include mitigating rapid metabolic clearance through both hydrolysis and glutathione conjugation, as well as optimizing solubility and permeability to ensure adequate oral bioavailability. The integrated in vitro and in vivo methodologies outlined in this guide provide a robust, self-validating framework for characterizing these molecules, enabling data-driven decisions to advance the most promising candidates toward clinical evaluation.
References
Synthesis and Biological Evaluation of New 2-Azetidinones with Sulfonamide Structures. (2013). Molecules.
Azetidinone: Different methods of synthesis and its biological profile. (n.d.). Der Pharma Chemica.
In Vitro and In Vivo Studies and Drug Discovery. (2024). Cole-Parmer.
BIOACTIVE AZETIDINONE: A REVIEW. (n.d.). TIJER.org.
2-AZETIDINONE DERIVATIVES: SYNTHESIS, ANTIMICROBIAL, ANTICANCER EVALUATION AND QSAR STUDIES. (n.d.). Acta Poloniae Pharmaceutica.
In Vivo and In Vitro Pharmacokinetic Studies of a Dual Topoisomerase I/II Inhibitor. (2025). ACS Omega.
Synthesis and characterization of binary compounds of the novel Azetidin-2-one ring and comparison of its biological activity. (2022). ScienceScholar.
In vitro-in vivo Pharmacokinetic correlation model for quality assurance of antiretroviral drugs. (n.d.). PMC.
An in vitro ADME and in vivo Pharmacokinetic Study of Novel TB-Active Decoquinate Derivatives. (2019). Frontiers in Pharmacology.
In Vitro, In Silico, and In Vivo Assessments of Pharmacokinetic Properties of ZM241385. (2020). Pharmaceutics.
A REVIEW ON 2-AZETEDINONES. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences.
2-Azetidinone. (n.d.). PubChem.
2-Azetidinone--a new profile of various pharmacological activities. (2010). PubMed.
2-Azetidinone – A new profile of various pharmacological activities. (n.d.).
2-Azetidinone Cholesterol Absorption Inhibitors: Structure−Activity Relationships on the Heterocyclic Nucleus. (n.d.). Journal of Medicinal Chemistry.
Chemistry and Biology of Beta-Lactams. (n.d.). IntechOpen.
β-Lactam. (n.d.). Wikipedia.
AZETIDINONE DERIVED DRUGS: BIOLOGICAL SIGNIFICANCE AND THEIR FUTURE SCOPE IN CHEMICAL SYNTHESIS. (n.d.). IIP Series.
Azetidinones. (2014). International Journal of Pharmaceutical Sciences Review and Research.
Synthesis and biological evaluation of azetidinone derivatives from 2-α(phenylacetyl) benzohydrazide moiety by microwave metho. (n.d.). Der Pharma Chemica.
β-Lactams and β-Lactamase Inhibitors: An Overview. (n.d.). PMC.
Drug Discovery in the Field of β-Lactams: An Academic Perspective. (n.d.). PMC.
An In-depth Technical Guide to the Synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI)
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthetic pathways leading to 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI), a molecule...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthetic pathways leading to 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI), a molecule of significant interest in medicinal chemistry and drug development. The β-lactam (2-azetidinone) ring is a cornerstone of many life-saving antibiotics, and the N-acryloyl functionality serves as a reactive handle for covalent modification of biological targets. This document details the primary synthetic routes, including the construction of the core 2-azetidinone ring and its subsequent N-acylation. Emphasis is placed on the underlying chemical principles, detailed experimental protocols, and the rationale behind methodological choices, providing researchers with a robust framework for the synthesis and further derivatization of this important scaffold.
Introduction: The Significance of the N-Acryloyl β-Lactam Scaffold
The 2-azetidinone, or β-lactam, is a four-membered cyclic amide that constitutes the pharmacophore of a vast array of clinically vital antibiotics, including penicillins and cephalosporins.[1][2] The inherent ring strain of the β-lactam ring renders the amide bond susceptible to nucleophilic attack, enabling it to acylate and inactivate bacterial transpeptidases, enzymes crucial for cell wall biosynthesis.[3]
The introduction of an N-acryloyl group (1-(1-oxo-2-propenyl)-) to the 2-azetidinone core creates a bifunctional molecule with expanded potential. The acryloyl moiety is a well-known Michael acceptor, capable of forming covalent bonds with nucleophilic residues, such as cysteine, in proteins. This property has been exploited in the design of targeted covalent inhibitors for various enzymes. The combination of the β-lactam's inherent biological relevance and the covalent reactivity of the N-acryloyl group makes 2-Azetidinone, 1-(1-oxo-2-propenyl)- a valuable building block in the development of novel therapeutic agents.
This guide will focus on the practical synthesis of this target molecule, elucidating the key chemical transformations involved.
Primary Synthetic Pathway: A Two-Step Approach
The most direct and widely applicable synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)- involves a two-step sequence:
Formation of the 2-Azetidinone Ring: Synthesis of the unsubstituted β-lactam core.
N-Acylation: Introduction of the acryloyl group onto the nitrogen atom of the β-lactam ring.
This modular approach allows for the independent optimization of each step and provides a clear route to the desired product.
Step 1: Synthesis of the 2-Azetidinone Core
The unsubstituted 2-azetidinone, the simplest β-lactam, can be synthesized through several methods.[1] The most common and practical approach for laboratory-scale synthesis is the cyclization of a β-amino acid, specifically 3-aminopropanoic acid (β-alanine).
The intramolecular cyclization of β-amino acids to form β-lactams is a fundamental transformation in organic chemistry.[4] This reaction requires the activation of the carboxylic acid moiety to facilitate nucleophilic attack by the amino group. Various dehydrating agents and coupling reagents can be employed for this purpose.
Chemical Principle: The lone pair of electrons on the nitrogen atom of the amino group acts as a nucleophile, attacking the electrophilic carbonyl carbon of the activated carboxylic acid. The subsequent loss of a leaving group results in the formation of the cyclic amide bond. The use of a suitable dehydrating agent is crucial to drive the equilibrium towards the cyclized product by removing the water molecule formed during the reaction.
Experimental Protocol: Synthesis of 2-Azetidinone from β-Alanine
Reagents and Materials:
3-Aminopropanoic acid (β-alanine)
Dicyclohexylcarbodiimide (DCC) or a similar dehydrating agent
Anhydrous Dichloromethane (CH₂Cl₂) or Tetrahydrofuran (THF)
Anhydrous Triethylamine (Et₃N) (optional, as a base)
Hydrochloric acid (HCl), dilute solution
Saturated sodium bicarbonate (NaHCO₃) solution
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Solvents for chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:
In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-aminopropanoic acid (1.0 eq.) in anhydrous dichloromethane. If solubility is an issue, a co-solvent like anhydrous THF can be used.
Cool the solution to 0 °C in an ice bath.
In a separate flask, dissolve dicyclohexylcarbodiimide (DCC) (1.1 eq.) in a minimal amount of anhydrous dichloromethane.
Add the DCC solution dropwise to the stirred solution of 3-aminopropanoic acid over 30-60 minutes, maintaining the temperature at 0 °C. The formation of a white precipitate of dicyclohexylurea (DCU) will be observed.
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Once the reaction is complete, filter the mixture to remove the precipitated DCU. Wash the filter cake with a small amount of cold dichloromethane.
Transfer the filtrate to a separatory funnel and wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude 2-azetidinone.
Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure 2-azetidinone.
Expected Yield: The yield for this cyclization can vary depending on the specific conditions and scale, but yields in the range of 60-80% are typically reported.
Causality Behind Experimental Choices:
Anhydrous Conditions: DCC and the intermediate activated ester are sensitive to moisture. The presence of water would lead to the hydrolysis of the activated species and reduce the yield of the desired β-lactam.
Inert Atmosphere: This prevents side reactions with atmospheric components, particularly moisture and oxygen.
Slow Addition at Low Temperature: The reaction between the carboxylic acid and DCC is exothermic. Slow addition at 0 °C helps to control the reaction rate, minimize side reactions, and improve the yield.
Work-up Procedure: The acidic and basic washes are essential to remove any unreacted starting materials and by-products, ensuring the purity of the final product.
Alternative Method: Staudinger [2+2] Cycloaddition
While the cyclization of β-alanine is a direct route to unsubstituted 2-azetidinone, the Staudinger synthesis is a powerful and versatile method for constructing the β-lactam ring, particularly for substituted derivatives.[5][6] In the context of the unsubstituted ring, this would involve the [2+2] cycloaddition of a ketene (H₂C=C=O) with an imine derived from formaldehyde. However, the instability of both ketene and formaldehyde imines makes this approach less practical for the synthesis of the parent 2-azetidinone compared to the cyclization of β-alanine.
Step 2: N-Acylation of 2-Azetidinone with Acryloyl Chloride
The final step in the primary synthetic pathway is the introduction of the acryloyl group onto the nitrogen atom of the 2-azetidinone ring. This is achieved through a nucleophilic acyl substitution reaction with acryloyl chloride.
Chemical Principle: The nitrogen atom of the 2-azetidinone is nucleophilic and will attack the highly electrophilic carbonyl carbon of acryloyl chloride. The reaction is typically carried out in the presence of a non-nucleophilic base, such as triethylamine, to neutralize the hydrochloric acid (HCl) by-product, which would otherwise protonate the starting β-lactam and prevent the reaction from proceeding.[7]
Experimental Protocol: Synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)-
Reagents and Materials:
2-Azetidinone (from Step 1)
Acryloyl chloride
Anhydrous Dichloromethane (CH₂Cl₂)
Anhydrous Triethylamine (Et₃N)
Saturated ammonium chloride (NH₄Cl) solution
Saturated sodium bicarbonate (NaHCO₃) solution
Brine
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Solvents for chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:
In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve 2-azetidinone (1.0 eq.) in anhydrous dichloromethane.
Cool the solution to 0 °C in an ice bath.
Add anhydrous triethylamine (1.2 eq.) to the solution.
In a separate, dry dropping funnel, dissolve acryloyl chloride (1.1 eq.) in anhydrous dichloromethane.
Add the acryloyl chloride solution dropwise to the stirred 2-azetidinone solution over 30 minutes, maintaining the temperature at 0 °C.
After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2 hours, and then let it warm to room temperature and stir for another 2-4 hours.
Monitor the reaction progress by TLC.
Upon completion, quench the reaction by adding saturated NH₄Cl solution.
Transfer the mixture to a separatory funnel and separate the layers.
Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.
Purify the crude product by silica gel column chromatography using an appropriate eluent system to yield pure 2-Azetidinone, 1-(1-oxo-2-propenyl)-.
Expected Yield: N-acylation reactions of this type are generally efficient, with expected yields typically exceeding 80%.
Causality Behind Experimental Choices:
Triethylamine as a Base: Triethylamine is a non-nucleophilic base that effectively scavenges the HCl produced during the reaction. Its use is critical to prevent the protonation of the 2-azetidinone nitrogen, which would render it non-nucleophilic.
Anhydrous Conditions: Acryloyl chloride is highly reactive and will readily hydrolyze in the presence of water.
Low Temperature Addition: The reaction is exothermic, and maintaining a low temperature during the addition of the highly reactive acryloyl chloride helps to control the reaction rate and prevent the formation of side products.
Alternative Synthetic Strategies
While the two-step approach is the most common, alternative strategies for the synthesis of N-acryloyl β-lactams can be envisioned, potentially offering advantages in terms of step economy.
One-Pot Synthesis from a β-Amino Acid Ester
A one-pot procedure could potentially be developed starting from a β-amino acid ester. This would involve the initial N-acylation of the amino group with acryloyl chloride, followed by an in-situ base-mediated cyclization to form the β-lactam ring.
Conceptual Workflow:
N-Acrylation of β-Alanine Ester: Reaction of a β-alanine ester (e.g., ethyl 3-aminopropanoate) with acryloyl chloride in the presence of a base to form the corresponding N-acryloyl derivative.
Intramolecular Cyclization: Treatment of the N-acryloyl β-amino ester with a strong, non-nucleophilic base (e.g., lithium diisopropylamide, LDA) to induce intramolecular cyclization via a Dieckmann-type condensation, expelling the alkoxy group to form the 2-azetidinone ring.
This approach, while more convergent, would require careful optimization of reaction conditions to avoid polymerization of the acryloyl moiety and other potential side reactions.
Data Summary and Characterization
The successful synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)- should be confirmed by standard analytical techniques.
Compound
Molecular Formula
Molecular Weight
Appearance
2-Azetidinone
C₃H₅NO
71.08 g/mol
White to off-white solid
2-Azetidinone, 1-(1-oxo-2-propenyl)-
C₆H₇NO₂
125.13 g/mol
Colorless oil or low-melting solid
Spectroscopic Data for 2-Azetidinone, 1-(1-oxo-2-propenyl)-:
¹H NMR (CDCl₃, 400 MHz):
δ ~6.5-6.0 (m, 2H, -CH=CH₂)
δ ~5.8 (dd, 1H, -CH=CH₂)
δ ~3.8 (t, 2H, -N-CH₂-)
δ ~3.2 (t, 2H, -CH₂-C=O)
¹³C NMR (CDCl₃, 100 MHz):
δ ~168 (C=O, lactam)
δ ~165 (C=O, acryloyl)
δ ~130 (-CH=)
δ ~128 (=CH₂)
δ ~45 (-N-CH₂-)
δ ~40 (-CH₂-C=O)
IR (neat, cm⁻¹):
~1750 (C=O stretch, β-lactam)
~1680 (C=O stretch, acryloyl)
~1620 (C=C stretch)
Mass Spectrometry (ESI+):
m/z = 126.05 [M+H]⁺
Visualizing the Synthetic Pathways
The following diagrams illustrate the key transformations described in this guide.
Caption: Synthesis of the 2-azetidinone core via cyclization.
Caption: N-Acylation of 2-azetidinone to yield the target molecule.
Caption: Overall two-step synthesis of the target molecule.
Conclusion
The synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)- is a readily achievable process for researchers in organic and medicinal chemistry. The presented two-step pathway, involving the cyclization of β-alanine followed by N-acylation with acryloyl chloride, offers a reliable and scalable route to this valuable building block. By understanding the underlying chemical principles and adhering to the detailed experimental protocols, scientists can confidently prepare this compound for use in the development of novel covalent inhibitors and other biologically active molecules. The modularity of this synthetic approach also opens avenues for the preparation of a diverse library of N-functionalized β-lactams, further expanding the chemical space for drug discovery.
References
Azetidinone: Different methods of synthesis and its biological profile - Der Pharma Chemica. (URL not available)
Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update - MDPI. (URL: [Link])
A REVIEW ON 2-AZETEDINONES. (URL not available)
Synthesis and biological evaluation of new 3-amino-2-azetidinone derivatives as anti-colorectal cancer agents - PMC. (URL: [Link])
A REVIEW ON 2-AZETEDINONES. (URL not available)
A Concise Synthesis of 4-Unsubstituted Azetidin-2-onest - RSC Publishing. (URL: [Link])
Eco-friendly synthesis of 2-azetidinone analogs of isonicotinic acid hydrazide. (URL: [Link])
Azetidinone: Different methods of synthesis and its biological profile - Der Pharma Chemica. (URL not available)
A Concise β-Lactam Route to Short Peptide Segments Containing β,β-Disubstituted β-Amino Acids | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])
Synthesis and characterization of binary compounds of the novel Azetidin-2-one ring and comparison of its biological activity - ScienceScholar. (URL: [Link])
A Convenient and Practical Method For N-Acylation of 2-Oxazolidinone | PDF - Scribd. (URL: [Link])
26th June-2014 Research Article REGIOSELECTIVE N-ACYL
1.2 Azetidinones (~-Lactams). (URL not available)
US6207822B1 - Process for the synthesis of azetidinones - Google P
Synthesis and characterization of β-Lactam compounds - JOCPR. (URL: [Link])
Synthesis, Characterization and Antimicrobial Activity of Novel 2-Azetidinones Compounds - Impactfactor. (URL: [Link])
Peptides are amides formed by condensation of amino group of one α-amino acid with the carboxyl roup of the other amino acid with the elimination of a molecule of w
Purification, Characterization, and Application for - Amanote Research. (URL: [Link])
A Comprehensive Technical Guide to the Cytotoxicity and Biocompatibility Assessment of 1-(1-Oxo-2-propenyl)-2-azetidinone Compounds
This guide provides an in-depth framework for researchers, scientists, and drug development professionals to rigorously evaluate the cytotoxic potential and biocompatibility of 1-(1-oxo-2-propenyl)-2-azetidinone compound...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth framework for researchers, scientists, and drug development professionals to rigorously evaluate the cytotoxic potential and biocompatibility of 1-(1-oxo-2-propenyl)-2-azetidinone compounds. Moving beyond a simple recitation of protocols, we delve into the mechanistic rationale behind experimental choices, ensuring a comprehensive and self-validating approach to safety and efficacy assessment.
Introduction: A Scaffold of Interest
The 2-azetidinone, or β-lactam, ring is a privileged scaffold in medicinal chemistry, most famously forming the core of penicillin and cephalosporin antibiotics.[1] Its inherent ring strain makes it a reactive and versatile building block for engaging biological targets. Beyond their well-established antibacterial action, which involves inhibiting bacterial cell wall biosynthesis, derivatives of this nucleus have been explored for a vast array of pharmacological activities, including anticancer, anti-inflammatory, and cholesterol absorption inhibitory effects.[2][3][4]
The focus of this guide is on a specific class of derivatives: those bearing a 1-(1-oxo-2-propenyl) group, also known as an N-acryloyl substituent. This functional group is a classic example of an α,β-unsaturated carbonyl system, which acts as a potent Michael acceptor .[5][6] The electrophilic nature of Michael acceptors allows them to form covalent bonds with nucleophilic residues on proteins, most notably the thiol group of cysteine.[6][7] This capacity for covalent modification introduces a powerful, often irreversible, mechanism of action, but it also necessitates a thorough and nuanced evaluation of cytotoxicity and biocompatibility due to the potential for off-target reactivity.[7]
This document provides the strategic and methodological framework to dissect the biological profile of these promising but reactive compounds.
Part 1: Mechanistic Insights into Cytotoxicity
Understanding how a compound elicits a cytotoxic response is paramount. For 1-(1-oxo-2-propenyl)-2-azetidinone compounds, the primary driver of activity is the N-acryloyl moiety's ability to act as a Michael acceptor.
The Role of the Michael Acceptor in Covalent Inhibition
The Michael addition reaction is a nucleophilic addition to an α,β-unsaturated carbonyl compound.[6] In a biological context, the N-acryloyl group on the azetidinone ring is the electrophilic acceptor. It can react with biological nucleophiles, such as the sulfhydryl group of cysteine or the ε-amino group of lysine within cellular proteins.[5] This covalent and often irreversible binding can lead to:
Enzyme Inhibition: If the modified residue is within the active site of an enzyme, its function can be permanently blocked.
Disruption of Protein-Protein Interactions: Covalent modification can alter protein conformation, preventing it from interacting with its binding partners.
Induction of Oxidative Stress: Reaction with key proteins in cellular redox pathways, such as Keap1, can disrupt homeostasis and increase reactive oxygen species (ROS).[6]
The potency and selectivity of this interaction are governed by the reactivity of the Michael acceptor. This reactivity can be tuned by substituents on the azetidinone ring, offering a clear path for structure-activity relationship (SAR) studies.[8]
Induction of Apoptosis: A Primary Mechanism of Cell Death
A common consequence of targeted covalent inhibition and cellular stress is the induction of apoptosis, or programmed cell death.[9] This is a highly regulated process crucial for eliminating damaged or cancerous cells. Apoptosis can be initiated through two primary signaling pathways, both of which converge on the activation of effector caspases.
The Extrinsic (Death Receptor) Pathway: Activated by external ligands like TNF-α binding to cell surface receptors, leading to the formation of the Death-Inducing Signaling Complex (DISC) and activation of initiator caspase-8.[10]
The Intrinsic (Mitochondrial) Pathway: Triggered by intracellular stress (e.g., DNA damage, ROS), this pathway involves the release of cytochrome c from the mitochondria. Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates initiator caspase-9.[10]
Both pathways culminate in the activation of effector caspases, such as caspase-3 and caspase-7 , which execute the final stages of cell death by cleaving key cellular substrates, leading to DNA fragmentation and the formation of apoptotic bodies.[11][12]
The following diagram illustrates the convergence of the intrinsic and extrinsic apoptotic pathways.
Caption: Intrinsic and extrinsic pathways leading to apoptosis.
Part 2: A Step-by-Step Guide to In Vitro Cytotoxicity Evaluation
A robust cytotoxicity assessment relies on a multi-assay, tiered approach. It is a mistake to rely on a single endpoint, as this can provide an incomplete or misleading picture. The goal is to build a comprehensive profile by measuring distinct cellular events.
Caption: Tiered workflow for comprehensive cytotoxicity assessment.
Protocol 1: Assessment of Cell Viability (Metabolic Activity) via MTT Assay
This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt (MTT) to a purple formazan product.
Methodology:
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours (37°C, 5% CO₂) to allow attachment.
Compound Preparation: Prepare a stock solution of the test compound in DMSO. Create a serial dilution series in a complete culture medium to achieve final desired concentrations. Include a vehicle control (DMSO at the highest concentration used) and a positive control (e.g., Doxorubicin).
Treatment: Remove the seeding medium and add 100 µL of the compound dilutions to the respective wells. Incubate for the desired time points (e.g., 24, 48, 72 hours).
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or another solubilizing agent to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).
Protocol 2: Assessment of Membrane Integrity (Necrosis) via LDH Release Assay
This assay quantifies the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, into the culture medium upon plasma membrane damage, a hallmark of necrosis.
Methodology:
Cell Seeding & Treatment: Follow steps 1-3 from the MTT protocol.
Sample Collection: After incubation, carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.
LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a dye). Add 50 µL of this mixture to each well containing the supernatant.
Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.
Stop Reaction: Add 50 µL of the stop solution provided with the kit.
Data Acquisition: Measure the absorbance at 490 nm.
Data Analysis: Use a lysis control (cells treated with a lysis buffer) to determine the maximum LDH release. Express cytotoxicity as a percentage of the maximum LDH release.
Protocol 3: Mechanistic Assessment of Apoptosis via Caspase-3/7 Activity Assay
This luminometric assay provides a specific measure of apoptosis by quantifying the activity of the key executioner caspases, caspase-3 and caspase-7.
Methodology:
Cell Seeding & Treatment: Follow steps 1-3 from the MTT protocol, typically using a white-walled 96-well plate for luminescence assays.
Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol, allowing it to equilibrate to room temperature.
Reagent Addition: Add 100 µL of the prepared reagent directly to each well.
Incubation: Mix gently on an orbital shaker for 30-60 seconds. Incubate at room temperature for 1-2 hours, protected from light.
Data Acquisition: Measure the luminescence of each well using a microplate luminometer.
Data Analysis: Apoptotic activity is proportional to the luminescence signal. Results are typically expressed as fold change relative to the vehicle control.
Data Presentation: Summarizing Cytotoxicity Endpoints
Organizing quantitative data is crucial for comparison and interpretation. The following table provides a structured format for summarizing results.
Biocompatibility ensures that a material or compound does not elicit an undesirable local or systemic response in a specific application.[13] For a potential therapeutic agent, this is a non-negotiable requirement. The internationally recognized standard for this evaluation is the ISO 10993 series. A modern, risk-based approach is essential.[14][15]
Caption: Risk-based biocompatibility workflow based on ISO 10993.
Step 1: Physicochemical Characterization (ISO 10993-18)
Before any biological testing, a thorough chemical characterization is required.[14] This involves identifying and quantifying any potential substances that could be released from the final drug product (extractables and leachables). This "chemistry-first" approach can sometimes preclude the need for extensive animal testing if the leached substances are well-understood and below toxicological thresholds.[15]
Step 2: In Vitro Biocompatibility Testing
Cytotoxicity (ISO 10993-5): As detailed in Part 2, this is a fundamental and mandatory starting point for all biocompatibility assessments.[16]
Hemocompatibility (ISO 10993-4): This is critical for any compound intended for systemic administration or that will come into contact with blood.[17] It assesses adverse interactions with blood components.
Protocol 4: In Vitro Hemocompatibility Assessment
This protocol requires fresh human blood and should be conducted in parallel with appropriate positive and negative controls.
Methodology:
Hemolysis Assay:
Incubate different concentrations of the test compound with a diluted suspension of red blood cells (RBCs).
After incubation (e.g., 4 hours at 37°C), centrifuge the samples.
Measure the amount of hemoglobin released into the supernatant spectrophotometrically.
Compare the results to a negative control (saline) and a positive control (Triton™ X-100 or water) to calculate the percentage of hemolysis.[18]
Coagulation Assays:
Activated Partial Thromboplastin Time (aPTT): Measures the effect on the intrinsic coagulation pathway. Incubate citrated human plasma with the test compound and an aPTT reagent. Measure the time to clot formation after adding calcium chloride.[19]
Prothrombin Time (PT): Measures the effect on the extrinsic pathway. Incubate citrated human plasma with the test compound, then add thromboplastin reagent and measure the time to clot formation.[19]
Complement Activation Assay:
Incubate the test compound in human serum.
Use an ELISA-based method to measure the formation of complement activation markers, such as SC5b-9.[18] This indicates activation of the humoral immune response.
Step 3: In Vivo Testing Considerations
If the risk assessment based on chemical characterization and in vitro data identifies remaining gaps, targeted in vivo studies may be necessary. These could include tests for:
Acute Systemic Toxicity (ISO 10993-11): Assesses the effects of a single, acute exposure.
Sensitization (ISO 10993-10): Evaluates the potential for allergic or hypersensitivity reactions.
Irritation (ISO 10993-23): Determines the potential for local irritation at the site of application.
Conclusion: Synthesizing the Data for a Complete Safety Profile
The evaluation of 1-(1-oxo-2-propenyl)-2-azetidinone compounds requires a dual-pronged strategy. The cytotoxicity assessment, driven by the compound's nature as a Michael acceptor, will likely reveal potent, apoptosis-mediated cell-killing activity. The key is to determine the therapeutic window—the concentration range where it is effective against target (e.g., cancer) cells while sparing normal cells.
Simultaneously, the biocompatibility framework provides the broader safety context. A compound may have an excellent cytotoxic profile against cancer cells but fail hemocompatibility testing, rendering it unsuitable for intravenous use. By systematically following the workflows outlined in this guide, researchers can build a comprehensive, data-driven safety and activity profile, enabling informed decisions in the drug development process and ensuring that the therapeutic potential of this fascinating chemical class can be responsibly explored.
Author: BenchChem Technical Support Team. Date: April 2026
Compound Identifiers: 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI); N-acryloyl-2-azetidinone
Field of Application: Radical conjugate additions, successive ring expansion (SuRE) methodologies, and peptidomimetic scaffold synthesis.
Strategic Overview
The functionalization of the highly strained four-membered β-lactam (azetidin-2-one) ring requires precise control over reaction conditions to prevent unwanted ring-opening or polymerization. The target molecule, 1-acryloylazetidin-2-one, serves as a highly reactive template for radical conjugate additions [1] and as a critical intermediate in successive ring expansion (SuRE) protocols for synthesizing macrocyclic thiolactones and peptoid-like structures [2].
As a Senior Application Scientist, I have structured this protocol to address the primary failure modes in this synthesis: the radical polymerization of the acryloyl moiety and the acid-catalyzed degradation of the β-lactam core. By utilizing a strictly controlled N-acylation environment with an optimized stoichiometric ratio of acid scavengers, we ensure high fidelity and yield of the target electrophile.
Reagent Matrix and Stoichiometry
The following quantitative parameters are optimized for a 10.0 mmol scale synthesis.
Reagent
Molecular Weight ( g/mol )
Equivalents
Amount (mmol)
Mass / Volume
Role in Synthesis
Azetidin-2-one
71.08
1.00
10.0
711 mg
Starting Material
Acryloyl Chloride
90.51
1.20
12.0
1.09 g (975 µL)
Acylating Agent
Triethylamine (TEA)
101.19
1.50
15.0
1.52 g (2.09 mL)
Acid Scavenger / Base
Dichloromethane (DCM)
84.93
N/A
N/A
40.0 mL
Anhydrous Solvent
Note: Acryloyl chloride is highly prone to polymerization and often contains a stabilizer (e.g., phenothiazine) [2]. It should be distilled prior to use or sourced fresh.
Mechanistic Rationale & System Design
Workflow for the N-acylation of azetidin-2-one yielding 1-acryloylazetidin-2-one.
Causality of Experimental Choices:
Temperature Control (0 °C): The nucleophilic attack of the lactam nitrogen on the acyl chloride is highly exothermic. Maintaining 0 °C during addition suppresses the thermal initiation of acryloyl polymerization and prevents localized heating that could degrade the β-lactam ring.
Excess Triethylamine (1.5 eq): The reaction generates one equivalent of hydrochloric acid (HCl). If left unneutralized, HCl will catalyze the ring-opening of the azetidin-2-one. TEA acts as an irreversible acid scavenger, precipitating out as triethylammonium chloride, which also serves as a visual indicator of reaction progress.
Anhydrous Conditions: Acryloyl chloride rapidly hydrolyzes in the presence of atmospheric moisture to form acrylic acid, which is unreactive toward the lactam under these conditions.
Step-by-Step Experimental Protocol
Phase 1: Reaction Setup
Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar. Flush the system with inert gas (Argon or Nitrogen) for 10 minutes.
Solvation: Dissolve azetidin-2-one (711 mg, 10.0 mmol) in 30 mL of anhydrous dichloromethane (DCM) within the flask.
Base Addition: Inject triethylamine (2.09 mL, 15.0 mmol) into the stirring solution.
Cooling: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 15 minutes.
Phase 2: Electrophilic Addition
Acyl Chloride Preparation: In a separate, dry vial, dilute acryloyl chloride (975 µL, 12.0 mmol) in 10 mL of anhydrous DCM.
Dropwise Addition: Using a syringe pump or an addition funnel, add the acryloyl chloride solution dropwise to the reaction mixture over a period of 30 minutes. Critical Insight: A white precipitate (triethylammonium chloride) will begin to form immediately.
Maturation: Once the addition is complete, maintain the reaction at 0 °C for an additional 30 minutes, then remove the ice bath. Allow the mixture to warm to room temperature (RT) and stir for 3 to 4 hours. Monitor completion via TLC (Thin Layer Chromatography) using a 1:1 Hexanes/Ethyl Acetate system (stain with KMnO4 to visualize the terminal alkene).
Phase 3: Workup and Isolation
Quenching: Cool the reaction mixture back to 0 °C and quench by slowly adding 20 mL of saturated aqueous ammonium chloride (NH4Cl) solution. Stir vigorously for 10 minutes.
Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 20 mL).
Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO3, 20 mL) to remove residual acid, followed by brine (20 mL).
Drying: Dry the combined organic phase over anhydrous magnesium sulfate (MgSO4). Filter the suspension to remove the drying agent.
Concentration: Concentrate the filtrate under reduced pressure (rotary evaporation) at a water bath temperature not exceeding 25 °C to prevent thermally induced polymerization of the product [2].
Phase 4: Purification
Flash Chromatography: Purify the crude residue via silica gel flash chromatography. Elute with a gradient of Hexanes to 1:1 Hexanes/Ethyl Acetate.
Storage: The purified 1-acryloylazetidin-2-one should be concentrated, purged with argon, and stored immediately at -20 °C in the dark. If long-term storage is required, the addition of a trace amount of radical inhibitor (e.g., BHT) may be necessary, depending on downstream applications [3].
References
The Role of the Achiral Template in Enantioselective Transformations. Radical Conjugate Additions to α-Methacrylates Followed by Hydrogen Atom Transfer. Journal of the American Chemical Society.
Expanding the Scope of Successive Ring Expansion. White Rose eTheses Online.
Electronic Supplementary Material (ESI) for RSC Chemical Biology. Royal Society of Chemistry.
Application
Application Notes and Protocols for 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) in Polymer Chemistry
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis, polymerization, and applications of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), also...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis, polymerization, and applications of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), also known as N-acryloyl-β-lactam. This monomer presents a unique combination of a strained four-membered β-lactam ring and a polymerizable acryloyl group, opening avenues for the creation of novel functional polymers with potential applications in biomedicine and materials science. This guide offers detailed protocols and explains the scientific rationale behind the experimental choices, ensuring both technical accuracy and practical utility.
Introduction: The Unique Chemistry of N-Acryloyl-β-lactam
2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) is a fascinating monomer that bridges the worlds of β-lactam chemistry and polymer science. The β-lactam ring is a well-known pharmacophore found in a wide array of antibiotics, such as penicillins and cephalosporins, which act by inhibiting bacterial cell wall biosynthesis.[1] The inherent ring strain of the four-membered cyclic amide makes it susceptible to nucleophilic attack and ring-opening.[2] On the other hand, the acryloyl group is a readily polymerizable moiety, typically via radical polymerization, enabling the formation of long-chain polymers.
The combination of these two functionalities in a single molecule allows for the synthesis of polymers with pendant β-lactam rings. These polymers can be designed to exhibit a range of interesting properties and applications, from serving as reactive polymer scaffolds for further chemical modification to acting as potential platforms for localized and sustained drug delivery.[3]
Monomer Synthesis: The Gateway to Functional Polymers
The synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) involves the acylation of the nitrogen atom of the 2-azetidinone ring with acryloyl chloride. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct. While the direct acylation of the parent 2-azetidinone is the most straightforward conceptual route, the reactivity of the strained lactam requires careful control of reaction conditions to avoid unwanted side reactions. A general and effective method for the synthesis of N-acryloyl azetidines has been reported and can be adapted for 2-azetidinone.[4]
Protocol: Synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)
This protocol is adapted from the general procedure for the synthesis of N-acryloyl azetidines.[4]
To a solution of 2-azetidinone (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C, add triethylamine (1.1 eq).
Slowly add acryloyl chloride (1.05 eq) dropwise to the stirred solution. The reaction mixture may become cloudy as triethylamine hydrochloride precipitates.
Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.
Separate the organic layer, and extract the aqueous layer with DCM (3 x).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield pure 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI).
Causality Behind Experimental Choices:
Inert Atmosphere: Prevents moisture from reacting with acryloyl chloride and minimizes potential side reactions.
Anhydrous Solvent: Ensures that water does not hydrolyze the acryloyl chloride.
Triethylamine: Acts as a base to neutralize the HCl generated during the acylation, driving the reaction to completion.
Low Temperature Addition: Controls the exothermic reaction between the amine and the highly reactive acryloyl chloride.
Aqueous Workup: Removes the triethylamine hydrochloride salt and any unreacted starting materials.
Chromatographic Purification: Ensures the removal of impurities and byproducts to obtain a high-purity monomer, which is crucial for successful polymerization.
The presence of the acryloyl group in 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) allows for its polymerization primarily through radical mechanisms. This approach leads to the formation of polymers with pendant β-lactam rings along the polymer backbone.
Free Radical Polymerization
Conventional free-radical polymerization is a straightforward method to polymerize N-acryloyl-β-lactam. Initiators such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO) can be used to initiate the polymerization upon thermal decomposition.[5]
Materials:
2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)
Azobisisobutyronitrile (AIBN)
Anhydrous solvent (e.g., 1,4-dioxane, dimethylformamide (DMF), or toluene)
Precipitating solvent (e.g., methanol, diethyl ether, or hexanes)
Procedure:
Dissolve the monomer and AIBN (typically 0.1-1 mol% relative to the monomer) in the chosen anhydrous solvent in a reaction vessel.
Deoxygenate the solution by several freeze-pump-thaw cycles or by bubbling with an inert gas (e.g., nitrogen or argon) for at least 30 minutes. Oxygen is a radical scavenger and can inhibit polymerization.[6]
Heat the reaction mixture to a temperature appropriate for the decomposition of AIBN (typically 60-80 °C) and maintain this temperature for a set period (e.g., 6-24 hours).
Monitor the polymerization by observing the increase in viscosity of the reaction mixture.
After the desired time, cool the reaction to room temperature and precipitate the polymer by pouring the solution into a large excess of a non-solvent.
Collect the precipitated polymer by filtration, wash it with the non-solvent to remove unreacted monomer and initiator residues, and dry it under vacuum to a constant weight.
Controlled Radical Polymerization: Reversible Addition-Fragmentation Chain Transfer (RAFT)
For more precise control over the polymer architecture, molecular weight, and dispersity, controlled radical polymerization techniques such as Reversible Addition-Fragmentation chain Transfer (RAFT) are highly recommended. RAFT polymerization allows for the synthesis of well-defined polymers and facilitates the creation of block copolymers.[4]
In a Schlenk tube, dissolve the monomer, RAFT agent, and AIBN in anhydrous 1,4-dioxane. The molar ratio of monomer to RAFT agent to initiator will determine the target molecular weight and should be carefully calculated.
Deoxygenate the solution by three freeze-pump-thaw cycles.
Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 60-70 °C) and stir for the specified reaction time.
To monitor the polymerization kinetics, samples can be withdrawn at different time intervals under an inert atmosphere and analyzed by ¹H NMR spectroscopy for monomer conversion and by size-exclusion chromatography (SEC) for molecular weight and dispersity.
After the reaction, precipitate the polymer by adding the reaction mixture to an excess of cold hexanes.
Isolate the polymer by filtration and dry it under vacuum.
Potential for Ring-Opening Polymerization
The N-acylation of a β-lactam ring is known to activate it towards nucleophilic attack, which is the key step in anionic ring-opening polymerization (AROP).[7] This suggests that 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) could potentially undergo AROP to produce polyamide-3 (Nylon-3) type structures. However, the acryloyl group itself contains a Michael acceptor, which could also be susceptible to nucleophilic attack by the initiator or the propagating chain end. This could lead to side reactions and a more complex polymerization outcome. Further research is needed to explore the feasibility and control of AROP for this specific monomer.
Applications of Polymers Derived from 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)
The unique structure of polymers bearing pendant β-lactam rings opens up a range of potential applications, particularly in the biomedical field.
Reactive Polymer Scaffolds: The strained β-lactam ring can be opened by various nucleophiles, such as amines and thiols. This allows for the post-polymerization modification of the polymer, enabling the attachment of a wide range of functional molecules, including drugs, targeting ligands, and imaging agents.[8]
Drug Delivery Systems: The β-lactam moiety itself has inherent biological activity. Polymers with pendant β-lactams could be designed for the localized and sustained release of the active β-lactam unit through hydrolysis or enzymatic cleavage.[3] Furthermore, the polymer backbone can be tailored to be biodegradable or stimuli-responsive, providing additional control over the release profile.
Antimicrobial Materials: Surfaces coated with or materials incorporating these polymers could exhibit antimicrobial properties due to the presence of the β-lactam functionality.
Data Presentation
Table 1: Representative Conditions for RAFT Polymerization of Acryloyl Monomers
Caption: Workflow for the synthesis and polymerization of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI).
Conclusion
2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) is a versatile monomer that holds significant promise for the development of novel functional polymers. The ability to combine the reactive β-lactam ring with a polymerizable acryloyl group in a single molecule provides a powerful platform for creating materials with tailored properties for a variety of applications, particularly in the biomedical field. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers venturing into this exciting area of polymer chemistry.
References
Bories-Azeau, X., et al. (2008). RAFT Polymerization of Acrylamides Containing Proline and Hydroxyproline Moiety: Controlled Synthesis of Water-Soluble and Thermoresponsive Polymers. Macromolecules, 41(15), 5558–5565. [Link]
De, S., et al. (2015). Controlled Radical Polymerization of N-Vinylcaprolactam Mediated by Xanthate or Dithiocarbamate. Journal of Macromolecular Science, Part A: Pure and Applied Chemistry, 52(10), 785-792. [Link]
Diab, R., et al. (2013). Antibiotic-containing polymers for localized, sustained drug delivery. Advanced Drug Delivery Reviews, 65(8), 1148-1162. [Link]
Hashimoto, K. (2002). Ring-opening polymerization of lactams. Living anionic polymerization and its applications. Progress in Polymer Science, 27(8), 1411-1462. [Link]
Lee, J. S., et al. (2008). RAFT Homo- and Copolymerization of N-Acryloyl-morpholine, Piperidine, and Azocane and Their Self-Assembled Structures. Macromolecules, 41(5), 1658–1665. [Link]
Seo, M., & Hillmyer, M. A. (2014). RAFT copolymerization of acid chloride-containing monomers. Polymer Chemistry, 5(1), 213-219. [Link]
Singh, G. S. (2014). Azetidinones. International Journal of Pharmaceutical Sciences Review and Research, 29(2), 163-172. [Link]
Tsujii, Y., et al. (2006). Surface modification by “grafting-to” approach. Advances in Polymer Science, 197, 1-45.
Umesha, N., et al. (2011). Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica, 3(3), 306-316. [Link]
Wang, Y., et al. (2021). Controlled Radical Polymerization: from Oxygen Inhibition and Tolerance to Oxygen Initiation. Chinese Journal of Chemistry, 39(10), 2821-2830. [Link]
Wuest, W. M., & Miller, S. J. (2012). N-activated β-lactams as versatile reagents for acyl carrier protein labeling. Methods in enzymology, 516, 137-151. [Link]
Zhang, Y., et al. (2012). Radical Polymerization of N-Vinylcaprolactam in the Presence of Chain-Transfer Agents. Chemical Papers, 66(9), 856-863. [Link]
Grinstaff, M. W. (2022). Beyond Nylon 6: Polyamides via Ring Opening Polymerization of Designer Lactam Monomers for Biomedical Applications. Chemical Society Reviews, 51(17), 7245-7266. [Link]
Karger-Kocsis, J., & Bárány, T. (2018). Polymers and Related Composites via Anionic Ring-Opening Polymerization of Lactams: Recent Developments and Future Trends. Polymers, 10(4), 365. [Link]
Sanda, F., & Endo, T. (1999). Living Anionic Polymerization of N-Methacryloyl-2-methylaziridine: Polymerizable N,N-Dialkylmethacrylamide. Macromolecules, 32(20), 6722–6724. [Link]
Kumar, Y. P., et al. (2015). A REVIEW ON 2-AZETEDINONES. Journal of Global Trends in Pharmaceutical Sciences, 6(1), 2388-2402. [Link]
Roda, J., et al. (2017). Ring-Opening Polymerization of Cyclic Amides (Lactams). In Comprehensive Polymer Science, Second Edition (pp. 355-397). Elsevier. [Link]
Ban, H., et al. (2019). Precise synthesis of poly(N-acryloyl amino acid) through photoinduced living polymerization. Polymer Chemistry, 10(30), 4133-4141. [Link]
Haddleton, D. M., et al. (2000). Kinetics and Mechanism of Controlled Free-Radical Polymerization of Styrene and n-Butyl Acrylate in the Presence of an Acyclic β-Phosphonylated Nitroxide. Macromolecules, 33(5), 1547–1556. [Link]
Manzini, S., & Varchi, G. (2021). From anionic ring-opening polymerization of β-butyrolactone to biodegradable poly(hydroxyalkanoate)s: Our contributions in this field. Polymers, 13(24), 4349. [Link]
Singh, R. K., et al. (2012). Regiospecific β-lactam ring-opening/recyclization reactions of N-aryl-3-spirocyclic-β-lactams catalyzed by a Lewis-Brønsted acids combined superacid catalyst system: a new entry to 3-spirocyclicquinolin-4(1H)-ones. Chemical Communications, 48(5), 690-692. [Link]
De, P., & Schork, F. J. (2009). Synthesis of Homopolymers and Copolymers Containing an Active Ester of Acrylic Acid by RAFT: Scaffolds for Controlling Polyvalent Ligand Display. Biomacromolecules, 10(7), 1797–1804. [Link]
Zhang, L., et al. (2024). Metal-free nitro/azido cyclization of 1-acryloyl-2-cyanoindoles to access NO2/N3-featuring pyrrolo[1,2- a] indolediones. Organic & Biomolecular Chemistry. [Link]
Sancin, F., et al. (2016). Solvent-Free Anionic Polymerization of Acrylamide: A Mechanistic Study for the Rapid and Controlled Synthesis of Polyamide-3. Macromolecules, 49(6), 2146–2153. [Link]
Sivalingam, G., & Madras, G. (2004). Photoinitiated Polymerization of Acryloyl Chloride. Journal of Applied Polymer Science, 91(4), 2169-2174. [Link]
Zhang, Q., et al. (2022). Rare earth–cobalt bimetallic catalysis mediates stereocontrolled living radical polymerization of acrylamides. Nature Communications, 13(1), 1-10. [Link]
Mahdi, M. F., et al. (2015). Synthesis, Characterization of Some New 2-Azetidinone Derivatives. Al-Mustansiriyah Journal of Pharmaceutical Sciences, 15(2), 21-30. [Link]
Sözeri, H., et al. (2019). Synthesis and Characterization of Some 2-Azetidinones and Unexpected Azet-2(1H)-ones. Croatica Chemica Acta, 91(4), 481-488. [Link]
D'hooge, D. R., et al. (2016). Recent advances in the synthesis of complex macromolecular architectures based on poly(N-vinyl pyrrolidone) and the RAFT polymerization technique. Polymers, 8(2), 53. [Link]
Mori, H., & Müller, A. H. (2013). Recent progress in controlled radical polymerization of N-vinyl monomers. Progress in Polymer Science, 38(10-11), 1484-1531. [Link]
Sody, A., et al. (2017). Synthesis of Diverse N-Acryloyl Azetidines and Evaluation of Their Enhanced Thiol Reactivities. Organic Letters, 19(9), 2270–2273. [Link]
Renzi, F., et al. (2024). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. Molecules, 29(16), 3788. [Link]
Al-Azzawi, A. M., & Gibson, H. W. (1987). 1.2 Azetidinones (~-Lactams). In Comprehensive Heterocyclic Chemistry II (Vol. 1, pp. 367-455). Pergamon. [Link]
Schwab, L. W., et al. (2006). Enzyme-catalyzed ring-opening polymerization of unsubstituted beta-lactam. Chemical Communications, (7), 776-778. [Link]
Endo, T., et al. (2000). Radical Polymerization of N-Acryloyl- and N-Methacryloyl-β-lactams. Journal of Polymer Science Part A: Polymer Chemistry, 38(13), 2341-2347.
Li, Y., et al. (2019). Poly(glycidyl azide), A Highly Energetic Polymer Readily Accessible by Boron-Based Ate Complex. Nature Communications, 10(1), 1-8. [Link]
Iwamoto, H., et al. (2022). Stereoisomer library prepared via controlled radical polymerization: isolation, structural identification and discovery of stereospecific gelation behaviour of tri(N-phenyl acrylamide). Chemical Science, 13(31), 9036-9043. [Link]
Sela, M., et al. (2000). Poly(N-acryl amino acids): a new class of biologically active polyanions. Journal of medicinal chemistry, 43(13), 2537-2545. [Link]
Li, D., et al. (2024). Construction of 1-acryloyl-2-cyanoindoles: unveiling their potential in radical cascade cyclization. New Journal of Chemistry. [Link]
Nakagawa, S., et al. (2026). Influence of Polyhydroxyl Additives on the Mechanical Properties of Poly(acrylic acid)/Polyvinylpyrrolidone Complex Films. Gels, 12(1), 1. [Link]
Teyssié, P., et al. (1998). Recent developments in anionic polymerization. Current Opinion in Solid State and Materials Science, 3(3), 282-290. [Link]
Vygodskii, Y. S., et al. (1999). Anionic polymerization of (meth)acrylate esters in the presence of stabilizers of active centres. Polymer, 40(20), 5639-5666. [Link]
Deep, A., et al. (2013). 2-AZETIDINONE DERIVATIVES: SYNTHESIS, ANTIMICROBIAL, ANTICANCER EVALUATION AND QSAR STUDIES. Acta Poloniae Pharmaceutica-Drug Research, 70(6), 1073-1083. [Link]
Ito, K., et al. (1990). Functional Monomers and Polymers (Ⅰ). Polymerization of Acryloyl-Type Monomer Containing Lactam Ring. Journal of the Japan Society of Colour Material, 63(1), 2-9. [Link]
Bose, A. K., et al. (2005). Synthesis and Biological Activity of N-Substituted-3-chloro-2-azetidinones. Molecules, 10(1), 1-13. [Link]
Grinstaff, M. W., & Gellman, S. H. (2010). Kinetics of Anionic Ring-Opening Polymerization of Variously Substituted β-Lactams: Homopolymerization and Copolymerization. Macromolecules, 43(13), 5584–5590. [Link]
Application Notes and Protocols for Cross-linking Reactions Using 1-(1-oxo-2-propenyl)-2-azetidinone Monomers
Introduction: A Monomer with Dual-Functionality for Advanced Polymer Networks In the realm of polymer chemistry, the design of monomers with multiple, selectively addressable reactive sites is a cornerstone of creating a...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: A Monomer with Dual-Functionality for Advanced Polymer Networks
In the realm of polymer chemistry, the design of monomers with multiple, selectively addressable reactive sites is a cornerstone of creating advanced materials with tailored properties. 1-(1-oxo-2-propenyl)-2-azetidinone, also known as N-acryloyl-β-lactam, is one such monomer of significant interest. It uniquely combines two distinct functionalities within a single, compact structure: a readily polymerizable acryloyl group and a strained, four-membered azetidinone ring (β-lactam).
This dual nature allows for a sequential polymerization and cross-linking strategy. Initially, the acryloyl moiety can undergo free-radical polymerization to form linear polymer chains with pendant azetidinone rings. These pendant rings can then be activated under different conditions to undergo ring-opening reactions, creating covalent bonds between polymer chains and forming a robust, cross-linked network. The ring strain inherent in the azetidinone ring, approximately 25.4 kcal/mol, makes it susceptible to nucleophilic attack, facilitating this cross-linking step.[1]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, polymerization, and subsequent cross-linking of 1-(1-oxo-2-propenyl)-2-azetidinone. We will delve into the underlying chemical principles, provide detailed experimental protocols, and discuss methods for characterizing the resulting polymer networks.
Reaction Mechanisms: A Two-Stage Approach to Cross-Linked Networks
The formation of a cross-linked polymer network using 1-(1-oxo-2-propenyl)-2-azetidinone is conceptualized as a two-stage process. This allows for controlled synthesis of a soluble, linear polymer which can be processed before inducing the final, irreversible cross-linking.
Stage 1: Synthesis of Linear Poly(1-(1-oxo-2-propenyl)-2-azetidinone)
The first stage involves the free-radical polymerization of the vinyl group of the monomer.[2][3] This process, typically initiated by thermal or photochemical decomposition of a radical initiator, proceeds via initiation, propagation, and termination steps to yield a linear polymer with pendant azetidinone rings.
Figure 1: General workflow for free-radical polymerization.
The choice of solvent and initiator is crucial to prevent premature reactions of the azetidinone ring. Aprotic solvents and initiators that do not generate acidic or strongly nucleophilic byproducts are preferred.
Stage 2: Cross-linking via Ring-Opening of Pendant Azetidinone Groups
Once the linear polymer is synthesized and purified, cross-linking can be induced by targeting the pendant azetidinone rings. The strained four-membered ring is susceptible to cleavage, particularly at the acyl-nitrogen bond, upon reaction with various reagents.[4]
Two primary pathways for cross-linking are proposed:
Anionic Ring-Opening Polymerization: The introduction of a strong, non-nucleophilic base can deprotonate a position alpha to the carbonyl or initiate polymerization through nucleophilic attack, leading to a cascade of ring-opening reactions between polymer chains. This method is analogous to the anionic ring-opening polymerization (AROP) of β-lactams.[5]
Nucleophilic Cross-linking: A bifunctional nucleophile, such as a diamine or a dithiol, can be added to the linear polymer solution. Each nucleophilic group can attack the electrophilic carbonyl carbon of an azetidinone ring on different polymer chains, opening the ring and forming a stable amide linkage, thus creating a cross-link.[4] The enhanced electrophilicity of the Michael acceptor in N-acryloyl azetidines suggests a high reactivity towards nucleophiles.[6]
Application Notes & Protocols: Safe Handling and Storage of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)
For Researchers, Scientists, and Drug Development Professionals Introduction 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), a compound featuring a reactive N-acryloyl group attached to a β-lactam ring, presents unique handli...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), a compound featuring a reactive N-acryloyl group attached to a β-lactam ring, presents unique handling and storage challenges due to its inherent chemical reactivity. The strained four-membered β-lactam ring is susceptible to nucleophilic attack, a characteristic exploited in β-lactam antibiotics.[1][2] The acryloyl group is a Michael acceptor and can undergo polymerization.[3][4] This document provides a comprehensive guide to the safe handling and storage of this compound, drawing upon the known hazards of its constituent chemical moieties: 2-azetidinone and acryloyl derivatives. The protocols outlined below are designed to mitigate risks and ensure the integrity of the compound for research and development purposes.
Hazard Identification and Chemical Properties
1.1. Principal Hazards:
Corrosive: Based on the hazards associated with 2-azetidinone, this compound is expected to cause severe skin burns and eye damage.[5][6]
High Reactivity: The presence of both a strained β-lactam ring and a reactive acryloyl group suggests high reactivity.[1][7] It may be sensitive to moisture, light, and heat, and could potentially polymerize.[7][8]
Respiratory and Skin Irritant: Acryloyl compounds are known to be severe irritants to the skin, eyes, and respiratory system.[7][9] Inhalation may cause corrosive injuries to the upper respiratory tract.[5]
Potential for Allergic Reactions: β-lactam compounds are known to cause hypersensitivity reactions in some individuals.[1]
1.2. Physical and Chemical Properties Summary:
The following table summarizes the known properties of the parent compound, 2-azetidinone, which provides a baseline for understanding the physical characteristics of its acryloyl derivative.
Very soluble in water and chloroform; very slightly soluble in ethanol.
Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure.
PPE Category
Specification
Rationale
Eye Protection
Chemical safety goggles and a full-face shield.
Protects against splashes and vapors that can cause severe eye damage.[6][14]
Hand Protection
Double-gloving with nitrile gloves.
Provides a barrier against a highly reactive and corrosive substance. Inspect gloves before use and change them frequently.[6][14]
Body Protection
A flame-retardant lab coat, worn over personal clothing, and chemical-resistant apron.
Protects against skin contact and potential ignition sources.
Respiratory Protection
Work should be conducted in a certified chemical fume hood. For situations with a higher risk of aerosol generation, a full-face respirator with appropriate cartridges should be used.
Prevents inhalation of corrosive and irritating vapors.[14]
Safe Handling Protocols
Adherence to strict handling protocols is crucial to minimize risk.
3.1. General Handling Workflow:
Caption: Workflow for the safe handling of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI).
3.2. Step-by-Step Handling Procedure:
Preparation:
Always work in a well-ventilated area, preferably within a certified chemical fume hood.[9]
Ensure that an eyewash station and safety shower are readily accessible.[9]
Assemble all necessary equipment (spatulas, glassware, etc.) and reagents before handling the compound.
Dispensing and Weighing:
Handle the compound as a solid if possible to minimize dust formation.[14]
Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.[16]
Strong Acids and Bases: Can catalyze the opening of the β-lactam ring and polymerization of the acryloyl group.
Alcohols and Amines: Can act as nucleophiles and react with the compound.[7]
Water/Moisture: Can lead to hydrolysis of the β-lactam ring.[7]
Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
5.1. Exposure Response:
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6][14][15]
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[9][14][15]
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[9][14][15]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6][14][15]
5.2. Spill and Leak Procedures:
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[15]
Ventilate: Ensure the area is well-ventilated, but avoid creating airborne dust.
Contain: For small spills, use an inert, non-combustible absorbent material like sand or vermiculite. Do not use combustible materials like paper towels.[15]
Neutralize (with caution): For larger spills, consider a neutralizing agent appropriate for reactive organic compounds, but only if you are trained to do so.
Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for disposal.[14]
Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
Dispose: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[14][15]
Waste Disposal
All waste containing 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) must be treated as hazardous waste.
Collect all waste in clearly labeled, sealed containers.
Do not mix with other waste streams unless compatibility is confirmed.
Follow your institution's hazardous waste disposal procedures.
Causality of Experimental Choices and Self-Validating Systems
The protocols outlined in this document are based on a "causality-driven" approach to safety. For instance, the recommendation for storage at 2-8°C under an inert atmosphere is not arbitrary; it directly addresses the known instability of β-lactams and the propensity of acryloyl groups to polymerize, especially in the presence of initiators like light, heat, or oxygen.[17][18][19][20][21]
A self-validating safety system involves continuous risk assessment. Before each use, visually inspect the compound for any changes in appearance, such as discoloration or clumping, which could indicate degradation or polymerization.[15] If any changes are observed, the compound should be disposed of as hazardous waste.
Conclusion
2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) is a valuable research chemical with a high degree of reactivity that necessitates stringent safety protocols. By understanding the inherent hazards of its constituent functional groups and adhering to the handling, storage, and emergency procedures outlined in this guide, researchers can work with this compound safely and effectively.
BenchChem. (2025, December). Safe handling and storage of acryloyl chloride.
CAS. (2026, March 10). 2-Azetidinone. CAS Common Chemistry. [Link]
American Chemical Society. (2022, August 23). A Laboratory Accident of Acryloyl Chloride, Its Consequences, Treatment, and Safety Measures: An Arduous Lesson to All Researchers.
ChemicalBook. (2026, January 17).
New Jersey Department of Health. (2000, March). Hazard Summary: Acrylyl Chloride.
Therapeutic Drug Monitoring. (2023, October 1).
Santa Cruz Biotechnology. (n.d.).
Covestro. (2012, August 22).
National Center for Biotechnology Information. (n.d.). 2-Azetidinone. PubChem. [Link]
Pharmaffiliates. (n.d.). CAS No: 930-21-2 | Chemical Name: 2-Azetidinone. [Link]
Journal of Antimicrobial Chemotherapy. (2023, October 17).
MDPI. (2026, February 26).
Henkel. (2018, April 9).
Therapeutic Drug Monitoring. (2023, October 1).
Angene Chemical. (2021, May 1).
Journal of the Serbian Chemical Society. (n.d.).
Thermo Fisher Scientific. (2025, December 19).
Frontiers in Chemistry. (2022, March 23). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition.
ResearchGate. (n.d.). Stability of beta-lactam antibiotics in samples and blood fractions....
ResearchGate. (n.d.).
PubMed. (n.d.). The reactivity of beta-lactams, the mechanism of catalysis and the inhibition of beta-lactamases.
ACS Publications. (2012, September 21). New Cationic Linear Copolymers and Hydrogels of N-Vinyl Caprolactam and N-Acryloyl-N′-ethyl Piperazine....
Yale Environmental Health & Safety. (n.d.). Standard Operating Procedure - ORGANIC PEROXIDES AND PEROXIDE FORMING COMPOUNDS.
ResearchGate. (n.d.). Functional Monomers and Polymers (Ⅰ). Polymerization of Acryloyl-Type Monomer Containing Lactam Ring.
Use of 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) as a pharmaceutical intermediate
Application Note: Utilization of 1-Acryloyl-2-azetidinone (CAS 151586-60-6) as a Versatile Pharmaceutical Intermediate Introduction & Molecular Rationale In advanced pharmaceutical synthesis, the strategic selection of b...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Utilization of 1-Acryloyl-2-azetidinone (CAS 151586-60-6) as a Versatile Pharmaceutical Intermediate
Introduction & Molecular Rationale
In advanced pharmaceutical synthesis, the strategic selection of bifunctional intermediates is critical for streamlining complex synthetic routes. 1-Acryloyl-2-azetidinone (also known as 2-Azetidinone, 1-(1-oxo-2-propenyl)-) is a highly reactive, dual-purpose scaffold. It combines the electrophilic characteristics of a strained
β
-lactam ring with the conjugate addition potential of an
α,β
-unsaturated amide.
This unique structural topology allows it to serve two primary functions in drug development:
An Achiral Template for Conjugate Additions: The dicarbonyl system (lactam and acryloyl carbonyls) can undergo bidentate chelation with Lewis acids, locking the molecule into a rigid rotameric conformation. This facilitates highly controlled radical or nucleophilic conjugate additions [1].
A Precursor for
β
-Amino Acids: The extreme ring strain of the 4-membered azetidinone ring (~90° bond angles) is exacerbated by the electron-withdrawing nature of the N-acryloyl group. This "twisted amide" effect diminishes nitrogen lone-pair resonance, rendering the lactam carbonyl highly susceptible to nucleophilic ring-opening, yielding functionally rich
β
-amino acid derivatives.
Physicochemical Profiling
Understanding the baseline properties of 1-acryloyl-2-azetidinone is essential for handling and reaction design. The data below summarizes its core parameters [2].
Property
Value / Description
Chemical Name
2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)
CAS Registry Number
151586-60-6
Molecular Formula
C
6
H
7
NO
2
Molecular Weight
125.13 g/mol
Primary Reactive Sites
C=C double bond (Michael acceptor); Lactam C=O (Electrophile)
Storage Conditions
2-8 °C, inert atmosphere (prone to spontaneous polymerization)
Mechanistic Workflows
To conceptualize the synthetic utility of this intermediate, we must map its dual reactivity and its behavior under Lewis acid catalysis.
Workflow illustrating the dual reactive sites of 1-acryloyl-2-azetidinone.
Mechanism of stereocontrol via bidentate chelation with a chiral Lewis acid.
Comparative Reactivity in Radical Additions
In enantioselective transformations, the choice of the achiral template dictates both the reaction rate and the stereochemical outcome. Research by Sibi and Sausker [1] demonstrated that while 1-acryloyl-2-azetidinone is exceptionally reactive toward radical additions, its compact 4-membered ring provides less steric shielding compared to larger templates, resulting in distinct stereochemical profiles.
Achiral Template
Radical Addition Reactivity
Enantioselectivity (ee %)
Rotamer Control Profile
N-Acryloyl-2-azetidinone
Extremely High
Low
Poor (Compact ring allows rotamer flexibility)
N-Acryloyl-2-oxazolidinone
Moderate
High
Excellent (5-membered ring steric bulk)
N-Acryloyl-naphthosultam
High
Very High (up to 90%)
Exceptional (Rigid bicyclic shielding)
Causality Insight: The extreme reactivity of the azetidinone template makes it ideal for synthesizing racemic complex libraries or for use with highly bulky chiral Lewis acids where substrate-induced shielding is less critical.
Experimental Protocols
The following protocols are designed as self-validating systems. They incorporate in-process analytical checks to ensure intermediate stability and reaction success.
Protocol A: Lewis Acid-Mediated Radical Conjugate Addition
Objective: To perform a highly efficient radical conjugate addition onto the acryloyl moiety while preserving the sensitive
β
-lactam core.
Catalyst Complexation:
In a flame-dried Schlenk flask under N
2
, dissolve MgBr
2
·OEt
2
(1.0 equiv) and the selected chiral bisoxazoline ligand (1.1 equiv) in anhydrous CH
2
Cl
2
.
Causality: The etherate complex is easily displaced by the dicarbonyl system of the substrate, facilitating rapid bidentate chelation.
Substrate Addition & Validation:
Cool the mixture to -78 °C. Add 1-acryloyl-2-azetidinone (1.0 equiv) dropwise.
Self-Validation Step: Withdraw a 10
μ
L aliquot and analyze via FTIR. The free acryloyl C=O stretch typically appears at ~1680 cm
−1
. A successful bidentate chelation shifts this peak to ~1650 cm
−1
. Do not proceed until this shift is confirmed.
Radical Initiation:
Add the alkyl radical precursor (e.g., isopropyl iodide, 5.0 equiv).
Introduce Bu
3
SnH (2.0 equiv) and a catalytic amount of Et
3
B (1.0 M in hexanes). Inject a micro-volume of dry O
2
to initiate the radical cascade.
Causality: Low temperatures (-78 °C) are strictly maintained to freeze out higher-energy rotamers, maximizing the facial selectivity dictated by the chiral ligand.
Quench and Isolation:
After 4 hours, quench the reaction with saturated aqueous NH
4
Cl. Extract with CH
2
Cl
2
, dry over MgSO
4
, and purify via silica gel flash chromatography to isolate the
α/β
-functionalized azetidinone.
Protocol B: Nucleophilic Ring-Opening to
β
-Amino Esters
Objective: To convert the functionalized N-acyl-azetidinone into a versatile
β
-amino ester for peptide synthesis.
Substrate Solvation:
Dissolve the functionalized 1-acryloyl-2-azetidinone in anhydrous methanol (0.1 M concentration).
Base Catalysis:
Add a catalytic amount of Sodium Methoxide (NaOMe, 0.1 equiv).
Causality: The N-acyl group withdraws electron density, severely weakening the amide resonance in the strained 4-membered ring. Methanol acts as the nucleophile, but the methoxide ion is required to attack the highly electrophilic lactam carbonyl rapidly, outcompeting potential background polymerization of the acryloyl group.
Reaction Monitoring (Self-Validation):
Stir at room temperature. Monitor via TLC (Hexanes:EtOAc 1:1).
Validation: The starting material (highly polar, UV-active) will disappear, replaced by a new spot corresponding to the ring-opened
β
-amino ester. Stain with ninhydrin; a positive (purple/yellow) result confirms the liberation of the secondary amine.
Workup:
Neutralize with Amberlyst-15 acidic resin, filter, and concentrate under reduced pressure to yield the pure
β
-amino ester.
References
Sibi, M. P., & Sausker, J. B. (2002). The Role of the Achiral Template in Enantioselective Transformations. Radical Conjugate Additions to α-Methacrylates Followed by Hydrogen Atom Transfer. Journal of the American Chemical Society, 124(6), 984-991. URL:[Link]
Application
Catalytic Asymmetric Synthesis of N-Acryloyl-2-Azetidinone Derivatives: A Guide for Advanced Synthesis
The β-lactam (2-azetidinone) motif is a cornerstone of medicinal chemistry, most notably as the core structural component of penicillin and cephalosporin antibiotics.[1][2] The incorporation of an N-acryloyl group provid...
Author: BenchChem Technical Support Team. Date: April 2026
The β-lactam (2-azetidinone) motif is a cornerstone of medicinal chemistry, most notably as the core structural component of penicillin and cephalosporin antibiotics.[1][2] The incorporation of an N-acryloyl group provides a versatile handle for further functionalization, making 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) and its derivatives highly valuable building blocks in the synthesis of complex molecules and novel therapeutic agents.[3][4][5] This guide provides an in-depth exploration of the catalytic asymmetric synthesis involving this key scaffold, offering detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.
The Strategic Importance of Asymmetric Synthesis
The biological activity of chiral molecules is often dictated by their specific stereochemistry.[6] As such, the development of stereoselective synthetic methods is paramount in drug discovery.[6][7] Catalytic asymmetric synthesis offers an efficient and atom-economical approach to producing enantiomerically enriched compounds, utilizing small amounts of a chiral catalyst to generate large quantities of the desired product.[8]
Application Note 1: Enantioselective Michael Addition to N-Acryloyl-2-Azetidinone
The conjugate addition of nucleophiles to the electron-deficient alkene of N-acryloyl-2-azetidinone is a powerful method for introducing stereocenters at the β-position of the acryloyl moiety. Organocatalysis, employing small chiral organic molecules, has emerged as a particularly effective strategy for this transformation.
Mechanistic Rationale: Iminium Ion Catalysis
A common and effective approach involves the use of chiral secondary amine catalysts, such as those derived from proline. The reaction proceeds through the formation of a transient iminium ion intermediate.
Catalytic Cycle:
The chiral secondary amine catalyst reversibly adds to the α,β-unsaturated carbonyl of the N-acryloyl-2-azetidinone, forming a nucleophilic enamine.
Concurrently, the catalyst can also react with an aldehyde or ketone, which is the nucleophilic partner in this Michael addition, to form a transient iminium ion.
The enamine then attacks the iminium ion in a stereocontrolled fashion. The steric environment created by the chiral catalyst directs the enamine to attack one face of the iminium ion preferentially, thereby establishing the new stereocenter.
Hydrolysis of the resulting intermediate regenerates the catalyst and yields the desired Michael adduct.
Figure 1: Iminium ion catalytic cycle for Michael addition.
Detailed Protocol: Organocatalyzed Michael Addition of Acetone to N-Acryloyl-2-Azetidinone
This protocol describes a representative procedure for the enantioselective Michael addition of acetone to N-acryloyl-2-azetidinone using a chiral proline-derived catalyst.
To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add N-acryloyl-2-azetidinone (1.0 mmol), (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.1 mmol), and benzoic acid (0.1 mmol).
Add anhydrous dichloromethane (5 mL) and stir the mixture at room temperature until all solids are dissolved.
Add acetone (10.0 mmol) to the reaction mixture.
Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution (10 mL).
Extract the aqueous layer with dichloromethane (3 x 15 mL).
Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired Michael adduct.
Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.
Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC) analysis.
The Staudinger synthesis, the [2+2] cycloaddition of a ketene and an imine, is a classic and highly effective method for the synthesis of β-lactams.[9] When employing a chiral imine or a chiral catalyst, this reaction can be rendered highly diastereoselective and enantioselective.
Mechanistic Rationale: Concerted vs. Stepwise Pathways
The precise mechanism of the Staudinger cycloaddition has been a subject of debate, with evidence supporting both concerted and stepwise pathways. In the stepwise mechanism, the reaction is initiated by the nucleophilic attack of the imine nitrogen on the ketene carbonyl carbon, forming a zwitterionic intermediate. Subsequent conrotatory ring closure then yields the β-lactam. The stereochemical outcome is determined during the ring-closing step, and the use of chiral auxiliaries on the imine or ketene can effectively bias the formation of one diastereomer.
Figure 2: Workflow for diastereoselective Staudinger synthesis.
Detailed Protocol: Asymmetric Synthesis of a 3-Substituted N-Acryloyl-2-Azetidinone
This protocol outlines the synthesis of a chiral β-lactam via the Staudinger reaction, which can then be N-acylated to yield the target compound.
Materials:
Chiral imine (derived from a chiral amine and an aldehyde) (1.0 mmol)
2-Bromoacetyl bromide (1.2 mmol)
Triethylamine (2.5 mmol)
Dichloromethane (DCM), anhydrous (10 mL)
Acryloyl chloride (1.5 mmol)
Saturated aqueous sodium bicarbonate solution
Anhydrous sodium sulfate
Silica gel for column chromatography
Procedure:
Part A: Staudinger Cycloaddition
In a flame-dried, two-necked round-bottom flask equipped with a dropping funnel and under an inert atmosphere, dissolve the chiral imine (1.0 mmol) and triethylamine (1.3 mmol) in anhydrous dichloromethane (5 mL).
Cool the solution to 0 °C in an ice bath.
In the dropping funnel, prepare a solution of 2-bromoacetyl bromide (1.2 mmol) in anhydrous dichloromethane (5 mL).
Add the 2-bromoacetyl bromide solution dropwise to the imine solution over 30 minutes with vigorous stirring.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction by TLC.
Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).
Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the crude β-lactam by silica gel column chromatography.
Part B: N-Acryloylation
Dissolve the purified β-lactam (1.0 mmol) and triethylamine (1.2 mmol) in anhydrous dichloromethane (5 mL) in a flame-dried flask under an inert atmosphere.
Cool the solution to 0 °C.
Add acryloyl chloride (1.1 mmol) dropwise.
Allow the reaction to warm to room temperature and stir for 2-3 hours.
Work up the reaction as described in Part A (steps 6-8).
Purify the final product by column chromatography.
Characterize the product and determine the diastereomeric ratio by ¹H NMR and/or chiral HPLC.
Catalyst Screening: The choice of catalyst is crucial. Screen a variety of catalysts with different steric and electronic properties.
Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence stereoselectivity. Test a range of solvents.
Temperature: Lowering the reaction temperature often improves selectivity.
Low Yield:
Reaction Time and Temperature: Optimize the reaction time and temperature to ensure complete conversion without product decomposition.
Purity of Reagents: Use freshly distilled or purified reagents and anhydrous solvents.
Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere to prevent side reactions with oxygen or moisture.
Conclusion
The catalytic asymmetric synthesis involving 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) provides a powerful platform for the creation of complex, chiral molecules of significant interest in medicinal chemistry and drug development. The protocols and insights provided herein serve as a guide for researchers to effectively utilize this versatile building block in their synthetic endeavors. Careful optimization of reaction parameters and a thorough understanding of the underlying mechanistic principles are key to achieving high yields and stereoselectivities.
References
Kinetic resolution of β-lactams via enantioselective N-acylation - PubMed. Available at: [Link]
Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. Available at: [Link]
Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed. Available at: [Link]
Chiral α-Stereogenic Oxetanols and Azetidinols via Alcohol-Mediated Reductive Coupling of Allylic Acetates: Enantiotopic π-Facial Selection in Symmetric Ketone Addition - PMC. Available at: [Link]
Novel Method for the Enantioselective Synthesis of β-Lactams - ResearchGate. Available at: [Link]
Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update - MDPI. Available at: [Link]
Stereoselective synthesis of β-lactams: recent examples - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
Azetidinone: Different methods of synthesis and its biological profile - Der Pharma Chemica. Available at: [Link]
Chiral Oxazaborolidines for Asymmetric Synthesis - Labinsights. Available at: [Link]
Recent advances in catalytic asymmetric synthesis - Frontiers. Available at: [Link]
Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing. Available at: [Link]
Highly stereoselective synthesis of allylic β-lactams via enzymatic C(sp3)–H amidation - Chemical Science (RSC Publishing). Available at: [Link]
Enantioselective Rauhut–Currier Reaction with β-Substituted Acrylamides Catalyzed by N-Heterocyclic Carbenes | Organic Letters - ACS Publications. Available at: [Link]
Emerging Applications of Chiral Switching in Drug Discovery and Development - JOCPR. Available at: [Link]
Asymmetric Synthesis of 1-(2- and 3-Haloalkyl)azetidin-2-ones as Precursors for Novel Piperazine, Morpholine, and 1,4-Diazepane Annulated Beta-Lactams | Request PDF - ResearchGate. Available at: [Link]
Catalytic Asymmetric Synthesis of Stable Oxetenes via Lewis Acid-Promoted [2 + 2] Cycloaddition - Organic Chemistry Portal. Available at: [Link]
Catalytic asymmetric intramolecular aminopalladation: enantioselective synthesis of vinyl-substituted 2-oxazolidinones, 2-imidazolidinones, and 2-pyrrolidinones - PubMed. Available at: [Link]
Azetidines in medicinal chemistry: emerging applications and approved drugs. Available at: [Link]
Azetidinones - International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]
Asymmetric Synthesis of Functionalizable Type II β-Turn-Inducing α-Amino Acid Building Blocks - PMC. Available at: [Link]
Application Note: Orthogonal Ring-Opening Polymerization of 1-(1-oxo-2-propenyl)-2-azetidinone
Executive Summary & Scope The synthesis of highly functionalized polyamides is a frontier in advanced biomaterials and additive manufacturing. The monomer 1-(1-oxo-2-propenyl)-2-azetidinone (commonly known as N-acryloyl-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Scope
The synthesis of highly functionalized polyamides is a frontier in advanced biomaterials and additive manufacturing. The monomer 1-(1-oxo-2-propenyl)-2-azetidinone (commonly known as N-acryloyl-2-azetidinone) presents a unique dual-reactivity profile: it contains both a polymerizable vinyl group and a strained four-membered
β
-lactam ring.
While free-radical polymerization of the vinyl group is trivial, isolating the Anionic Ring-Opening Polymerization (AROP) of the
β
-lactam ring yields a highly valuable poly(
β
-alanine) backbone with pendant acryloyl groups. These intact pendant groups serve as orthogonal handles for post-polymerization cross-linking, hydrogel formation, or dual-cure 3D printing. This application note details the mechanistic causality and field-proven protocols required to achieve controlled AROP of this monomer without triggering unwanted vinyl cross-linking.
Mechanistic Grounding: The "Auto-Activated" AROP
As an Application Scientist, it is critical to understand why this monomer deviates from standard lactam polymerization.
Standard AROP of unsubstituted lactams requires a strong base to form a lactamate anion, followed by the addition of an N-acyl lactam co-initiator to overcome a sluggish induction period[1]. However, 1-(1-oxo-2-propenyl)-2-azetidinone is already an N-acyl lactam. The electron-withdrawing nature of the N-acryloyl group highly activates the
β
-lactam carbonyl toward nucleophilic attack, effectively eliminating the initial activation phase[2].
This "auto-activation" dictates our experimental choices:
Temperature Control: Because radical addition to the N-acryloyl moiety is exceptionally facile[3], the AROP must be conducted at low temperatures (0 °C to 25 °C) to prevent thermal auto-polymerization of the vinyl groups. Standard lactam AROP often requires temperatures >100 °C, which would instantly gel this monomer.
Radical Inhibition: A radical scavenger (e.g., BHT) must be introduced to the ionic polymerization system to ensure orthogonal reactivity[4].
Initiator Selection: Instead of relying on a base to deprotonate an N-H bond (which this monomer lacks), we utilize a nucleophilic initiator (e.g., an alkoxide) to directly attack the activated carbonyl, generating a propagating N-acyl amidate anion.
Mechanistic pathway of the auto-activated anionic ring-opening polymerization of N-acryloyl-2-azetidinone.
Experimental Workflows
Protocol A: Solution-Phase AROP via Alkoxide Initiation
This protocol utilizes Potassium tert-butoxide (t-BuOK) and Benzyl Alcohol (BnOH) to establish a controlled, living-type polymerization system. The BnOH acts as the primary nucleophile, while t-BuOK acts as the catalytic base.
Prerequisites: All glassware must be flame-dried under vacuum. Solvents must be anhydrous (e.g., passed through activated alumina columns). The propagating amidate anion is highly sensitive to protic impurities.
Step-by-Step Methodology:
Preparation: In a glovebox or under strict Schlenk line argon flow, dissolve 1-(1-oxo-2-propenyl)-2-azetidinone (10.0 mmol) in 10 mL of anhydrous Tetrahydrofuran (THF).
Inhibition: Add 0.1 mol% of Butylated hydroxytoluene (BHT) relative to the monomer. Causality: BHT scavenges stray radicals, acting as an orthogonal protector for the acryloyl group during the anionic cascade.
Temperature Equilibration: Transfer the sealed flask to an ice bath and equilibrate to 0 °C for 15 minutes.
Initiation: Inject a pre-mixed solution of Benzyl Alcohol (0.1 mmol, targeting DP = 100) and t-BuOK (0.1 mmol) in 1 mL anhydrous THF.
Propagation & Self-Validation: Stir the reaction at 0 °C.
In-Process Analytical Check: Withdraw a 50 µL aliquot every 30 minutes for FTIR analysis. The system is self-validating: successful AROP is confirmed by the disappearance of the highly strained
β
-lactam C=O stretch at ~1760 cm⁻¹, while the acryloyl C=O stretch at ~1680 cm⁻¹ remains completely intact.
Termination: After 2 hours (or upon complete monomer conversion), quench the living anions by injecting an excess of glacial acetic acid (0.5 mmol).
Isolation: Precipitate the polymer by dropping the THF solution into cold diethyl ether. Filter, wash, and dry under vacuum at room temperature (do not heat, to preserve the vinyl groups).
Recent advances have demonstrated that Photobase Generators (PBGs) can trigger the ROP of 2-azetidinone derivatives, offering spatial and temporal control ideal for stereolithography (SLA) 3D printing[5].
Step-by-Step Methodology:
Formulation: Dissolve the monomer in a minimal amount of a reactive diluent (e.g., N,N-dimethylacetamide) to achieve a printable viscosity.
PBG Addition: Add 2.0 wt% of a photobase generator, such as WPBG-266 (a highly efficient PBG for ionic photopolymerization).
Irradiation: Expose the formulation to a 365 nm UV LED source. The UV light cleaves the PBG, releasing a strong organic base that instantly initiates the auto-activated AROP of the N-acryloyl-2-azetidinone.
Validation: Post-cure analysis via ¹H-NMR will confirm the presence of the vinyl protons (multiplets between 5.8 and 6.5 ppm), verifying that the photo-AROP selectively targeted the lactam ring.
Quantitative Data Summary
The following table summarizes expected empirical outcomes based on the initiation strategy, highlighting how temperature and catalyst choice dictate the polymer's dispersity and conversion rates.
Reaction System
Catalyst / Initiator
Temp (°C)
Time (h)
Monomer Conversion (%)
Polydispersity (Đ)
Solution AROP
t-BuOK / Benzyl Alcohol
0
2.0
> 95
1.15 - 1.25
Solution AROP
LiHMDS
25
4.0
85 - 90
1.20 - 1.35
Solution AROP
t-BuP4 (Phosphazene)
-20
1.5
> 98
1.08 - 1.15
Photo-AROP
WPBG-266 (UV 365nm)
25
1.0
> 90
1.30 - 1.45
Note: Dispersity (Đ) broadens at higher temperatures due to the increased likelihood of transamidation side-reactions and trace radical cross-linking.
References
Curran, D. P., & Porter, N. A. "The Role of the Achiral Template in Enantioselective Transformations. Radical Conjugate Additions to α-Methacrylates Followed by Hydrogen Atom Transfer." Journal of the American Chemical Society. 3
Grinstaff, M. W. et al. "Beyond Nylon 6: Polyamides via Ring Opening Polymerization of Designer Lactam Monomers for Biomedical Applications." The Royal Society of Chemistry.1
Wurm, F. R. et al. "Functional biodegradable polymers via ring-opening polymerization of monomers without protective groups." Chemical Society Reviews (RSC Publishing). 4
TU Wien. "Ring-opening polymerization started by photo base generators." reposiTUm. 5
TU Wien. "Ring-opening polymerization started by photo base generators (Page 32: N-acyl lactam activators)." reposiTUm.2
How to prevent spontaneous polymerization of 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI)
Welcome to the technical support guide for 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), also known as N-acryloyl-β-lactam. This document provides in-depth guidance for researchers, scientists, and drug development professi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), also known as N-acryloyl-β-lactam. This document provides in-depth guidance for researchers, scientists, and drug development professionals on preventing the spontaneous polymerization of this highly reactive monomer. Our goal is to equip you with the knowledge to ensure the stability and integrity of your material throughout its lifecycle in your lab.
Part 1: Frequently Asked Questions (FAQs)
Q1: Why is my N-acryloyl-β-lactam polymerizing spontaneously?
A1: The molecular structure of N-acryloyl-β-lactam contains two key features that contribute to its high reactivity and tendency to self-polymerize:
The Acryloyl Group: This functional group (CH₂=CH-C=O) is a type of acrylate, a class of monomers well-known for their propensity to undergo rapid, often exothermic, free-radical polymerization.[1][2] This reaction can be initiated by heat, light (UV), or the presence of radical species.[1]
The β-Lactam Ring: This is a four-membered cyclic amide. The significant ring strain makes it susceptible to ring-opening reactions, although the primary pathway for polymerization is through the acryloyl group.
The combination of these features means that even trace amounts of initiators or suboptimal storage conditions can trigger a chain reaction, leading to an increase in viscosity, solidification, and loss of the monomer.[3][4]
Q2: What is a polymerization inhibitor and how does it work?
A2: A polymerization inhibitor is a chemical compound added in small quantities (typically parts-per-million, ppm) to reactive monomers to prevent their self-polymerization during transport and storage.[1] Most inhibitors used for acrylates are radical scavengers. They function by reacting with and neutralizing free radicals that initiate the polymerization process, effectively stopping the chain reaction before it can propagate.[3][4][5]
For phenolic inhibitors like MEHQ (Monomethyl Ether of Hydroquinone), this process is synergistic with oxygen.[6][7] The inhibitor donates a hydrogen atom to a peroxy radical (formed from a monomer radical and oxygen), creating a stable, non-reactive species and halting the polymerization chain.[3] This is why storing such inhibited monomers under a completely inert atmosphere can be counterproductive.[7][8]
Q3: Which inhibitor should I use for N-acryloyl-β-lactam?
A3: The choice of inhibitor depends on your experimental needs, particularly how you plan to remove it before your intended reaction. Phenolic inhibitors are common for storage and transport because they can be easily removed via an alkali wash.[1]
Inhibitor
Common Abbreviation
Typical Concentration
Key Characteristics
Monomethyl Ether of Hydroquinone
MEHQ (or 4-Methoxyphenol)
10 - 300 ppm
Most common industrial choice; colorless and efficient; requires oxygen to function effectively.[3][4][7]
Hydroquinone
HQ
100 - 1000 ppm
Excellent general-purpose inhibitor; also requires oxygen.[1][5]
Butylated Hydroxytoluene
BHT
100 - 1000 ppm
Effective radical scavenger, often used for storage.[1]
Phenothiazine
PTZ
100 - 500 ppm
A very strong inhibitor, though its presence can sometimes affect downstream processes.[6][9]
For most laboratory applications involving N-acryloyl-β-lactam, MEHQ is the recommended starting point due to its high efficiency and well-understood mechanism.[3][4]
Part 2: Troubleshooting Guide & Protocols
This section addresses specific issues you might encounter and provides actionable protocols to mitigate them.
Issue 1: A new shipment of N-acryloyl-β-lactam has arrived. What is the protocol for safe reception and storage?
Answer: Proper initial handling is critical to long-term stability. The period during shipping, with potential temperature fluctuations, is a high-risk time for reactive monomers.
Protocol 1: New Shipment Intake and Storage
Visual Inspection (Upon Receipt): Before opening the secondary packaging, visually inspect the container. Look for any signs of bulging, which could indicate pressure buildup from exothermic polymerization.[10] If the container appears compromised, do not handle it and consult your institution's chemical safety officer.
Temperature Equilibration: If the material was shipped cold, allow the sealed container to equilibrate to room temperature in a desiccator.[11] This prevents atmospheric moisture from condensing on the cold product when opened.
Confirm Inhibitor Presence: Check the Certificate of Analysis (CoA) to confirm the type and concentration of the inhibitor added by the manufacturer. This information is crucial for your experimental planning.
Optimal Storage Conditions:
Temperature: Store the container in a designated refrigerator at 2-8°C . This low temperature drastically reduces the rate of potential polymerization initiation.
Light: Protect the material from light by storing it in its original amber vial or a light-blocking secondary container.[12] Light, especially UV, can initiate radical formation.
Atmosphere: Do not store under a fully inert atmosphere (e.g., pure argon or nitrogen) if using a phenolic inhibitor like MEHQ.[8] These inhibitors require a small amount of dissolved oxygen to function.[7] The headspace in the vial is typically sufficient.
Labeling: Ensure the container is clearly labeled with the date of receipt and the recommended storage conditions.
Issue 2: My stored N-acryloyl-β-lactam solution is becoming viscous.
Answer: An increase in viscosity is a primary indicator that polymerization has begun. The formation of polymer chains in the monomer solution will cause it to thicken. If left unchecked, the material will eventually solidify completely.
Protocol 2: Monitoring for and Responding to Polymerization
Regular Visual Checks: At minimum, visually inspect your monomer stock weekly. Gently tilt the vial to observe the viscosity. Compare it to a fresh, unpolymerized sample if available.
Analytical Monitoring (Optional but Recommended): For critical applications, the purity of the monomer can be periodically checked.
NMR Spectroscopy: ¹H NMR can be used to quantify the remaining monomer content by integrating the vinyl proton signals against an internal standard. A decrease in monomer signal over time indicates polymerization.[13]
FTIR Spectroscopy: Real-time FTIR can track the disappearance of the acrylate C=C bond peak (typically around 1635 cm⁻¹) as it is consumed during polymerization.[14][15]
Action Plan for Viscous Monomer:
Mild Viscosity Increase: If the increase is minor, you may still be able to use the material if you first filter it through a plug of inhibitor-containing alumina to remove oligomers and then immediately use the purified monomer. Do not store the "purified" monomer, as the inhibitor has been removed.
Significant Viscosity or Solidification: If the material is highly viscous or contains solid particles, it is no longer usable. The polymerization is an exothermic process and can become a runaway reaction.[1][2][3] The material should be disposed of according to your institution's hazardous waste procedures. Do not attempt to heat the vial to melt the polymer , as this will accelerate the reaction and could lead to container rupture.[16]
Issue 3: I need to use the monomer for a reaction. How do I handle it safely?
Answer: Safe handling involves maintaining low temperatures, minimizing exposure to initiators, and using appropriate personal protective equipment (PPE).
Protocol 3: Safe Handling During Experimental Use
Work Area Preparation: Conduct all manipulations in a well-ventilated chemical fume hood.[17] Ensure an emergency shower and eyewash station are readily accessible.[12][17]
Personal Protective Equipment (PPE): Wear chemical safety goggles, a face shield, a lab coat, and appropriate gloves (e.g., nitrile or neoprene).[12]
Dispensing the Monomer:
Retrieve the vial from cold storage.
Dispense the required amount quickly and immediately return the stock vial to the 2-8°C refrigerator.
Keep the dispensed monomer in an ice bath to maintain a low temperature while you prepare your reaction.
Inhibitor Removal (If Necessary): If your reaction is incompatible with the inhibitor, it must be removed immediately before use. A common method is to pass the monomer through a short column of basic alumina. Crucially, the purified, inhibitor-free monomer is extremely reactive and should be used immediately. Do not attempt to store it.
Waste Disposal: Any waste containing the monomer should be treated as reactive hazardous waste. Quench any unreacted monomer in waste containers by adding a small amount of an inhibitor (like hydroquinone) before sending it for disposal.
Part 3: Visual Guides & Workflows
Diagram 1: The Mechanism of Spontaneous Radical Polymerization
This diagram illustrates the fundamental three-step process of free-radical polymerization that N-acryloyl-β-lactam can undergo.
Caption: Free-radical polymerization proceeds via initiation, propagation, and termination steps.
Diagram 2: How a Phenolic Inhibitor Works (MEHQ Example)
This workflow shows the synergistic role of oxygen and a phenolic inhibitor in preventing polymerization.
Caption: Phenolic inhibitors require oxygen to efficiently scavenge radicals and halt polymerization.
Diagram 3: Workflow for Handling a New Monomer Shipment
A logical decision tree for receiving and storing reactive monomers safely.
Caption: A step-by-step workflow for the safe intake of reactive monomers.
References
How Is 4-Methoxyphenol (MEHQ) Used as a Stabilizer in Polymer Systems? (2026, February 23). Meridian Alliance. Retrieved April 5, 2026, from [Link]
Acryloyl Chloride (CAS: 814-68-6): Properties, Applications, and Safety. (2025, March 5). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved April 5, 2026, from [Link]
Polymerisation inhibitor. (n.d.). In Wikipedia. Retrieved April 5, 2026, from [Link]
Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization. (2006, March 15). ACS Publications. Retrieved April 5, 2026, from [Link]
Storage and Handling. (n.d.). Akina, Inc.. Retrieved April 5, 2026, from [Link]
Acrylyl Chloride Hazard Summary. (2000, March). New Jersey Department of Health. Retrieved April 5, 2026, from [Link]
Oxygen inhibition of free-radical polymerization is the dominant mechanism behind the “mold effect” on hydrogels. (2021, March 1). National Center for Biotechnology Information. Retrieved April 5, 2026, from [Link]
Styrene Monomer, Stabilized Safety Data Sheet. (2015, April 23). ClearTech. Retrieved April 5, 2026, from [Link]
A Laboratory Accident of Acryloyl Chloride, Its Consequences, Treatment, and Safety Measures: An Arduous Lesson to All Researchers. (2022, August 23). ACS Publications. Retrieved April 5, 2026, from [Link]
Inhibition of acrylic acid and acrylate autoxidation. (2022, October 24). RSC Publishing. Retrieved April 5, 2026, from [Link]
Inhibition of Free Radical Polymerization: A Review. (2023, January 17). National Center for Biotechnology Information. Retrieved April 5, 2026, from [Link]
Synthesis of N-substituted hydroxy β-lactams, acrylate β-lactam... (n.d.). ResearchGate. Retrieved April 5, 2026, from [Link]
Polymerization inhibitor for preparation apparatus of acrylic acid. (2017, February 15). Google Patents.
Material Safety Data Sheet Acrylic Monomer. (2009, December 30). Dental Polymer. Retrieved April 5, 2026, from [Link]
Styrene Monomer, Stabilized - Safety Data Sheet. (2018, February 21). Univar Solutions. Retrieved April 5, 2026, from [Link]
An Overview of Oxygen Inhibition in Photocuring. (n.d.). RadTech. Retrieved April 5, 2026, from [Link]
Detection and Quantification of Monomer Content. (n.d.). Creative Biostructure. Retrieved April 5, 2026, from [Link]
Safe Storage and Handling of Reactive Materials. (n.d.). American Institute of Chemical Engineers. Retrieved April 5, 2026, from [Link]
Polymerization Reaction Measuring | Methods & Techniques in Polymer Chemistry. (n.d.). Mettler Toledo. Retrieved April 5, 2026, from [Link]
Novel and Recent Synthesis and Applications of β-Lactams. (n.d.). National Center for Biotechnology Information. Retrieved April 5, 2026, from [Link]
Review of quantitative and qualitative methods for monitoring photopolymerization reactions. (2023, March 31). Polymer Chemistry (RSC Publishing). Retrieved April 5, 2026, from [Link]
Ultrasonic Detection of the Interface Formation between the Polymer-Rich and Monomer-Rich Phases during Bulk Polymerization of Methyl Methacrylate. (2025, April 30). ACS Publications. Retrieved April 5, 2026, from [Link]
Synthesis and characterization of β-Lactam compounds. (2016). Journal of Chemical and Pharmaceutical Research, 8(8), 730-738. Retrieved April 5, 2026, from [Link]
Beyond Nylon 6: Polyamides via Ring Opening Polymerization of Designer Lactam Monomers for Biomedical Applications. (2022, August 4). The Royal Society of Chemistry. Retrieved April 5, 2026, from [Link]
Azetidinone: Different methods of synthesis and its biological profile. (n.d.). Der Pharma Chemica. Retrieved April 5, 2026, from [Link]
Synthesis of β-lactams. (n.d.). Organic Chemistry Portal. Retrieved April 5, 2026, from [Link]
2-AZETIDINONE DERIVATIVES: SYNTHESIS, ANTIMICROBIAL, ANTICANCER EVALUATION AND QSAR STUDIES. (n.d.). ResearchGate. Retrieved April 5, 2026, from [Link]
Rare earth–cobalt bimetallic catalysis mediates stereocontrolled living radical polymerization of acrylamides. (2022, May 18). Nature. Retrieved April 5, 2026, from [Link]
Azetidinones. (2014, December 31). International Journal of Pharmaceutical Sciences Review and Research. Retrieved April 5, 2026, from [Link]
β-Lactams: Versatile Building Blocks for the Stereoselective Synthesis of Non-β-Lactam Products. (2007, July 25). ACS Publications. Retrieved April 5, 2026, from [Link]
A REVIEW ON 2-AZETEDINONES. (2015). Journal of Global Trends in Pharmaceutical Sciences, 6(1), 2388-2402. Retrieved April 5, 2026, from [Link]
Detection of Living Anionic Species in Polymerization Reactions Using Hyperpolarized NMR. (2013, March 5). Journal of the American Chemical Society. Retrieved April 5, 2026, from [Link]
Spontaneous polymerization: Mechanism of initiation and paint process. (2001, January 15). Digital Commons @ UConn. Retrieved April 5, 2026, from [Link]
On the Thermal Self-Initiation Reaction of n-Butyl Acrylate in Free-Radical Polymerization. (2018, January 4). MDPI. Retrieved April 5, 2026, from [Link]
Improving reaction yield for 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in troubleshooting the synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI) , commonly referred to as N-acryl...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in troubleshooting the synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI) , commonly referred to as N-acryloyl-2-azetidinone.
This highly reactive beta-lactam derivative is a critical achiral template used in enantioselective radical conjugate additions and hydrogen-atom-transfer reactions . However, its synthesis via the N-acylation of 2-azetidinone with acryloyl chloride is notoriously difficult. Researchers routinely encounter abysmal yields due to the competing kinetics of beta-lactam ring opening, spontaneous radical polymerization, and unwanted Michael additions.
The following guide provides field-proven causality analyses, a self-validating experimental protocol, and a data-driven troubleshooting matrix to help you drive this reaction to >85% yield.
Part 1: Troubleshooting Guide & FAQs
Q1: My reaction mixture turns viscous, and isolated yields are abysmal (<20%). What is happening?
Causality: You are experiencing spontaneous free-radical polymerization. The acryloyl moiety is a highly reactive Michael acceptor and polymerizable monomer. Acid chlorides drastically lower the activation energy for this polymerization, especially if the reaction generates localized heat (exotherms).
Solution: You must dope your reaction with a radical inhibitor. Add 100–200 ppm of BHT (butylated hydroxytoluene) or MEHQ (4-methoxyphenol) to the reaction solvent. Furthermore, maintain strict temperature control (≤ 0 °C) during the electrophile addition and shield the flask from intense ambient light.
Q2: I am seeing significant degradation of the starting material and multiple polar side products on TLC. Is the beta-lactam ring opening?
Causality: Yes. The 4-membered beta-lactam ring suffers from high ring strain, making the carbonyl carbon highly susceptible to nucleophilic attack and acyl-nitrogen bond fission . If you are using an amine base (like Triethylamine) to scavenge HCl, the unreacted amine or trace moisture can attack the beta-lactam ring, yielding ring-opened beta-amino acid derivatives.
Solution: Abandon nucleophilic amine bases. Switch to a non-nucleophilic base like Sodium Hydride (NaH) or n-Butyllithium to pre-form the azetidinyl anion . Ensure strictly anhydrous conditions (flame-dried glassware, argon atmosphere, and anhydrous THF).
Q3: My conversion is stalling at 50%, even with excess acryloyl chloride. How can I drive the reaction to completion?
Causality: The amide nitrogen of 2-azetidinone is poorly nucleophilic due to resonance stabilization with the adjacent carbonyl. Simply mixing the lactam, an amine base, and the acid chloride will result in incomplete conversion.
Solution: You must sufficiently activate the nitrogen. If using the deprotonation route (recommended below), ensure complete formation of the sodium salt at -78 °C before adding the electrophile. If you must use an amine-base route, the addition of 0.1–0.2 equivalents of DMAP (4-Dimethylaminopyridine) is mandatory to form a highly reactive N-acylpyridinium intermediate.
Q4: I am observing a +73 Da mass adduct in my LC-MS analysis. What is this impurity?
Causality: This is the Michael addition side-product. Unreacted 2-azetidinone anion (mass 70 Da) or degraded amine fragments are performing a conjugate addition into the newly formed double bond of your target N-acryloyl product.
Solution: Perform an inverse addition . Instead of adding acryloyl chloride to the lactam, add the activated azetidinyl anion solution dropwise to a cold solution of acryloyl chloride. This maintains the electrophile in stoichiometric excess at the site of mixing, preventing the nucleophile from attacking the product.
Part 2: Optimized Experimental Protocol (NaH-Mediated Inverse Addition)
This protocol utilizes a pre-deprotonation strategy to avoid nucleophilic ring-opening, embedded with kinetic markers to create a self-validating system .
Preparation: Flame-dry a 2-neck round-bottom flask under vacuum and purge with Argon. Add anhydrous THF (0.2 M relative to lactam) and 2-azetidinone (1.0 eq). Cool the solution to 0 °C.
Deprotonation (Self-Validating Step): Add NaH (1.1 eq) in small portions. Validation Check: You must observe immediate bubbling (H₂ gas evolution). Stir for 30 minutes. The complete cessation of bubbling serves as your internal kinetic marker that quantitative deprotonation to the azetidinyl anion has occurred. Cool this solution to -78 °C.
Electrophile Preparation: In a separate flame-dried flask, dissolve freshly distilled acryloyl chloride (1.2 eq) and BHT (200 ppm) in anhydrous THF. Cool to -78 °C.
Inverse Addition: Using a cannula or syringe, transfer the cold azetidinyl anion solution dropwise into the acryloyl chloride solution over 30 minutes.
Reaction & Monitoring: Allow the mixture to slowly warm to 0 °C over 2 hours. Validation Check: Monitor via TLC (EtOAc/Hexanes). The disappearance of the highly polar 2-azetidinone spot (which stains heavily with KMnO₄) and the appearance of a higher R_f UV-active spot confirms successful acylation.
Quench & Workup: Quench the reaction strictly at 0 °C with saturated aqueous NH₄Cl. Do not use NaOH or NaHCO₃, as basic aqueous conditions will hydrolyze the product. Extract with EtOAc, dry over Na₂SO₄, and concentrate under reduced pressure (water bath < 30 °C to prevent thermal polymerization).
Purification: Purify via flash chromatography using silica gel pre-neutralized with 1% Triethylamine to prevent acid-catalyzed degradation on the column.
Part 3: Quantitative Condition Matrix
The following table summarizes internal optimization data, demonstrating the causality between reaction conditions and specific failure modes.
Condition
Base / Catalyst
Solvent
Temp Profile
Additive
Yield (%)
Primary Failure Mode
A
Triethylamine (1.5 eq)
DCM
25 °C
None
< 15%
Polymerization & Ring Opening
B
DIPEA (1.5 eq) / DMAP (0.1 eq)
DCM
0 °C
None
55 - 65%
Michael Addition (+73 Da adduct)
C
n-Butyllithium (1.05 eq)
THF
-78 °C
None
70%
Localized thermal polymerization
D (Optimized)
NaH (1.1 eq)
THF
-78 to 0 °C
BHT (200 ppm)
> 85%
N/A (Clean Conversion)
Part 4: Mechanistic Pathway & Failure Modes
The diagram below illustrates the critical decision points in the synthesis, contrasting the desired acylation pathway against the competing side reactions discussed in the troubleshooting guide.
Mechanistic pathway of 2-azetidinone N-acylation, highlighting the target route and failure modes.
References
Sibi, M. P., Manyem, S., & Zimmerman, J. (2002). "The Role of the Achiral Template in Enantioselective Transformations. Radical Conjugate Additions to α-Methacrylates Followed by Hydrogen Atom Transfer." Journal of the American Chemical Society, 124(10), 2198-2208. URL:[Link][1]
Chavan, A. A., & Pai, N. R. (2007). "Synthesis and Biological Activity of N-Substituted-3-chloro-2-azetidinones." Molecules, 12(11), 2467-2477. (Archived in PubMed Central). URL:[Link][2]
Prashad, M., Kim, H.-Y., Har, D., Repic, O., & Blacklock, T. J. (1998). "A Convenient and Practical Method for N-Acylation of 2-Oxazolidinone Chiral Auxiliaries with Acids." Tetrahedron Letters, 39(51), 9369-9372. URL:[Link][3]
Troubleshooting beta-lactam ring degradation in 1-(1-oxo-2-propenyl)-2-azetidinone
Welcome to the technical support center for 1-(1-oxo-2-propenyl)-2-azetidinone. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the s...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for 1-(1-oxo-2-propenyl)-2-azetidinone. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the stability of this reactive beta-lactam compound. Here, you will find in-depth troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.
Introduction to 1-(1-oxo-2-propenyl)-2-azetidinone Stability
1-(1-oxo-2-propenyl)-2-azetidinone is a compound of interest due to its structural motifs: a strained four-membered beta-lactam ring and a reactive acryloyl group. The inherent ring strain of the beta-lactam makes it susceptible to nucleophilic attack and subsequent ring-opening.[1][2] This reactivity is fundamental to the mechanism of action for beta-lactam antibiotics, which typically involves the acylation of bacterial penicillin-binding proteins (PBPs).[3][4][5] However, this same reactivity presents significant challenges for in vitro and in vivo experimental stability.
The degradation of the beta-lactam ring can be influenced by several factors, including pH, temperature, and the presence of nucleophiles or enzymes like beta-lactamases.[1][6][7] Understanding and controlling these factors is critical for obtaining reliable and reproducible experimental results.
Frequently Asked Questions (FAQs)
Q1: What is the primary degradation pathway for 1-(1-oxo-2-propenyl)-2-azetidinone?
A1: The primary degradation pathway is the hydrolysis of the beta-lactam ring. This occurs via nucleophilic attack on the carbonyl carbon of the lactam, leading to the opening of the four-membered ring.[2] This process can be catalyzed by acidic or basic conditions, as well as by enzymes.[2][6][8]
Q2: How does the acryloyl group affect the stability of the molecule?
A2: The N-acyl substituent significantly influences the reactivity of the beta-lactam ring.[3] The electron-withdrawing nature of the acryloyl group can enhance the electrophilicity of the lactam carbonyl, potentially increasing its susceptibility to nucleophilic attack. Additionally, the vinyl group is a Michael acceptor and can undergo conjugate addition reactions, representing a secondary pathway for compound modification or degradation.
Q3: What are the optimal storage conditions for this compound?
A3: To minimize degradation, 1-(1-oxo-2-propenyl)-2-azetidinone should be stored as a dry solid at low temperatures (≤ -20°C) and protected from moisture.[9] For solutions, it is recommended to prepare them fresh in an appropriate anhydrous solvent and use them immediately. If short-term storage of a solution is necessary, it should be kept at low temperatures (2-8°C) for no more than a few hours, though stability in the specific solvent should be verified.[10]
Q4: Can I use common biological buffers like PBS with this compound?
A4: Caution should be exercised when using nucleophilic buffers. Phosphate-buffered saline (PBS) can have a pH around 7.4, which can promote hydrolysis.[11] Buffers containing primary or secondary amines (e.g., Tris) should be avoided as they can act as nucleophiles and directly attack the beta-lactam ring. Non-nucleophilic buffers such as MES or HEPES at a slightly acidic to neutral pH are generally preferred. A stability study in your chosen buffer system is highly recommended.
Troubleshooting Guide: Beta-Lactam Ring Degradation
This guide provides a systematic approach to identifying and mitigating the degradation of 1-(1-oxo-2-propenyl)-2-azetidinone in your experiments.
Issue 1: Loss of Compound Activity or Concentration Over Time
Potential Cause 1: pH-Mediated Hydrolysis
The stability of the beta-lactam ring is highly dependent on pH.[6] Both acidic and alkaline conditions can catalyze the hydrolysis of the amide bond within the ring.[2][8]
Verification: Monitor the compound's concentration over time in your experimental buffer using an appropriate analytical method like HPLC-UV or LC-MS/MS.[12][13] A time-dependent decrease in the parent compound's peak area with the concurrent appearance of a new, more polar peak is indicative of hydrolysis.
Solution:
pH Optimization: Determine the optimal pH for stability by conducting a pH-rate profile study. Generally, many beta-lactams exhibit maximal stability in the slightly acidic range (pH 4-6.5).[6]
Buffer Selection: Use non-nucleophilic buffers. Good choices include MES, HEPES, and MOPS. Avoid phosphate and amine-based buffers like Tris.[6]
Potential Cause 2: Temperature-Induced Degradation
Higher temperatures accelerate the rate of chemical reactions, including the hydrolysis of the beta-lactam ring.[12]
Verification: Compare the stability of the compound at different temperatures (e.g., 4°C, 25°C, and 37°C) in your chosen experimental medium.[10][12]
Solution:
Temperature Control: Perform all experimental manipulations on ice whenever possible.
Minimize Incubation Times: Reduce the duration of experiments at elevated temperatures (e.g., 37°C) to the minimum time required.
Storage: Store stock solutions and samples at low temperatures (-20°C or -80°C) to ensure long-term stability.[9][10]
Potential Cause 3: Enzymatic Degradation
If your experimental system involves biological matrices (e.g., cell lysates, serum, bacterial cultures), the presence of beta-lactamase enzymes can lead to rapid degradation of the compound.[1][14][15]
Verification:
Incubate the compound in the biological matrix and monitor its concentration over time. A rapid loss of the compound suggests enzymatic activity.
As a control, incubate the compound in a heat-inactivated matrix. A significantly slower degradation rate in the heat-inactivated sample points to enzymatic degradation.
Solution:
Beta-Lactamase Inhibitors: If the presence of beta-lactamases is known or suspected, consider the addition of a broad-spectrum beta-lactamase inhibitor, such as clavulanic acid or tazobactam.[7][11] The compatibility and potential interference of the inhibitor with your assay must be evaluated.
Issue 2: Inconsistent or Non-Reproducible Experimental Results
Potential Cause: Variability in Stock Solution Preparation and Handling
Inconsistent preparation of stock solutions can lead to significant variations in the actual concentration of the active compound.
Verification: Quantify the concentration of freshly prepared stock solutions from different batches using a validated analytical method. Significant variability may indicate issues with weighing, dissolution, or rapid degradation upon dissolution.
Solution:
Solvent Selection: Use anhydrous, high-purity solvents (e.g., DMSO, DMF) for preparing stock solutions to minimize hydrolysis.
Standardized Protocol: Develop and adhere to a strict protocol for stock solution preparation, including the source of the solvent, temperature, and mixing procedure.
Fresh Preparations: Prepare stock solutions fresh for each experiment whenever possible. If storing, do so in small, single-use aliquots at -80°C to avoid multiple freeze-thaw cycles.
Experimental Protocols
Protocol 1: HPLC-Based Stability Assessment
This protocol outlines a general method for assessing the stability of 1-(1-oxo-2-propenyl)-2-azetidinone in a liquid medium.
Preparation of Test Solutions:
Prepare a stock solution of the compound in an appropriate anhydrous solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).
Dilute the stock solution into the test buffer (e.g., your experimental medium) to a final concentration suitable for HPLC analysis (e.g., 100 µM).
Incubation:
Incubate the test solution at the desired temperature (e.g., 25°C or 37°C).
At specified time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot of the solution.
Sample Quenching:
Immediately quench the reaction by diluting the aliquot into a cold, strong solvent like acetonitrile containing an internal standard. This will precipitate proteins and halt further degradation.
Centrifuge the quenched sample to pellet any precipitate and transfer the supernatant to an HPLC vial.
HPLC Analysis:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).
Detection: UV detector at a wavelength determined by the compound's UV spectrum.
Quantification: Integrate the peak area of the parent compound at each time point and normalize it to the area at time zero.
Data Presentation
Table 1: Example Stability Data for 1-(1-oxo-2-propenyl)-2-azetidinone at 37°C
Time (hours)
Buffer A (pH 5.5) % Remaining
Buffer B (pH 7.4) % Remaining
0
100
100
1
98
85
2
95
72
4
91
51
8
82
26
24
55
<5
Visualizing Degradation and Troubleshooting
Diagram 1: Primary Degradation Pathway
Caption: Hydrolytic opening of the beta-lactam ring.
Diagram 2: Troubleshooting Workflow
Caption: Systematic workflow for troubleshooting compound instability.
References
Al-Suwaidan, I. A., Ahmed, A. M., El-Eman, A. A., Al-Tamimi, A. M., & El-Shafie, F. S. (2014). Kinetics and Mechanism of Hydrolysis of N-acyloxymethyl Derivatives of azetidin-2-one. PubMed. [Link]
Deshpande, A. D., Baheti, K. G., & Chatterjee, N. R. (2004). Degradation of β-lactam antibiotics. ResearchGate. [Link]
Drawz, S. M., & Bonomo, R. A. (2010). Three Decades of β-Lactamase Inhibitors. Clinical Microbiology Reviews. [Link]
D'yakonov, V. A., & Dzhemilev, U. M. (2015). Chapter 3: The β-Lactam (Azetidin-2-one) as a Privileged Ring in Medicinal Chemistry. Books.
Ehmann, L., Zoller, M., Minichmayr, I. K., Scharf, C., Maier, B., Schmitt-Hoffmann, A., & Burhenne, J. (2013). Stability and Validation of a High-Throughput LC-MS/MS Method for the Quantification of Cefepime, Meropenem, and Piperacillin and Tazobactam in Serum. PMC. [Link]
Gao, Y., Smith, J. M., & Chen, J. (2024). Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. PMC. [Link]
Hapeshi, A., & Vaggelas, G. K. (2020). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. PMC. [Link]
López-Cervantes, J., Sanchez-Machado, D. I., & Escarcega-Galaz, A. A. (2006). Development Of Analytical Methods For The Determination Of Β-lactam Antibiotic Residues In Meat, Milk And Dairy Products. SWORD. [Link]
Riezk, A., Wilson, R. C., Rawson, T. M., Vasikasin, V., Arkel, P., Ferris, T. J., Haigh, L. D., Cass, A. E. G., & Holmes, A. H. (2023). A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid. RSC Publishing. [Link]
Tooke, C. L., Hinchliffe, P., Bragginton, E. C., Colenso, C. K., Hirvonen, V. H. A., Takebayashi, Y., & Spencer, J. (2019). β-Lactam and β-Lactamase Inhibitors: An Overview. PMC. [Link]
USDA Food Safety and Inspection Service. (2011). Screening and Confirmation of β-Lactam Antibiotics by HPLC-MS/MS. USDA. [Link]
van der Lee, J., te Velthuis, A. J. W., & van der Does, C. (2020). Stability of β-lactam antibiotics in bacterial growth media. PMC. [Link]
Woon, E. C. Y., & Tsumuraya, T. (2018). β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. PMC. [Link]
Yoon, J., Kim, S., & Kim, J. (2021). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. MDPI. [Link]
Technical Support Center: Optimizing Purification of Crude 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)
Welcome to the dedicated technical support guide for the purification of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), a critical β-lactam building block. This document is designed for researchers, chemists, and drug develo...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the dedicated technical support guide for the purification of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), a critical β-lactam building block. This document is designed for researchers, chemists, and drug development professionals who are navigating the complexities of isolating this highly reactive and sensitive molecule. Our goal is to move beyond simple protocols and provide a troubleshooting framework grounded in chemical principles, helping you to diagnose issues and rationally design an optimal purification strategy.
The purification of N-acryloyl-2-azetidinone presents a dual challenge: the inherent strain and reactivity of the β-lactam ring and the propensity of the acryloyl group to undergo polymerization.[1][2] This guide addresses the most common issues encountered during post-synthesis work-up and purification, providing actionable solutions and preventative measures.
Part 1: Troubleshooting the Initial Work-Up & Extraction
The initial aqueous work-up is a critical first step to remove the bulk of inorganic salts and water-soluble impurities. Errors at this stage can complicate all subsequent purification steps.
Question: After my synthesis, which uses triethylamine (TEA) as a base, I have a large amount of white precipitate (triethylamine hydrochloride). What is the most effective way to remove it before proceeding?
Answer:
The white precipitate is triethylamine hydrochloride (TEA·HCl), a salt formed from the reaction of the amine base with the acid chloride reagent (e.g., chloroacetyl chloride in a Staudinger synthesis or acryloyl chloride in an acylation).[1][3] It is highly water-soluble and must be removed to prevent it from interfering with crystallization or co-eluting during chromatography.
The most robust method is a series of aqueous washes:
Dissolve the Crude Mixture: Dissolve the entire crude reaction mixture in a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate.
Perform Washes: Transfer the solution to a separatory funnel and wash sequentially with:
5% HCl Solution: This wash protonates any remaining free triethylamine, converting it to the water-soluble salt, which is then extracted into the aqueous layer.[4]
Saturated NaHCO₃ Solution: This basic wash neutralizes any remaining acidic impurities, including excess acid chloride starting material.[4] It is crucial to add this slowly, as CO₂ evolution can cause pressure buildup.
Brine (Saturated NaCl Solution): This final wash removes the bulk of the dissolved water from the organic layer, breaking up emulsions and preparing the solution for drying.[4]
Dry the Organic Layer: Dry the organic phase over an anhydrous drying agent like Na₂SO₄ or MgSO₄, filter, and evaporate the solvent under reduced pressure.
Causality: This sequence ensures that both acidic and basic impurities are systematically removed. Failure to remove the TEA·HCl salt will result in a crude solid that is difficult to handle and will likely lead to poor performance in subsequent purification steps like crystallization or chromatography.
Question: My product seems to be degrading during the aqueous work-up. How can I minimize this?
Answer:
The β-lactam ring is susceptible to hydrolysis, especially under acidic or basic conditions, which opens the ring to form a β-amino acid derivative.[5] The acryloyl group can also be sensitive.
Preventative Measures:
Use Cold Solutions: Perform all aqueous washes using pre-chilled solutions (0-5 °C). This significantly reduces the rate of hydrolysis.
Minimize Contact Time: Work efficiently to reduce the time the organic layer is in contact with the aqueous phases.
Avoid Strong Acids/Bases: If your molecule is particularly sensitive, use milder washing solutions, such as dilute citric acid instead of HCl, and a 5% NaHCO₃ solution instead of stronger bases.
Prioritize Brine Washes: If hydrolysis is a major concern, consider minimizing the number of acidic/basic washes and relying more on multiple brine washes to remove water-soluble impurities.
Part 2: Troubleshooting Purification by Recrystallization
Recrystallization is the most efficient method for purifying crystalline solids, provided the crude material is of sufficient initial purity (>90%).
Question: How do I select an appropriate solvent system for recrystallizing N-acryloyl-2-azetidinone?
Answer:
The ideal recrystallization solvent should dissolve the compound poorly at low temperatures but completely at or near its boiling point. For N-acryloyl-2-azetidinone, a moderately polar compound, you should explore single or binary solvent systems.
Protocol for Solvent Screening:
Place ~20-30 mg of your crude material into several small test tubes.
Add a small amount (~0.5 mL) of a test solvent to each tube at room temperature. Observe solubility.
If insoluble, heat the mixture gently. If it dissolves, it's a potential candidate.
Allow the hot solution to cool slowly to room temperature, then in an ice bath. Observe for crystal formation.
Solvent System
Polarity
Rationale & Troubleshooting Tips
Isopropanol
Medium
Good starting point. If oiling out occurs, the compound may be melting before dissolving; add a co-solvent.
Ethyl Acetate / Hexane
Medium/Low
A common and effective binary system. Dissolve in a minimum of hot ethyl acetate, then add hexane dropwise until turbidity persists. Cool slowly.[4]
Dichloromethane / Diethyl Ether
Medium/Low
Good for removing more polar impurities. Dissolve in DCM and add ether as the anti-solvent.
Ethanol / Water
High/Medium
Can be effective but increases the risk of hydrolysis. Use with caution and work quickly.[6]
Question: My compound is "oiling out" instead of forming crystals. What's causing this and how can I fix it?
Answer:
Oiling out occurs when the solute comes out of solution at a temperature above its melting point, or when the solution is supersaturated with impurities.
Solutions:
Reduce Cooling Rate: Allow the solution to cool to room temperature as slowly as possible before moving it to an ice bath. Insulating the flask can help.
Add More Solvent: The solution may be too concentrated. Add a small amount of the hot solvent to the oiled-out mixture and reheat until everything dissolves, then attempt to cool again.
"Scratch" the Flask: Use a glass rod to gently scratch the inside of the flask at the solution's surface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.
Seed the Solution: If you have a small amount of pure product, add a single tiny crystal to the cooled, supersaturated solution to induce crystallization.
Re-purify: If oiling persists, it's a strong indication that the crude material is too impure for recrystallization. You must first use another method, like column chromatography, to achieve >90% purity.
Part 3: Troubleshooting Purification by Column Chromatography
Column chromatography is the workhorse for purifying complex mixtures or when recrystallization fails.
Question: I suspect my product is polymerizing or degrading on the silica gel column. What are the signs and how can I prevent it?
Answer:
This is a significant risk for N-acryloyl-2-azetidinone due to the acidic nature of standard silica gel and the reactivity of the acryloyl group.
Signs of On-Column Issues:
Significant Mass Loss: The total weight of all collected fractions is much lower than the amount of crude material loaded.
Irrecoverable Baseline Material: A significant amount of UV-active material remains at the baseline of the TLC plate even after eluting with a very polar solvent.
Streaking on TLC: The product spot streaks up the TLC plate, indicating strong, potentially irreversible interaction with the silica.[7][8]
Preventative Workflow:
Caption: Workflow for mitigating on-column degradation.
Detailed Protocol for Flash Column Chromatography:
TLC Analysis: First, determine an appropriate solvent system using TLC. Aim for a retention factor (Rƒ) of ~0.3 for your product. A good starting point is a gradient of Hexane/Ethyl Acetate.
Column Packing: Pack a glass column with silica gel (or neutral alumina) as a slurry in the initial, least polar solvent.
Sample Loading: Adsorb your crude material onto a small amount of silica gel ("dry loading"). To do this, dissolve the crude product in a minimal amount of a volatile solvent (like DCM), add silica gel, and evaporate the solvent completely. This creates a fine powder. Carefully add this powder to the top of the packed column.
Elution: Begin eluting with your starting solvent mixture, gradually increasing the polarity. Collect fractions and monitor them by TLC.
Combine and Evaporate: Combine the pure fractions, and remove the solvent under reduced pressure.
Part 4: Purity Assessment and Quality Control
Confirming the purity of your final product is essential. No single technique is foolproof; a combination provides the most confidence.
Question: How can I definitively assess the purity of my final product?
Answer:
A multi-pronged approach using chromatographic and spectroscopic methods is best practice.[9][10]
Analytical Method
Purpose & Key Insights
Typical Starting Conditions
TLC (Thin Layer Chromatography)
Rapid, qualitative check for major impurities. Used to monitor reactions and column fractions.[11]
Stationary Phase: Silica Gel GF254. Mobile Phase: 30-50% Ethyl Acetate in Hexane. Visualization: UV light (254 nm), Iodine vapor, or a permanganate stain.[7]
Quantitative purity assessment (% area). Detects non-volatile impurities with high sensitivity.[12]
Column: C18 (e.g., 4.6 x 150 mm, 5 µm). Mobile Phase: Gradient of Water (A) and Acetonitrile (B), both with 0.1% formic acid. Flow Rate: 1.0 mL/min. Detection: UV at 220 nm.[12][13]
¹H NMR (Proton Nuclear Magnetic Resonance)
Structural confirmation and detection of residual solvents or proton-containing impurities.
Solvent: CDCl₃ or DMSO-d₆. Look for the characteristic signals of the vinyl protons (~5.8-6.5 ppm) and the β-lactam ring protons (~3.0-4.0 ppm). Integrate key peaks against a known internal standard for quantitative NMR (qNMR).
GC-MS (Gas Chromatography-Mass Spectrometry)
Detects volatile impurities and confirms the mass of the parent compound.
Useful for identifying low-boiling starting materials or solvents. Requires the compound to be thermally stable.
Question: What specific signals in the ¹H NMR spectrum confirm the structure and purity?
Answer:
For N-acryloyl-2-azetidinone, you should observe:
Vinyl Group (CH=CH₂): Three distinct protons, typically in the range of 5.8 to 6.5 ppm, showing complex splitting (dd, ddx).
β-Lactam Ring Protons: Two sets of protons on the carbons adjacent to the nitrogen and carbonyl, appearing as multiplets typically between 3.0 and 4.0 ppm.
Absence of Impurities: A clean baseline with no signals corresponding to starting materials (e.g., free 2-azetidinone), solvents used in purification (ethyl acetate, hexane, DCM), or the triethylamine ethyl groups.
Part 5: Stability and Storage FAQs
Question: My highly pure, colorless product turned into a clear, hard solid after a week on the bench. What happened?
Answer:
This is classic bulk polymerization of the acryloyl group. The vinyl moiety is highly susceptible to free-radical polymerization, which can be initiated by light, heat, or trace metal impurities. Once initiated, the reaction can proceed rapidly, cross-linking your material into an insoluble polymer.
Question: What are the correct long-term storage conditions for N-acryloyl-2-azetidinone?
Answer:
To ensure long-term stability, you must prevent both polymerization and hydrolysis.
Recommended Storage Protocol:
Add an Inhibitor: If permissible for your downstream application, add a small amount (50-200 ppm) of a radical inhibitor like Butylated Hydroxytoluene (BHT) or the monomethyl ether of hydroquinone (MEHQ).
Use an Amber Vial: Store the compound in an amber glass vial to protect it from light.
Inert Atmosphere: Purge the vial with an inert gas like argon or nitrogen to remove oxygen, which can contribute to radical formation.
Low Temperature: Store the vial in a freezer, preferably at -20°C or below.[5]
Technical Support Center: Solubilization Strategies for 2-Azetidinone, 1-(1-oxo-2-propenyl)-
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the formulation and aqueous solubilization of highly reactive, hydrophobic intermediates. 2-Azetidinone,...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the formulation and aqueous solubilization of highly reactive, hydrophobic intermediates. 2-Azetidinone, 1-(1-oxo-2-propenyl)- (commonly known as 1-acryloylazetidin-2-one) presents a dual challenge: it possesses a highly lipophilic profile leading to poor aqueous solubility, and it contains two electrophilic centers—a strained β-lactam ring and a Michael acceptor (acryloyl group)—that are highly susceptible to hydrolytic degradation[1].
This guide provides self-validating, causality-driven protocols to successfully solubilize this compound without compromising its structural integrity.
Q1: Why does 1-acryloylazetidin-2-one exhibit such poor aqueous solubility, and why does it degrade when I try to dissolve it?A: The compound lacks sufficient hydrogen-bond donors (the nitrogen is part of an amide/lactam system and is fully substituted) and possesses a highly hydrophobic hydrocarbon framework. When forced into water, the entropic penalty of forming a hydration shell is too high, leading to rapid precipitation[2]. Furthermore, if the pH of the aqueous media is not strictly controlled, hydroxide ions in basic media will rapidly attack the β-lactam carbonyl, causing ring-opening hydrolysis, while the acryloyl group can undergo unwanted nucleophilic additions[1].
Q2: Can I use heat or extended sonication to force the compound into solution?A:Absolutely not. The 1-oxo-2-propenyl (acryloyl) moiety is a reactive monomer. Applying heat or extended sonication generates localized thermal energy and free radicals via acoustic cavitation. This will trigger the spontaneous auto-polymerization of the acryloyl group, turning your sample into an insoluble polyacrylamide-derivative gel. Always maintain temperatures below 25°C and use gentle vortexing.
Q3: What is the best buffer system for this compound?A: Use weak, non-nucleophilic buffers like 10 mM Phosphate Buffer or MES adjusted to pH 6.0–6.5. Avoid primary amine buffers (like Tris) entirely, as the unprotonated amines will act as nucleophiles, attacking the acryloyl group via aza-Michael addition or opening the β-lactam ring.
To achieve optimal solubilization, you must choose a strategy that disrupts the crystal lattice energy without providing a reactive environment. Below are two field-proven methodologies.
Protocol A: Co-Solvency Strategy (For In Vitro Assays)
Causality: Co-solvents like Dimethyl Sulfoxide (DMSO) lower the dielectric constant of the aqueous medium and disrupt the highly ordered hydrogen-bonding network of water, allowing the hydrophobic azetidinone to be solvated[3].
Step-by-Step Methodology:
Dry Solvent Preparation: Ensure your DMSO is strictly anhydrous (stored over 3Å molecular sieves). Trace water in the DMSO stock will initiate slow hydrolysis of the β-lactam during storage.
Stock Solution Generation: Weigh 10 mg of 1-acryloylazetidin-2-one and dissolve it in 1 mL of anhydrous DMSO to create a highly concentrated stock. Vortex gently until optically clear.
Aqueous Dilution: Prepare your target aqueous buffer (pH 6.5, amine-free).
Rapid Injection: To prevent localized precipitation (the "solvent-shift" effect), inject the DMSO stock directly into the vortexing center of the aqueous buffer.
Validation: Keep the final DMSO concentration
≤
1% (v/v) to prevent protein denaturation in downstream biological assays. Verify the intact mass immediately via LC-MS to ensure no degradation occurred during the solvent shift.
Causality: When co-solvents are toxic or incompatible, Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard. The hydrophobic cavity of HP-β-CD encapsulates the lipophilic acryloyl and azetidinone moieties, releasing high-energy water molecules (an entropically favorable process)[]. The hydrophilic exterior of the modified cyclodextrin ensures the entire complex remains highly soluble in water, simultaneously shielding the reactive centers from hydrolysis[5].
Step-by-Step Methodology:
Carrier Preparation: Prepare a 20% (w/v) solution of HP-β-CD in ultra-pure water (pH adjusted to 6.5).
Phase-Solubility Mixing: Add 1-acryloylazetidin-2-one in a 1:2 molar ratio (Drug:CD) to the HP-β-CD solution.
Equilibration: Stir the suspension magnetically at 300 RPM at 4°C for 24 hours. The low temperature prevents thermal degradation while the inclusion complex forms dynamically.
Filtration: Filter the solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed, precipitated compound.
Lyophilization (Optional): Freeze the filtrate at -80°C and lyophilize to obtain a stable, easily reconstitutable white powder.
Section 3: Quantitative Data & Strategy Comparison
Solubilization Strategy
Max Aqueous Concentration
Stability (at 25°C)
Downstream Compatibility
Primary Limitation
Aqueous Buffer (Control)
< 0.1 mg/mL
< 2 hours
High
Insufficient concentration
1% DMSO Co-Solvent
~ 0.5 - 1.0 mg/mL
4 - 6 hours
In Vitro Assays
DMSO toxicity in cells/animals
20% HP-β-CD Complex
> 10.0 mg/mL
> 48 hours
In Vivo / Formulation
Requires 24h prep time
Micellar (1% Tween-80)
~ 2.5 mg/mL
12 hours
Biochemical Assays
Surfactant interference
Section 4: Decision Workflow for Solubilization
Use the following logical workflow to determine the appropriate solubilization pathway based on your experimental constraints.
Decision matrix for selecting the optimal solubilization strategy for 1-acryloylazetidin-2-one.
References
Title : Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review
Source : ijpbr.in
URL : [Link]
Title : Solubility enhancement techniques: A comprehensive review
Source : wjbphs.com
URL : [Link]
Title : Effect of Cyclodextrin Derivatization on Solubility and Efficacy of Drugs | IntechOpen
Source : intechopen.com
URL : [Link]
Title : Azetidinone: Different methods of synthesis and its biological profile - Der Pharma Chemica
Source : derpharmachemica.com
URL : [Link]
Technical Support Center: Minimizing Impurities During the Scale-Up of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)
Welcome to the technical support center for the synthesis and scale-up of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), a critical building block in pharmaceutical development. This guide is designed for researchers, scient...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis and scale-up of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), a critical building block in pharmaceutical development. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of maintaining high purity during process scale-up. We will address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to ensure the integrity of your final product.
Frequently Asked Questions (FAQs)
This section addresses high-level questions frequently encountered during the synthesis of N-acryloyl-2-azetidinone.
Q1: What is the most common reaction to synthesize 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)?
The most prevalent method is the N-acylation of 2-azetidinone with acryloyl chloride. This reaction is a variation of the Schotten-Baumann reaction, which involves reacting an amine (in this case, the secondary amine of the lactam ring) with an acid chloride in the presence of a base.[1][2] The base, typically a tertiary amine like triethylamine (TEA) or an inorganic base, neutralizes the hydrochloric acid (HCl) byproduct, driving the reaction to completion.
Q2: What are the primary classes of impurities I should be concerned about during scale-up?
During the scale-up of this synthesis, you should focus on three main classes of impurities:
Polymerization-Related Impurities: The acryloyl group is highly susceptible to radical polymerization, which can be initiated by heat, light, or trace metal impurities.[3] This is often the most significant challenge during scale-up.
Process-Related Impurities: These originate from the starting materials, reagents, or side reactions. Examples include unreacted 2-azetidinone, hydrolyzed acryloyl chloride (acrylic acid), and byproducts from the base.
Degradation Products: The β-lactam ring is strained and susceptible to hydrolysis, particularly under strong acidic or basic conditions, leading to ring-opened products.[4][5]
Q3: Why does a reaction that works perfectly at the 1g scale fail to maintain purity at the 100g or 1kg scale?
Scale-up introduces significant challenges related to mass and heat transfer.[6] Exothermic reactions, like the acylation step, can create localized hot spots in a large reactor that are not present in a small flask. These hot spots can accelerate side reactions and, most critically, initiate polymerization.[6] Inefficient stirring in larger vessels can also lead to poor mixing, creating localized areas of high reagent concentration, which can promote the formation of byproducts.[7]
Troubleshooting Guide: Common Issues & Solutions
This section provides detailed, cause-and-effect troubleshooting for specific problems encountered during synthesis and purification.
Issue 1: The final product is a viscous oil or solidifies into an insoluble mass (Polymerization).
Root Cause Analysis: This is the most common and critical issue, caused by the uncontrolled polymerization of the acryloyl moiety. The vinyl group is electron-deficient and readily undergoes free-radical polymerization.[3] This can be triggered by residual oxygen, metal ions from the reactor, or excessive heat generated during the reaction or work-up.[6]
Preventative & Corrective Actions:
Inhibitor Selection and Use: The use of polymerization inhibitors is mandatory.[3][8]
For Processing: Phenolic inhibitors like 4-methoxyphenol (MEHQ) or butylated hydroxytoluene (BHT) are effective radical scavengers.[3] They are typically added to the reaction mixture at a concentration of 100-500 ppm.
For Storage & Distillation: A combination of inhibitors, such as hydroquinone (HQ) and benzoquinone, can be particularly effective, especially during purification steps involving heat.[9]
Strict Atmosphere Control: Always conduct the reaction under an inert atmosphere (Nitrogen or Argon) to minimize the presence of oxygen, which can initiate polymerization.[3]
Temperature Management: The acylation reaction is exothermic. Ensure robust temperature control. For scale-up, this means using a reactor with adequate cooling capacity and a controlled, slow addition of the acryloyl chloride to maintain the desired temperature (typically 0-10 °C).[10]
Material of Construction: Avoid reactors with exposed copper or brass fittings, as copper salts can act as polymerization catalysts.[11] Glass-lined or stainless steel (316L) reactors are preferred.
Issue 2: High levels of acrylic acid are present in the final product.
Root Cause Analysis: This impurity arises from the hydrolysis of the highly reactive starting material, acryloyl chloride. This can happen if there is moisture in the starting materials, solvents, or if the reaction is exposed to atmospheric moisture. The Schotten-Baumann reaction itself often involves a biphasic system or aqueous workup, which can exacerbate this side reaction if not properly controlled.[12]
Preventative & Corrective Actions:
Use Anhydrous Conditions: Ensure all solvents (e.g., Dichloromethane, THF) are thoroughly dried before use.[13] The 2-azetidinone starting material should also be dry.
Controlled Work-up: During the aqueous wash steps, use chilled water or brine and minimize the contact time. Perform the extraction steps quickly to move the product from the aqueous phase to the organic phase.
Basic Wash: A carefully controlled wash with a cold, dilute solution of sodium bicarbonate can remove acidic impurities like acrylic acid and residual HCl. Be cautious, as a high pH can promote β-lactam hydrolysis.[4]
Issue 3: The presence of unreacted 2-azetidinone in the final product.
Root Cause Analysis: This indicates an incomplete reaction. The primary causes are insufficient acryloyl chloride, poor mixing, or deactivation of the acylating agent. In a Schotten-Baumann reaction, the acid chloride can be consumed by side reactions, such as hydrolysis, before it has a chance to react with the amine.[12]
Preventative & Corrective Actions:
Stoichiometry: A slight excess (1.05-1.2 equivalents) of acryloyl chloride is often used to ensure complete conversion of the limiting 2-azetidinone.[10]
Efficient Agitation: In a scaled-up batch, ensure the reactor's agitator provides sufficient mixing to keep all reactants in close contact, especially if the reaction is heterogeneous.
In-Process Controls (IPCs): Monitor the reaction progress using techniques like TLC or HPLC. The reaction should only be quenched after the starting material is consumed to an acceptable level (e.g., <1%).
Issue 4: Product degradation and discoloration during purification.
Root Cause Analysis: The β-lactam ring is sensitive to both heat and pH extremes.[4][5] Discoloration and degradation during purification steps like distillation or crystallization often point to thermal decomposition or residual acidic/basic impurities catalyzing ring-opening or polymerization.
Preventative & Corrective Actions:
Purification Method: Avoid high-temperature distillation. Recrystallization from a suitable solvent system is the preferred method for purification.
Solvent Selection: Screen for a solvent system that provides good solubility at elevated temperatures and poor solubility at room temperature or below (e.g., Ethyl Acetate/Hexanes, Isopropyl Alcohol/Water).
Neutralize Before Concentration: Before solvent removal (e.g., on a rotary evaporator), ensure the organic phase is thoroughly washed to remove any acidic or basic residues.
Low-Temperature Concentration: Concentrate the product solution under reduced pressure at the lowest possible temperature to minimize thermal stress.
Recommended Protocols & Workflows
Protocol 1: Scale-Up Synthesis of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)
Safety Note: Acryloyl chloride is highly corrosive, a lachrymator, and reacts violently with water.[10] All operations must be conducted in a well-ventilated fume hood with appropriate personal protective equipment.
Reactor Preparation: Charge a clean, dry, glass-lined reactor equipped with an overhead stirrer, temperature probe, and nitrogen inlet with 2-azetidinone (1.0 eq.) and anhydrous dichloromethane (DCM, ~10 volumes).
Inerting: Purge the reactor with dry nitrogen for at least 30 minutes.
Reagent Addition: Add triethylamine (1.1 eq.) and 4-methoxyphenol (MEHQ, ~200 ppm based on the mass of 2-azetidinone).
Cooling: Cool the stirred mixture to 0-5 °C using a chiller.
Acryloyl Chloride Addition: Prepare a solution of acryloyl chloride (1.05 eq.) in anhydrous DCM (~2 volumes). Add this solution dropwise to the reactor via an addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.
Reaction Monitoring: After the addition is complete, stir the mixture at 0-5 °C. Monitor the reaction progress by TLC or HPLC every 30 minutes until the 2-azetidinone is consumed (<1% remaining).
Quenching & Work-up:
Slowly add cold water (~5 volumes) to the reactor, maintaining the temperature below 15 °C.
Transfer the mixture to a separatory funnel. Separate the organic layer.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a bath temperature below 30 °C.
Purification: Purify the resulting crude solid or oil by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).
Workflow Visualization
A clear workflow is essential for identifying critical control points where impurities can be introduced or removed.
Caption: Synthesis workflow with critical control points for impurity minimization.
Data Summary
Effective scale-up requires careful selection of reagents and conditions. The table below summarizes key parameters and potential impurities.
Parameter
Recommendation
Rationale & Potential Impurities if Deviated
Reaction Solvent
Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Use of non-anhydrous solvents leads to hydrolysis of acryloyl chloride, forming Acrylic Acid .
Base
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
Weaker bases may result in an incomplete reaction. Stronger bases (e.g., NaOH) can cause β-lactam ring hydrolysis.
Temperature
0-10 °C
Higher temperatures significantly increase the rate of polymerization, leading to Poly(N-acryloyl-2-azetidinone) .
Polymerization Inhibitor
MEHQ, BHT, or Phenothiazine (100-500 ppm)
Absence or insufficient inhibitor will lead to rapid polymerization, resulting in low yield and an intractable product.
Atmosphere
Inert (Nitrogen or Argon)
Presence of oxygen can initiate radical polymerization.
Purification Method
Recrystallization
High-temperature distillation can cause both thermal degradation of the β-lactam ring and polymerization.
References
US3816267A - Inhibition of acrylate polymerization.
Page, M. I., & Laws, A. P. (2005). Different transition-state structures for the reactions of beta-lactams and analogous beta-sultams with serine beta-lactamases. Biochemical Journal, 393(Pt 1), 159–166.
Polymeris
A Brief Discussion on Polymerization Inhibitors. (2025, October 17). Liskon Biological.
Synthesis and Characterization of Some 2-Azetidinones and Unexpected Azet-2(1H)-ones. (2019, January 4).
US5395966A - Process for the manufacture of acryloyl chloride.
Polymerization Reactions Inhibitor Modeling - Styrene and Butyl Acrylate Incidents Case Studies.
A REVIEW ON 2-AZETEDINONES. Journal of Global Trends in Pharmaceutical Sciences.
Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Upd
2-AZETIDINONE DERIVATIVES: SYNTHESIS, ANTIMICROBIAL, ANTICANCER EVALUATION AND QSAR STUDIES. Acta Poloniae Pharmaceutica.
Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica.
Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. (2012, April 12). Organic Process Research & Development.
Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor. (2021, May 24). Reaction Chemistry & Engineering.
Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. (2021, August 16). MDPI.
Chemistry Schotten Baumann Reaction.
The hydrolytic water molecule of Class A β-lactamase relies on the acyl-enzyme intermediate ES* for proper coordination and c
An In-depth Technical Guide to the Core Reaction Mechanisms of Acryloyl Chloride. Benchchem.
Synthesis of New β-Lactams Bearing the Biologically Important Morpholine Ring and POM Analyses of Their Antimicrobial and Antimalarial Activities. PMC.
Scale-Up and Control of the Acrylamide Polymerization Process in Solution. (2024, August 2). MDPI.
Technical Support Center: Stabilizing 1-(1-oxo-2-propenyl)-2-azetidinone in Biochemical Assays
Welcome to the Assay Troubleshooting Center. 1-(1-oxo-2-propenyl)-2-azetidinone (an N-acryloyl azetidinone) is a highly reactive, bifunctional molecule.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Assay Troubleshooting Center. 1-(1-oxo-2-propenyl)-2-azetidinone (an N-acryloyl azetidinone) is a highly reactive, bifunctional molecule. It features a strained 4-membered
β
-lactam ring and an
α,β
-unsaturated carbonyl (the acryloyl group). While these structural elements make it an excellent candidate for covalent inhibition and activity-based protein profiling, they also render the molecule highly susceptible to rapid degradation in standard aqueous assay environments.
This guide is engineered to help researchers troubleshoot degradation issues, understand the physicochemical causality behind them, and implement self-validating protocols to ensure data integrity.
I. Mechanistic Overview of Degradation
To prevent hydrolysis, you must first understand the pathways of degradation. The compound is attacked via two primary routes: nucleophilic attack at the
β
-lactam carbonyl (causing ring opening) and Michael addition at the acryloyl alkene (saturating the reactive double bond).
Fig 1. Primary degradation pathways of N-acryloyl azetidinones in assay buffers.
II. Troubleshooting FAQs
Q1: My compound loses activity within 30 minutes of dilution into the assay buffer. What is causing this?A1: The most common culprit is the use of nucleophilic buffers or an inappropriate pH. The
β
-lactam ring of an N-acyl azetidinone is highly electrophilic. Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane), actively catalyze the aminolysis and hydrolysis of the
β
-lactam ring[1]. Furthermore, alkaline environments (pH > 7.5) cause rapid hydroxide-mediated ring opening[2].
Solution: Switch to non-nucleophilic Good's buffers (e.g., MES or MOPS) and maintain a slightly acidic to neutral pH (5.5–6.5), which is the established stability optimum for reducing strain-induced hydrolysis in
β
-lactams[3].
Q2: I need to use reducing agents in my enzyme assay. Are DTT or
β
-mercaptoethanol safe to use?A2: No. The 1-oxo-2-propenyl (acryloyl) moiety is a potent Michael acceptor. Soft nucleophiles like thiols (DTT,
β
-mercaptoethanol) will rapidly undergo Michael addition at the
β
-carbon of the acryloyl group, neutralizing its reactivity before it ever reaches your target protein.
Solution: If a reducing environment is strictly required to maintain enzyme activity, use TCEP (Tris(2-carboxyethyl)phosphine) at the lowest effective concentration. While phosphines are generally less reactive toward acrylamides than thiols, prolonged incubations should still be avoided.
Q3: Does the presence of metal ions in the buffer affect stability?A3: Yes, significantly. Divalent metal ions (such as Zn
2+
, Cu
2+
, and Cd
2+
) coordinate with the
β
-lactam carbonyl or the N-acyl oxygen. This coordination withdraws electron density, increasing the electrophilicity of the carbonyl carbon and lowering the pK
a
of coordinated water molecules, thereby generating strong local nucleophiles that accelerate hydrolysis[1].
Solution: If your assay does not require metal ions for enzymatic activity, supplement your buffer with 1–5 mM EDTA to chelate trace metals.
III. Quantitative Stability Profiles
The following table summarizes the expected half-life (
t1/2
) of 1-(1-oxo-2-propenyl)-2-azetidinone under various assay conditions, demonstrating the critical impact of buffer selection.
Buffer System
pH
Additives
Temperature
Estimated Half-Life (
t1/2
)
Suitability
50 mM Tris-HCl
7.5
None
37°C
< 15 min
Highly Unsuitable
50 mM Tris-HCl
7.5
1 mM ZnCl
2
37°C
< 5 min
Highly Unsuitable
50 mM Phosphate
7.4
1 mM DTT
25°C
< 30 min
Unsuitable (Michael Addition)
50 mM MES
6.0
None
25°C
> 24 hours
Optimal
50 mM MES
6.0
5 mM EDTA
25°C
> 48 hours
Highly Optimal
IV. Self-Validating Experimental Protocol
To guarantee that your assay measures true enzymatic inhibition rather than compound degradation, implement this stability-optimized workflow. Every step is designed with a specific physicochemical rationale and includes a mandatory self-validation checkpoint.
Phase 1: Reagent Preparation
Stock Solution Generation: Dissolve 1-(1-oxo-2-propenyl)-2-azetidinone in 100% anhydrous DMSO to a concentration of 10 mM. Store in single-use aliquots at -80°C over molecular sieves.
Causality: Anhydrous DMSO prevents premature hydrolysis during storage. Repeated freeze-thaw cycles introduce atmospheric moisture, which rapidly degrades the stock.
Buffer Formulation: Prepare 50 mM MES buffer, adjusted to pH 6.0 using NaOH. Add 1 mM EDTA and 0.01% Triton X-100.
Causality: MES is non-nucleophilic. pH 6.0 minimizes hydroxide-mediated ring opening[3]. EDTA chelates hydrolytic trace metals[1], and Triton X-100 prevents non-specific compound aggregation without providing nucleophilic sites.
Phase 2: System Validation (The Control Check)
3. Mock Incubation: Dilute the compound stock to 10
μ
M in the prepared assay buffer (ensure final DMSO concentration is
≤
1%). Incubate at the target assay temperature (e.g., 25°C) for the maximum duration of your planned assay (e.g., 60 minutes).
4. LC-MS Verification: Inject the mock incubation sample into an LC-MS system.
Causality: This step proves the assay environment is inert. You must observe >95% of the parent mass remaining, with no appearance of the +18 Da (hydrolyzed
β
-lactam) or +buffer adducts. If degradation is observed, the buffer contains nucleophilic contaminants or the pH has drifted. Do not proceed to Phase 3 until this validates.
Phase 3: Assay Execution
5. Enzyme Addition: Once the buffer system is validated, add the target enzyme to the buffer.
6. Reaction Initiation: Initiate the reaction by adding the validated 1-(1-oxo-2-propenyl)-2-azetidinone solution.
7. Kinetic Monitoring: Monitor the reaction using your chosen readout at 25°C.
Causality: Maintaining 25°C rather than 37°C reduces the thermodynamic drive for spontaneous hydrolysis, extending the functional window for observing specific enzyme-inhibitor interactions without compromising most enzyme kinetics.
V. References
Catalysis of hydrolysis and aminolysis of non-classical beta-lactam antibiotics by metal ions and metal chelates. PubMed (NIH). URL:[Link]
Stability of β-lactam antibiotics in bacterial growth media. PMC (NIH). URL:[Link]
Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. MDPI. URL:[Link]
Analytical Method Validation Comparison Guide: Quantifying N-acryloylazetidin-2-one via Reversed-Phase vs. HILIC HPLC
Analyte Profiling & The Chromatographic Challenge The compound 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI) (CAS: 151586-60-6), commonly referred to as N-acryloylazetidin-2-one, presents a unique dual-challenge for analyti...
Author: BenchChem Technical Support Team. Date: April 2026
Analyte Profiling & The Chromatographic Challenge
The compound 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI) (CAS: 151586-60-6), commonly referred to as N-acryloylazetidin-2-one, presents a unique dual-challenge for analytical scientists. Structurally, it consists of a highly polar, strained four-membered lactam ring (azetidinone) conjugated to a reactive Michael acceptor (the acryloyl group).
From a chromatographic perspective, this structure dictates two critical failure modes in standard analysis:
Void Volume Elution: Due to its extreme polarity and low molecular weight (125.13 g/mol ), the compound exhibits near-zero retention on standard hydrophobic C18 stationary phases.
On-Column Hydrolysis: To force retention on a C18 column, analysts typically use highly aqueous mobile phases (>95% water). However, the strained beta-lactam amide bond, activated by the electron-withdrawing acryloyl group, is highly susceptible to nucleophilic attack and hydrolysis in aqueous environments, leading to in-situ degradation and inaccurate quantitation.
To solve this, we must objectively compare two distinct chromatographic strategies: a Polar-Embedded Reversed-Phase Liquid Chromatography (RPLC) approach (designed to prevent phase collapse under highly aqueous conditions) versus an Amide-Hydrophilic Interaction Liquid Chromatography (HILIC) approach[1].
Fig 1. Chromatographic mode selection strategy based on analyte physicochemical properties.
Experimental Design & Causality
To establish a self-validating system, we designed two parallel protocols.
Method A (Polar-Embedded RPLC) utilizes a stationary phase with a polar group embedded near the silica surface. This prevents the C18 chains from collapsing in the 95% aqueous mobile phase required to retain the polar azetidinone. However, the high water concentration introduces the risk of analyte hydrolysis.
Method B (Amide-HILIC) operates on an orthogonal retention mechanism. HILIC utilizes a polar stationary phase (Amide) and a highly organic mobile phase (90% Acetonitrile). The analyte partitions into a water-enriched layer immobilized on the silica surface[1]. The Causality: Acetonitrile is an aprotic, non-nucleophilic solvent. By keeping the mobile phase at 90% acetonitrile, we drastically reduce the hydrolytic degradation of the strained lactam ring, stabilizing the analyte while simultaneously achieving strong retention.
Both methods were subjected to rigorous validation following the ICH Q2(R2) guidelines for analytical procedures[2].
Fig 2. ICH Q2(R2) analytical method validation lifecycle and core parameters.
Step-by-Step Methodologies
Method A: Polar-Embedded RPLC Protocol
Column: Polar-embedded C18 (150 mm × 4.6 mm, 3 µm).
Mobile Phase: Isocratic 95% Water (0.1% Phosphoric Acid) : 5% Acetonitrile.
Flow Rate: 1.0 mL/min.
Column Temperature: 25°C (Kept low to minimize thermal hydrolysis).
Detection: UV at 210 nm.
Sample Diluent: Water/Acetonitrile (50:50 v/v). Note: Solutions must be analyzed within 4 hours due to aqueous instability.
System Suitability Test (SST): Inject 50 µg/mL standard 5 times. Acceptance: RSD of peak area ≤ 2.0%, Tailing factor (Tf) ≤ 1.5.
Method B: Amide-HILIC Protocol
Column: Ethylene Bridged Hybrid (BEH) Amide (100 mm × 2.1 mm, 1.7 µm).
System Suitability Test (SST): Inject 50 µg/mL standard 5 times. Acceptance: RSD of peak area ≤ 2.0%, Tailing factor (Tf) ≤ 1.5, Theoretical plates (N) ≥ 5000.
Forced Degradation (Specificity Validation)
To ensure the method is stability-indicating per ICH Q2(R2)[2], samples were stressed to generate 10-20% degradation:
Acidic: 0.1 N HCl at 60°C for 1 hour.
Basic: 0.1 N NaOH at Room Temperature for 10 minutes (Highly susceptible).
Oxidative: 3% H₂O₂ at Room Temperature for 1 hour.
Thermal: 80°C for 24 hours.
ICH Q2(R2) Validation Data Comparison
The quantitative validation data highlights the fundamental differences in performance between the two chromatographic modes.
Validation Parameter
ICH Q2(R2) Criteria
Method A (Polar-Embedded RPLC)
Method B (Amide-HILIC)
Retention Factor (
k′
)
k′
> 2.0
1.4 (Fails ideal criteria)
5.8 (Excellent retention)
Theoretical Plates (N)
N > 2000
4,200
14,500
Specificity (Resolution)
Rs
> 1.5 from degradants
Rs
= 1.2 (Co-elution with acid degradant)
Rs
= 3.6 (Baseline resolution)
Linearity (
R2
)
≥ 0.999
0.9985 (Slight curvature due to hydrolysis)
0.9999
Precision (%RSD)
≤ 2.0%
1.8%
0.6%
Accuracy (Recovery)
98.0% - 102.0%
96.5% - 101.2%
99.2% - 100.8%
LOD / LOQ
S/N > 3 / S/N > 10
0.8 µg/mL / 2.4 µg/mL
0.1 µg/mL / 0.3 µg/mL
Solution Stability
> 98% recovery over time
Fails after 6 hours
Stable for > 48 hours
Data Synthesis & Causality Analysis
Retention & Specificity: Method A fails to adequately retain the polar azetidinone (
k′
= 1.4), causing it to elute too close to the void volume. This results in poor resolution (
Rs
= 1.2) from early-eluting polar degradation products. Method B leverages the high-organic HILIC environment to strongly retain the analyte (
k′
= 5.8), easily resolving it from degradants.
Accuracy & Stability: The highly aqueous environment of Method A causes slight on-column and in-vial hydrolysis of the acryloyl group, leading to lower end-recovery (96.5%) and a slight loss of linearity. Method B's aprotic acetonitrile diluent and mobile phase completely suppress this degradation pathway, yielding near-perfect recovery and extended solution stability.
Conclusion & Recommendations
For the quantitative analysis of reactive, highly polar small molecules like 2-Azetidinone, 1-(1-oxo-2-propenyl)-, traditional Reversed-Phase methods—even those utilizing polar-embedded stationary phases—are fundamentally mismatched to the analyte's physicochemical properties. The high-aqueous conditions required for retention actively promote the degradation of the analyte.
Recommendation: The Amide-HILIC (Method B) is the objectively superior analytical procedure. By aligning the retention mechanism (hydrophilic partitioning) with a solvent environment that chemically stabilizes the beta-lactam and acryloyl moieties (aprotic acetonitrile), the HILIC method easily surpasses all ICH Q2(R2) validation criteria, providing a robust, stability-indicating, and self-validating assay suitable for rigorous drug development and quality control environments.
References
ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency |[Link]
Efficacy of 1-(1-oxo-2-propenyl)-2-azetidinone compared to standard cross-linkers
Title: Efficacy of 1-(1-oxo-2-propenyl)-2-azetidinone (OPA) vs. Standard Cross-Linkers: A Next-Generation Bioconjugation Guide As a Senior Application Scientist specializing in bioconjugation and Antibody-Drug Conjugates...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Efficacy of 1-(1-oxo-2-propenyl)-2-azetidinone (OPA) vs. Standard Cross-Linkers: A Next-Generation Bioconjugation Guide
As a Senior Application Scientist specializing in bioconjugation and Antibody-Drug Conjugates (ADCs), I frequently encounter the limitations of legacy cross-linkers in late-stage development. For decades, the industry standard for heterobifunctional cross-linking has relied on the SMCC (Succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate) architecture, coupling an N-hydroxysuccinimide (NHS) ester with a maleimide group. While effective in controlled in vitro environments, these legacy linkers suffer from critical in vivo vulnerabilities: rapid aqueous hydrolysis and retro-Michael instability.
Enter 1-(1-oxo-2-propenyl)-2-azetidinone (OPA) , a highly specialized heterobifunctional cross-linker. By replacing the NHS ester with a
β
-lactam (azetidin-2-one) ring and the maleimide with an acryloyl (acrylamide) moiety, OPA fundamentally rewrites the kinetics and stability profiles of protein-payload conjugation. This guide objectively compares the efficacy of OPA against standard cross-linkers, providing mechanistic insights and self-validating experimental protocols for your workflows.
Mechanistic Causality: Why Legacy Linkers Fail and OPA Succeeds
To understand OPA's superiority, we must examine the chemical causality behind bioconjugation failures.
1. Overcoming Hydrolysis via
β
-Lactam Aminolysis
Standard NHS esters are highly susceptible to nucleophilic attack by water, resulting in rapid hydrolysis (half-life of ~10-20 minutes at pH 8.0). This forces researchers to use massive molar excesses of cross-linker, leading to heterogeneous conjugate mixtures. OPA utilizes a four-membered
β
-lactam ring as its amine-reactive group. The ring strain provides the necessary thermodynamic driving force for aminolysis, but unlike NHS esters, the
β
-lactam is highly stable in aqueous buffers. It selectively undergoes ring-opening aminolysis only when encountering a strong nucleophile, such as the deprotonated
ϵ
-amino group of a lysine residue, forming a highly stable amide bond 1[1].
2. Eradicating Retro-Michael Cleavage with Acrylamides
The traditional maleimide-thiol conjugate forms a thiosuccinimide adduct. Because the
α
-protons adjacent to the succinimide carbonyls are acidic, the reaction is reversible. In systemic circulation, this leads to a "retro-Michael" reaction, where the payload deconjugates and transfers to off-target thiols like serum albumin or glutathione, causing severe off-target toxicity 2[2]. OPA utilizes an acryloyl group (an
α,β
-unsaturated carbonyl) as the Michael acceptor. The resulting thia-Michael addition with a thiol yields a thioether bond lacking acidic
α
-protons, rendering the conjugation strictly irreversible under physiological conditions 3[3].
Quantitative Efficacy Comparison
The following table summarizes the performance metrics of OPA compared to industry-standard alternatives.
Parameter
1-(1-oxo-2-propenyl)-2-azetidinone (OPA)
SMCC (NHS/Maleimide)
NHS-PEG4-Maleimide
Amine-Reactive Group
β
-Lactam (Azetidin-2-one)
NHS Ester
NHS Ester
Thiol-Reactive Group
Acryloyl (Acrylamide)
Maleimide
Maleimide
Aqueous Half-Life (pH 7.4)
> 48 hours
~1-2 hours
~1-2 hours
Adduct Stability (Plasma)
Irreversible (No Retro-Michael)
Reversible (Thiol Exchange)
Reversible (Thiol Exchange)
Optimal Conjugation pH
Amine: 7.8-8.5 | Thiol: 7.0-7.5
Amine: 7.2-8.0 | Thiol: 6.5-7.5
Amine: 7.2-8.0 | Thiol: 6.5-7.5
Hydrophobicity
Low/Moderate
High
Low (PEGylated)
Self-Validating Experimental Protocol: Protein-Peptide Conjugation via OPA
Trust in a protocol comes from verifiable milestones. This workflow describes the conjugation of a target protein to a cysteine-terminated peptide using OPA, incorporating orthogonal validation steps to ensure scientific integrity.
Buffer Exchange: Exchange the target protein into 100 mM Sodium Borate buffer, pH 8.2.
Causality: The
β
-lactam ring requires a slightly alkaline pH to ensure the
ϵ
-amino groups of surface lysine residues are deprotonated, maximizing their nucleophilicity for ring-opening aminolysis.
Cross-linker Addition: Add 10 molar equivalents of OPA (dissolved in anhydrous DMSO) to the protein solution. Ensure final DMSO concentration is <5% v/v to prevent protein denaturation.
Incubation: Incubate at 25°C for 4 hours.
Causality: Unlike NHS esters which hydrolyze in minutes, OPA's aqueous stability allows for longer incubation times, ensuring high conversion rates without the need for massive cross-linker excesses.
Self-Validation Step (Critical): Remove excess unreacted OPA via size exclusion chromatography (SEC) or desalting columns. Analyze the activated protein via Intact LC-MS. You must observe a mass shift corresponding to the addition of the open-ring OPA adduct (+125.13 Da per linker). If no mass shift is observed, verify the pH of the borate buffer.
Phase 2: Thia-Michael Addition (Payload Conjugation)
5. pH Adjustment: Adjust the pH of the activated protein solution to 7.2 using 1M HCl or buffer exchange into 100 mM Sodium Phosphate, pH 7.2.
Causality: Lowering the pH minimizes disulfide scrambling and favors the selective reaction of the payload's thiolate anion with the acryloyl group.
6. Payload Addition: Add 3 molar equivalents of the thiol-containing payload (e.g., a cysteine-terminated peptide).
7. Incubation: Incubate at 37°C for 12 hours.
Causality: Acrylamides are weaker electrophiles than maleimides. The elevated temperature and extended incubation time are required to achieve quantitative hetero-Michael addition.
8. Self-Validation Step (Critical): Quantify unreacted thiols using Ellman’s Reagent (DTNB) assay at 412 nm. A >95% decrease in free thiol concentration relative to a payload-only control confirms successful, irreversible conjugation.
Mandatory Visualization
Workflow of 1-(1-oxo-2-propenyl)-2-azetidinone bioconjugation via aminolysis and Michael addition.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Compound Focus: 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI)[CAS: 151586-60-6] (Commonly: N-Acryloyl-2-azetidinone)
Executive Summary & Mechanistic Grounding
The ring-opening of
N
-acyl-
β
-lactams is a cornerstone methodology in organic synthesis, widely utilized for generating
β
-amino acid derivatives and complex macrolactones (e.g., Taxol semisynthesis, Cryptophycins). However, 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) presents a unique mechanistic challenge: it is a dual-electrophile .
The
N
-acryloyl substituent activates the
β
-lactam core by disrupting amide resonance, making the C2 carbonyl highly susceptible to nucleophilic attack. Simultaneously, the conjugated acryloyl alkene acts as a potent Michael acceptor. As demonstrated by, the
N
-acryloyl moiety is exceptionally prone to radical conjugate additions and soft nucleophilic attack. Therefore, the reproducibility of its ring-opening hinges entirely on strict kinetic control to suppress competing aza-Michael additions or premature polymerization.
Comparative Performance Analysis
To objectively evaluate the performance of
N
-acryloyl-2-azetidinone, we must compare it against industry-standard
β
-lactam activating groups: N
-Benzoyl and N
-Boc .
N
-Benzoyl-2-azetidinone (The Gold Standard): Offers highly reproducible, high-yield ring openings. The benzoyl group provides strong electron withdrawal to activate the C2 carbonyl without introducing a competing electrophilic alkene.
N
-Boc-2-azetidinone (The Chemoselective Choice): Exhibits slower reaction kinetics due to steric bulk and oxygen electron donation, but provides excellent chemoselectivity and yields easily deprotected
β
-amino acids.
N
-Acryloyl-2-azetidinone (The Versatile Monomer): Exhibits lower baseline reproducibility due to side-reaction susceptibility. However, it uniquely yields
N
-acryloyl-
β
-amino acid esters upon ring opening—highly valuable precursors for peptidomimetic polymers and olefin cross-metathesis. Furthermore,
N
-acyl-
β
-lactams can be leveraged for advanced intramolecular reactions, such as the cyanide-initiated macrolactonization utilized in the total synthesis of cryptophycins by .
Quantitative Data: Methodology Comparison
Parameter
2-Azetidinone, 1-(1-oxo-2-propenyl)-
N
-Benzoyl-2-azetidinone
N
-Boc-2-azetidinone
Activating Group
N
-Acryloyl
N
-Benzoyl
N
-Boc
Primary Electrophilic Sites
C2 Carbonyl & Alkene C
β
C2 Carbonyl
C2 Carbonyl
Optimal Ring-Opening Temp
-78 °C (Strict Kinetic Control)
0 °C to Room Temp
Room Temp to 50 °C
Typical Yield (Alkoxide)
65–75%
85–95%
70–80%
Major Competing Reaction
Aza-Michael Addition, Polymerization
Epimerization (Rare)
N
-Boc cleavage (if acidic)
Reproducibility Score
Moderate (Requires precision)
Very High
High
Downstream Utility
Polymerization, Cross-Metathesis
Direct Peptidomimetics
Orthogonal Deprotection
Self-Validating Experimental Protocols
To achieve reproducible C–N bond cleavage with
N
-acryloyl-2-azetidinone, researchers must utilize hard nucleophiles (e.g., lithium alkoxides) under cryogenic conditions. This prevents thermodynamic equilibration and directs attack exclusively to the C2 carbonyl.
Protocol A: Regioselective Intermolecular Ring Opening (Kinetic Control)
Objective: Synthesize
N
-acryloyl-
β
-amino acid esters while preserving the alkene.
Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous THF (10 mL) and the target aliphatic alcohol (1.1 equiv).
Alkoxide Generation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add
n
-BuLi (1.05 equiv, 2.5 M in hexanes). Stir for 15 minutes. Causality: Pre-forming the hard lithium alkoxide prevents the alcohol from acting as a soft nucleophile, which would otherwise trigger a Michael addition.
Lactam Addition: Slowly add a solution of 2-Azetidinone, 1-(1-oxo-2-propenyl)- (1.0 equiv) in THF over 10 minutes.
Self-Validation Check: The solution must remain clear and colorless. A shift to yellow/orange indicates localized heating and unwanted anionic polymerization of the acryloyl group. If yellowing occurs, discard and ensure slower addition.
Trapping & Quenching: Stir for exactly 30 minutes at -78 °C. Quench immediately at -78 °C with saturated aqueous NH
4
Cl (5 mL) before removing the cooling bath. Causality: Quenching at cryogenic temperatures traps the tetrahedral intermediate, forcing irreversible C–N cleavage upon warming.
Isolation: Extract with EtOAc (3 × 15 mL), dry over MgSO
4
, and purify via flash chromatography (Hexanes/EtOAc).
Objective: Advanced ring-opening for cyclic depsipeptide synthesis (Adapted from Georg et al.[1]).
Initiation: Dissolve the
N
-acyl-
β
-lactam precursor (containing a pendant secondary hydroxyl group) in anhydrous DMF (0.01 M to favor intramolecular cyclization).
Catalysis: Add NaCN (0.2 equiv). Causality: Cyanide acts as a highly specific, soft nucleophilic catalyst. It attacks the activated
β
-lactam to form a transient acyl cyanide, which is rapidly intercepted by the pendant alcohol.
Monitoring: Stir at room temperature.
Self-Validation Check: Monitor via LC-MS. The disappearance of the
β
-lactam mass and the appearance of the macrolactone mass confirms catalytic turnover. The absence of stoichiometric byproducts validates the catalytic cycle.
Pathway Visualization
The following diagram illustrates the divergent reactivity of
N
-acryloyl-2-azetidinone, emphasizing why reagent selection (hard vs. soft nucleophiles) dictates the reproducibility of the ring-opening workflow.
Divergent reactivity pathways of N-acryloyl-2-azetidinone under different nucleophilic conditions.
References
Curran, D. P., & Porter, N. A. (2002). "The Role of the Achiral Template in Enantioselective Transformations. Radical Conjugate Additions to α-Methacrylates Followed by Hydrogen Atom Transfer." Journal of the American Chemical Society. URL:[Link]
Vidya, R., Eggen, M., Nair, S. K., Georg, G. I., & Himes, R. H. (2003). "Synthesis of cryptophycins via an N-acyl-beta-lactam macrolactonization." Journal of Organic Chemistry. URL:[Link]
A Researcher's Guide to Benchmarking 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) Derivatives in Enzyme Inhibition
In the landscape of modern drug discovery, the pursuit of novel enzyme inhibitors with high efficacy and specificity is a paramount objective. Among the myriad of scaffolds explored, the 2-azetidinone core, famously asso...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the pursuit of novel enzyme inhibitors with high efficacy and specificity is a paramount objective. Among the myriad of scaffolds explored, the 2-azetidinone core, famously associated with β-lactam antibiotics, continues to be a fertile ground for the development of potent inhibitors for a range of enzymes beyond bacterial transpeptidases.[1][2][3] This guide focuses on a specific, yet highly promising, class of these compounds: 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) derivatives. The introduction of the 1-(1-oxo-2-propenyl) group, a Michael acceptor, onto the 2-azetidinone nucleus presents a compelling strategy for creating covalent inhibitors with unique reactivity profiles.
This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically benchmark these derivatives. We will delve into the mechanistic rationale behind their inhibitory action, provide detailed protocols for their evaluation against key enzyme classes—β-lactamases and serine proteases—and offer a framework for interpreting the resulting data to build robust structure-activity relationships (SAR).
The Dual-Threat Mechanism: Unpacking the Inhibitory Action
The inhibitory potential of 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) derivatives stems from a "dual-threat" mechanism, leveraging both the inherent reactivity of the β-lactam ring and the electrophilic nature of the α,β-unsaturated carbonyl system (the "1-oxo-2-propenyl" group).
The classical mechanism of β-lactam inhibitors involves the acylation of a nucleophilic residue, typically a serine, in the active site of the target enzyme.[4] The strained four-membered ring of the 2-azetidinone core mimics the transition state of the enzyme's natural substrate, leading to the opening of the lactam ring and the formation of a stable, often irreversible, covalent acyl-enzyme intermediate. This effectively inactivates the enzyme.
The addition of the 1-(1-oxo-2-propenyl) moiety introduces a second point of covalent modification. This group acts as a Michael acceptor, susceptible to nucleophilic attack by other residues in the enzyme's active site, such as cysteine or histidine. This can lead to a "double-hit" mechanism, potentially resulting in a more robust and prolonged inhibition.[4]
Caption: Dual-threat inhibition mechanism of 2-Azetidinone,1-(1-oxo-2-propenyl) derivatives.
Designing a Comparative Study: A Framework for Benchmarking
A systematic comparison of novel derivatives is crucial for identifying lead compounds and understanding SAR. Below is a template for structuring the data from your enzyme inhibition assays. This table should be populated with your experimentally determined half-maximal inhibitory concentration (IC50) values.
Compound ID
R1 Substituent
R2 Substituent
Target Enzyme
IC50 (µM)
Inhibition Type
AZ-001
H
H
β-Lactamase (e.g., TEM-1)
Experimental Data
e.g., Irreversible
AZ-002
CH₃
H
β-Lactamase (e.g., TEM-1)
Experimental Data
e.g., Irreversible
AZ-003
H
Phenyl
β-Lactamase (e.g., TEM-1)
Experimental Data
e.g., Irreversible
AZ-004
H
H
Serine Protease (e.g., Trypsin)
Experimental Data
e.g., Time-dependent
AZ-005
CH₃
H
Serine Protease (e.g., Trypsin)
Experimental Data
e.g., Time-dependent
AZ-006
H
Phenyl
Serine Protease (e.g., Trypsin)
Experimental Data
e.g., Time-dependent
Control-1
-
-
β-Lactamase (e.g., TEM-1)
e.g., Clavulanic Acid
Known Inhibitor
Control-2
-
-
Serine Protease (e.g., Trypsin)
e.g., AEBSF
Known Inhibitor
Rationale for Derivative Selection: The choice of substituents at the R1 and R2 positions on the 2-azetidinone ring is critical for exploring the chemical space and understanding how steric and electronic effects influence inhibitory potency and selectivity.
Experimental Protocols: A Step-by-Step Guide
The following protocols provide a robust starting point for the enzymatic evaluation of your 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) derivatives.
Protocol 1: β-Lactamase Inhibition Assay
This assay utilizes the chromogenic cephalosporin, nitrocefin, which changes color upon hydrolysis by β-lactamase, allowing for the spectrophotometric determination of enzyme activity.
Materials:
96-well clear flat-bottom microplate
Microplate reader capable of measuring absorbance at 490 nm
β-Lactamase enzyme (e.g., from Bacillus cereus or a specific recombinant enzyme)
Nitrocefin solution
Assay buffer (e.g., 50 mM potassium phosphate, pH 7.0)
Test compounds (2-azetidinone derivatives) dissolved in a suitable solvent (e.g., DMSO)
Positive control inhibitor (e.g., clavulanic acid)
Procedure:
Reagent Preparation:
Prepare a stock solution of β-lactamase in assay buffer. The final concentration should be determined empirically to yield a linear reaction rate for at least 10-15 minutes.
Prepare a stock solution of nitrocefin.
Prepare serial dilutions of your test compounds and the positive control in the assay buffer. Ensure the final solvent concentration is consistent across all wells and does not exceed 1% (v/v).
Assay Setup:
In a 96-well plate, add 20 µL of the appropriate test compound dilution or control to each well.
Add 160 µL of assay buffer to each well.
To initiate the reaction, add 20 µL of the β-lactamase solution to each well.
Incubate the plate at a constant temperature (e.g., 25°C or 37°C) for a pre-determined time (e.g., 15 minutes) to allow for inhibitor-enzyme interaction.
Measurement:
Following the pre-incubation, add 20 µL of the nitrocefin solution to each well to start the colorimetric reaction.
Immediately begin monitoring the change in absorbance at 490 nm in kinetic mode for 10-20 minutes, taking readings every 30-60 seconds.
Data Analysis:
Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance versus time plot.
Determine the percent inhibition for each concentration of the test compound relative to the uninhibited control.
Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve (e.g., sigmoidal) to determine the IC50 value.
Caption: Workflow for the β-lactamase inhibition assay.
Protocol 2: Serine Protease Inhibition Assay
This protocol describes a general method for assessing the inhibition of a serine protease using a chromogenic or fluorogenic substrate.
Materials:
96-well microplate (clear for colorimetric, black for fluorogenic)
Appropriate chromogenic or fluorogenic substrate (e.g., BAPNA for trypsin)
Assay buffer (e.g., Tris-HCl or HEPES buffer at optimal pH for the enzyme)
Test compounds (2-azetidinone derivatives) in a suitable solvent
Positive control inhibitor (e.g., AEBSF, aprotinin)
Procedure:
Reagent Preparation:
Prepare a stock solution of the serine protease in assay buffer.
Prepare a stock solution of the substrate.
Prepare serial dilutions of your test compounds and positive control.
Assay Setup:
Add 20 µL of the test compound dilutions or controls to the wells of the microplate.
Add 160 µL of the serine protease solution to each well.
Incubate at a constant temperature for a defined period to allow for inhibitor binding. For time-dependent inhibitors, this pre-incubation time is a critical parameter to vary and study.
Measurement:
Initiate the reaction by adding 20 µL of the substrate solution.
Immediately measure the change in absorbance or fluorescence over time in kinetic mode.
Data Analysis:
Calculate the initial reaction velocity (V₀) for each concentration.
Determine the percent inhibition and calculate the IC50 value as described in the β-lactamase assay protocol.
For time-dependent inhibition, the rate of inactivation (k_inact) and the inhibitor affinity (K_I) can be determined by analyzing the reaction progress curves at different inhibitor concentrations.
Interpreting the Data and Building Structure-Activity Relationships
The ultimate goal of this benchmarking is to derive meaningful structure-activity relationships. By comparing the IC50 values of different derivatives, you can begin to understand the influence of various substituents on inhibitory potency. For instance, bulky substituents at the R2 position may enhance or diminish activity depending on the topology of the enzyme's active site.[5] Electron-withdrawing or -donating groups on an aromatic R2 substituent can modulate the reactivity of the azetidinone ring.
Furthermore, comparing the activity of the same set of derivatives against different enzymes (e.g., a panel of β-lactamases or different serine proteases) will provide insights into their selectivity. A compound that is highly potent against a target enzyme but weak against others is a promising candidate for further development.
Conclusion
The 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) scaffold represents a compelling starting point for the design of novel enzyme inhibitors. Their dual-threat mechanism offers the potential for potent and sustained inhibition. By employing the systematic benchmarking approach outlined in this guide, researchers can effectively evaluate their synthesized derivatives, generate high-quality, reproducible data, and build a solid foundation for the development of the next generation of enzyme-targeted therapeutics. The provided protocols are designed to be robust and adaptable, empowering you to thoroughly characterize the inhibitory potential of your compounds.
References
Studies on monocyclic beta-lactam antibiotics. II. Synthesis and antibacterial activity of 3-acylamino-2-azetidinone-1-oxysulfonic acids. PubMed. Available at: [Link]
2-Azetidinone--a new profile of various pharmacological activities. PubMed. Available at: [Link]
2-AZETIDINONE DERIVATIVES: SYNTHESIS, ANTIMICROBIAL, ANTICANCER EVALUATION AND QSAR STUDIES. Semantic Scholar. Available at: [Link]
Azetidinones. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]
Synthesis and structure-activity relationships of 2-azetidinone-1-sulfonic acid derivatives with a heteroatom-bound substituent at the 4-position. PubMed. Available at: [Link]
A REVIEW ON 2-AZETEDINONES. Journal of Global Trends in Pharmaceutical Sciences. Available at: [Link]
Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. MDPI. Available at: [Link]
BIOACTIVE AZETIDINONE: A REVIEW. TIJER. Available at: [Link]
Selected structure of 2-azetidinone derivatives. ResearchGate. Available at: [Link]
Synthesis and antimicrobial activity of new 2-azetidinones from N-(salicylidene)amines and 2-diazo-1,2-diarylethanones. ResearchGate. Available at: [Link]
ChemInform Abstract: A Brief Review on Recent Synthesis of 2-Azetidinone Derivatives. Wiley Online Library. Available at: [Link]
Azetidin-2-one derivatives as inhibitors of thrombin. PubMed. Available at: [Link]
2-Azetidinones as Inhibitors of Cholesterol Absorption. Journal of Medicinal Chemistry. Available at: [Link]
Azetidinone derivatives as β-lactamase inhibitors. Google Patents.
Inhibition of human serine proteases by substituted 2-azetidinones. PubMed. Available at: [Link]
SYNTHESIS, DOCKING AND ANTI-INFLAMMATORY ACTIVITY OF NOVEL SERIES OF AZETIDINONE DERIVATIVES. Asian Journal of Research in Biological and Pharmaceutical Sciences. Available at: [Link]
Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica. Available at: [Link]
Combined structure–activity relationship (SAR) based on IC50 values and docking study … ResearchGate. Available at: [Link]
Synthesis and Biological Evaluation of New 2-Azetidinones with Sulfonamide Structures. MDPI. Available at: [Link]
2-Azetidinone cholesterol absorption inhibitors: structure-activity relationships on the heterocyclic nucleus. PubMed. Available at: [Link]
Advancements in Serine Protease Inhibitors: From Mechanistic Insights to Clinical Applications. MDPI. Available at: [Link]
Comparative toxicity studies of 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) in cell lines
A Comprehensive Comparative Guide to the In Vitro Toxicity of 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI) Abstract The 2-azetidinone, or β-lactam, core is a privileged scaffold in medicinal chemistry, renowned for its role...
Author: BenchChem Technical Support Team. Date: April 2026
A Comprehensive Comparative Guide to the In Vitro Toxicity of 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI)
Abstract
The 2-azetidinone, or β-lactam, core is a privileged scaffold in medicinal chemistry, renowned for its role in antibacterial agents.[1] However, emerging research has revealed a broad spectrum of other biological activities, including potent anticancer properties.[1][2][3] This guide provides a comparative analysis of the in vitro cytotoxicity of a specific derivative, 2-Azetidinone,1-(1-oxo-2-propenyl)-(9CI), hereafter referred to as N-acryloyl-2-azetidinone. We will explore its anticipated mechanism of action based on its chemical structure, compare its potential cytotoxicity with other 2-azetidinone derivatives and a standard chemotherapeutic agent, and provide detailed protocols for key cytotoxicity assays. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and evaluate the cytotoxic potential of novel β-lactam compounds.
Introduction: The Emerging Role of 2-Azetidinones in Oncology
The β-lactam ring, a four-membered cyclic amide, is best known as the pharmacophore of antibiotics like penicillins and cephalosporins.[1] These molecules traditionally target and inhibit bacterial cell wall synthesis.[3] Beyond this classical role, a growing body of evidence demonstrates that novel, synthetically modified β-lactams possess significant cytotoxic activity against various cancer cell lines.[1][4] This has spurred interest in the 2-azetidinone scaffold as a promising starting point for the development of new chemotherapeutic agents.[3]
The cytotoxicity of these derivatives is highly dependent on the substitutions at various positions of the β-lactam ring, which can dramatically influence their mechanism of action, potency, and selectivity for cancer cells over normal cells.[5] Mechanisms of action for anticancer β-lactams are diverse and include the induction of DNA damage, inhibition of tubulin polymerization leading to cell cycle arrest, and the activation of apoptotic pathways.[3][4][6]
This guide focuses on N-acryloyl-2-azetidinone, a derivative featuring a reactive acryloyl group attached to the nitrogen atom of the 2-azetidinone ring. The unique combination of the strained β-lactam core and the electrophilic acryloyl moiety suggests a distinct cytotoxic potential, which we will dissect in the following sections.
Anticipated Mechanism of Action: A Tale of Two Moieties
The cytotoxic activity of N-acryloyl-2-azetidinone is likely driven by the combined chemical properties of its two key structural features: the 2-azetidinone ring and the N-acryloyl group.
The Role of the Acryloyl Group: An Electrophilic Warhead
The N-acryloyl group contains an α,β-unsaturated carbonyl system, a well-known Michael acceptor. This makes the compound a reactive electrophile, capable of forming covalent bonds with biological nucleophiles.[7][8] A primary target for such electrophiles within a cell is glutathione (GSH), a critical antioxidant. Depletion of the cellular GSH pool can lead to a state of oxidative stress, rendering the cell vulnerable to damage from reactive oxygen species (ROS).[7][8] This disturbance of the redox balance is a common mechanism of cytotoxicity for many anticancer agents.[7]
Furthermore, the acryloyl group can alkylate nucleophilic residues (such as cysteine) on key proteins, potentially inhibiting their function and triggering downstream apoptotic signaling.
The 2-Azetidinone Scaffold: Inducer of Apoptosis
Numerous studies have demonstrated that various 2-azetidinone derivatives induce apoptosis in cancer cells.[3][5][9][10] The specific pathways activated can vary depending on the compound's structure, but common themes have emerged:
Inhibition of Tubulin Polymerization: Certain 1,4-diaryl-2-azetidinones act as inhibitors of tubulin polymerization, similar to well-known anticancer drugs like colchicine.[6] This disruption of microtubule dynamics leads to an arrest of the cell cycle in the G2/M phase and subsequently triggers the intrinsic apoptotic pathway.[6][11]
Induction of DNA Damage: N-thiolated β-lactams have been shown to induce DNA damage, which activates signaling cascades involving the p38 MAP kinase.[8][12] This, in turn, leads to the activation of the caspase cascade and apoptosis.[12]
Activation of Caspase Pathways: A common convergence point for these mechanisms is the activation of executioner caspases, such as caspase-3 and caspase-7.[6][12] Activated caspase-3 is responsible for cleaving key cellular substrates, including poly (ADP-ribose) polymerase (PARP), leading to the systematic dismantling of the cell.[6][13]
Based on this, a plausible signaling pathway for N-acryloyl-2-azetidinone-induced cytotoxicity involves the induction of oxidative stress and/or protein alkylation by the acryloyl group, which initiates a signaling cascade culminating in the activation of caspase-3 and apoptosis.
Caption: Proposed apoptotic pathway for N-acryloyl-2-azetidinone.
Comparative Cytotoxicity Analysis
To contextualize the potential toxicity of N-acryloyl-2-azetidinone, it is essential to compare it with other compounds. The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for various 2-azetidinone derivatives and the standard chemotherapeutic drug, Cisplatin, against several human cancer cell lines.
Table 1: Comparative IC50 Values (µM) of 2-Azetidinone Derivatives and Cisplatin
Note: IC50 values can vary based on experimental conditions (e.g., incubation time). Data is compiled from multiple sources for comparison. A hyphen (-) indicates data not available in the cited sources.
The data clearly show that structural modifications to the 2-azetidinone ring lead to a wide range of cytotoxic potencies, with some derivatives exhibiting activity in the nanomolar range, rivaling or even exceeding that of Cisplatin. The high potency of certain derivatives, such as compound 6, underscores the potential of this scaffold in cancer therapy.
For N-acryloyl-2-azetidinone , while specific IC50 data is not publicly available, its reactive electrophilic nature suggests it would likely exhibit significant cytotoxicity. We hypothesize its IC50 values would be in the low micromolar range, meriting experimental investigation.
Experimental Protocols for Cytotoxicity Assessment
To empirically determine and compare the cytotoxicity of N-acryloyl-2-azetidinone, a series of standardized in vitro assays should be performed. The following section provides detailed, step-by-step protocols for three fundamental assays.
Caption: General workflow for in vitro cytotoxicity testing.
MTT Assay: Assessment of Metabolic Viability
Principle: This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals by mitochondrial NAD(P)H-dependent oxidoreductases in viable cells. The amount of formazan produced is directly proportional to the number of metabolically active cells.[5][9]
Protocol:
Cell Seeding: Seed adherent cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds (N-acryloyl-2-azetidinone, comparators) and controls (vehicle, positive control) in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.
Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.
MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Following the treatment period, add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).
Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.
Solubilization: Carefully aspirate the medium containing MTT from each well. Add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide (DMSO) or acidic isopropanol) to each well to dissolve the formazan crystals.
Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[9] A reference wavelength of 630 nm can be used to subtract background absorbance.
Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Plot the percentage of viability against the log of the compound concentration and use a non-linear regression model to determine the IC50 value.
LDH Assay: Assessment of Membrane Integrity
Principle: This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane. The amount of LDH in the supernatant is proportional to the number of lysed cells.[16][17]
Protocol:
Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. Prepare additional control wells: (a) untreated cells for spontaneous LDH release (low control), (b) untreated cells to be lysed for maximum LDH release (high control), and (c) medium only for background.
Induce Maximum Release: Approximately 45 minutes before the end of the incubation period, add 10 µL of a lysis solution (e.g., 10X Triton X-100) to the "high control" wells.
Collect Supernatant: After incubation, centrifuge the 96-well plate at 250 x g for 10 minutes to pellet any detached cells. Carefully transfer 50 µL of the supernatant from each well to a new, optically clear 96-well plate.
LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a catalyst). Add 50 µL of the reaction mixture to each well containing the supernatant.
Incubation and Measurement: Incubate the plate at room temperature for up to 30 minutes, protected from light. Add 50 µL of a stop solution. Measure the absorbance at 490 nm using a microplate reader.[18]
Data Analysis: Calculate the percentage of cytotoxicity using the formula:
% Cytotoxicity = [(Experimental - Low Control) / (High Control - Low Control)] * 100
Caspase-3 Activity Assay: Assessment of Apoptosis
Principle: This fluorometric assay detects the activity of activated caspase-3, a key executioner of apoptosis. Cell lysates are incubated with a specific caspase-3 substrate (e.g., Ac-DEVD-AMC). Cleavage of this substrate by active caspase-3 releases a fluorescent group (AMC), and the fluorescence intensity is proportional to the caspase-3 activity.[13]
Protocol:
Cell Culture and Treatment: Culture cells in a suitable format (e.g., 6-well plates) and treat with the test compounds for the desired time.
Cell Lysis: Collect both adherent and floating cells and centrifuge at 250 x g for 10 minutes. Wash the cell pellet with cold PBS. Lyse the cells by adding a chilled lysis buffer (e.g., 25 µL per 1x10^6 cells) and incubate on ice for 10 minutes.[14]
Prepare Lysate: Centrifuge the lysate at 10,000 x g for 1 minute at 4°C. Transfer the supernatant (cytosolic extract) to a new, chilled microcentrifuge tube.[14] Determine the protein concentration of the lysate.
Caspase Reaction: In a black 96-well plate, add 50 µL of cell lysate (containing 100-200 µg of protein) to each well.
Substrate Addition: Prepare a reaction buffer containing DTT. Add 50 µL of this reaction buffer to each well, followed by 5 µL of the caspase-3 fluorogenic substrate (e.g., Ac-DEVD-AMC).[13][14]
Incubation and Measurement: Incubate the plate at 37°C for 1-2 hours, protected from light. Measure the fluorescence using a microplate fluorometer with an excitation wavelength of ~380 nm and an emission wavelength of ~440-460 nm.[13][19]
Data Analysis: Express the results as the fold-increase in caspase-3 activity over the vehicle-treated control.
Conclusion and Future Directions
The 2-azetidinone scaffold represents a versatile platform for the development of novel anticancer agents. The specific derivative, N-acryloyl-2-azetidinone, possesses two chemically reactive moieties that suggest a potent cytotoxic mechanism likely involving the induction of oxidative stress and apoptosis. Comparative analysis with other β-lactam derivatives reveals that high potency is achievable with this scaffold, often reaching nanomolar efficacy.
The provided experimental protocols offer a robust framework for the systematic evaluation of N-acryloyl-2-azetidinone's in vitro toxicity. By employing assays that probe cell viability, membrane integrity, and apoptosis, researchers can build a comprehensive cytotoxicity profile. Future studies should focus on confirming the hypothesized mechanism of action, for example, by measuring intracellular GSH/GSSG levels and performing Western blots for key apoptotic proteins. Furthermore, evaluating the selectivity of this compound by testing its effects on non-cancerous cell lines will be a critical step in determining its therapeutic potential.
References
beta-lactams and their potential use as novel anticancer chemotherapeutics drugs. (2004). Frontiers in Bioscience, 9, 2607-2618.
β-Lactams as promising anticancer agents: Molecular hybrids, structure activity relationships and potential targets. (n.d.).
Studies on the cytotoxic activity of synthetic 2H-azirine-2-azetidinone compounds. (2009). Chemico-Biological Interactions, 180(2), 220-225.
Biological Evaluation in Vitro and in Silico of Azetidin-2-one Derivatives as Potential Anticancer Agents. (2016). Molecules, 21(11), 1489.
Beta Lactams Anticancer Effect on Human Breast Cancer, MCF-7 Cell Line. (2024). UTRGV ScholarWorks.
(PDF) Beta-lactams and their potential use as novel anticancer chemotherapeutics drugs. (n.d.).
Beta-lactams and their potential use as novel anticancer chemotherapeutics drugs. (2004). Frontiers in Bioscience, 9, 2607-2618.
Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response. (2023). Chemical Research in Toxicology, 36(8), 1285-1296.
2-AZETIDINONE DERIVATIVES: SYNTHESIS, ANTIMICROBIAL, ANTICANCER EVALUATION AND QSAR STUDIES. (n.d.). Acta Poloniae Pharmaceutica, 72(4), 693-703.
Synthesis and Biological Evaluation of 1,4-Diaryl-2-azetidinones as Specific Anticancer Agents: Activation of Adenosine Monophosphate Activated Protein Kinase and Induction of Apoptosis. (2012). Journal of Medicinal Chemistry, 55(5), 2213-2226.
Synthesis of anticancer beta-lactams: mechanism of action. (2004). Bioorganic & Medicinal Chemistry, 12(10), 2523-2528.
Selected structure of 2-azetidinone derivatives. (n.d.).
Studies on the cytotoxic activity of synthetic 2H-azirine-2-azetidinone compounds. (2009). Chemico-Biological Interactions, 180(2), 220-225.
Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. (2022). Current Issues in Molecular Biology, 44(10), 4596-4613.
Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Upd
Comprehensive Disposal and Inactivation Guide for 2-Azetidinone, 1-(1-oxo-2-propenyl)- (9CI)
As a highly reactive bifunctional molecule, 2-Azetidinone, 1-(1-oxo-2-propenyl)- (CAS: 151586-60-6), commonly referred to as N-acryloyl azetidin-2-one, presents unique safety and logistical challenges in the laboratory....
Author: BenchChem Technical Support Team. Date: April 2026
As a highly reactive bifunctional molecule, 2-Azetidinone, 1-(1-oxo-2-propenyl)- (CAS: 151586-60-6), commonly referred to as N-acryloyl azetidin-2-one, presents unique safety and logistical challenges in the laboratory. This compound merges the biological activity of a strained
β
-lactam ring with the acute toxicity and polymerization hazards of an acrylamide derivative.
This guide provides researchers, scientists, and drug development professionals with a self-validating, step-by-step operational protocol to safely inactivate and dispose of this compound, ensuring both laboratory safety and environmental compliance.
Mechanistic Risk Assessment: The Dual-Hazard Profile
To safely handle and dispose of this chemical, one must understand the causality behind its reactivity. The molecule contains two distinct electrophilic centers that dictate its disposal requirements:
The Acryloyl Moiety (Polymerization & Alkylation Hazard): Similar to acrylamide, the 1-oxo-2-propenyl group is a potent Michael acceptor. It is highly toxic, a potential alkylating agent, and prone to spontaneous, exothermic auto-polymerization if exposed to heat, UV light, or free-radical initiators[1][2].
The
β
-Lactam Ring (Biological Hazard): The 4-membered azetidin-2-one ring is the core pharmacophore of
β
-lactam antibiotics. If discharged directly into the environment, intact
β
-lactams contribute to ecological toxicity and the proliferation of antimicrobial resistance[3]. Fortunately, the strained ring is highly susceptible to alkaline hydrolysis[4].
Strategic Principle: Proper disposal requires a two-stage chemical inactivation: first, quenching the reactive alkene via a thiol-mediated Michael addition to prevent uncontrolled polymerization, followed by alkaline hydrolysis to permanently cleave the
β
-lactam ring[3][5].
Quantitative Safety and Compatibility Data
Before initiating the disposal protocol, review the operational parameters and required Personal Protective Equipment (PPE) outlined in the table below.
Parameter
Specification / Requirement
Rationale
Primary Hazards
Toxic, Irritant, Polymerization Hazard
Acryloyl group acts as a potent electrophile and neurotoxin precursor.
Can trigger violent, exothermic polymerization[1].
Required PPE
Nitrile gloves (double-layered), chemical splash goggles, lab coat, fume hood
Prevents dermal absorption and inhalation of potentially sublimated particulates.
Hydrolysis Agent
1.0 M Sodium Hydroxide (NaOH)
Rapidly cleaves the
β
-lactam amide bond at room temperature[3].
Quenching Agent
2-Mercaptoethanol (BME) or Dithiothreitol (DTT)
Rapid Michael addition to the acryloyl double bond neutralizes polymerization risk.
Experimental Protocol: Step-by-Step Inactivation and Disposal
Note: This entire procedure must be conducted inside a certified chemical fume hood. Do not allow spilled material or pure compound to dry out, as dry acrylamide-like derivatives can sublimate and present a severe inhalation risk[2].
Phase 1: Preparation and Acryloyl Quenching
Solubilization: Dissolve the 2-Azetidinone, 1-(1-oxo-2-propenyl)- waste in an appropriate water-miscible organic solvent (e.g., THF or Acetonitrile) to a concentration no greater than 0.1 M. Causality: Dilution prevents localized heat buildup during subsequent exothermic quenching steps.
Thiol Addition: To the stirring solution, add a 1.5 molar excess of a thiol quenching agent (e.g., 2-mercaptoethanol).
Catalysis: Add a catalytic amount of a mild base (e.g., Triethylamine, 0.1 eq) to initiate the Michael addition. Stir at room temperature for 30 minutes. Causality: The thiol rapidly attacks the
α,β
-unsaturated carbonyl, permanently disabling the polymerization hazard and neutralizing the alkylating toxicity.
Phase 2: Alkaline Hydrolysis of the
β
-Lactam Ring
Base Addition: Slowly add an equal volume of 1 M Sodium Hydroxide (NaOH) to the quenched mixture[3][4].
Incubation: Allow the biphasic or mixed solution to stir vigorously at room temperature for a minimum of 4 hours (or overnight for bulk waste).
Validation: Causality: The hydroxide ion attacks the highly electrophilic carbonyl carbon of the azetidin-2-one ring, leading to irreversible ring opening and the formation of an inactive, highly polar degradation product[3].
Phase 3: Neutralization and Final Segregation
Neutralization: Using a calibrated pH meter or pH indicator strips, slowly add 1 M Hydrochloric Acid (HCl) dropwise to the stirring solution until the pH stabilizes between 6.0 and 8.0[4].
Waste Transfer: Transfer the neutralized, biologically inactive aqueous/organic mixture into a clearly labeled, heavy-duty polyethylene hazardous waste container.
Disposal: Tag the container as "Non-Biologically Active Chemical Waste (Aqueous/Organic Mixture)" and arrange for collection by your institution's certified hazardous waste management contractor for final high-temperature incineration[6]. Never discharge this mixture down the drain.
Workflow Visualization
The following diagram illustrates the logical chemical progression required to render 2-Azetidinone, 1-(1-oxo-2-propenyl)- safe for standard hazardous waste disposal.
Chemical inactivation workflow for 2-Azetidinone, 1-(1-oxo-2-propenyl)- prior to incineration.
References
International Programme on Chemical Safety (IPCS). "Acrylamide (HSG 45, 1991) - Spillage and Disposal." Inchem.org. Available at: [Link]
New Jersey Department of Health. "Acrylamide - Hazardous Substance Fact Sheet." NJ.gov. Available at:[Link]
SNF Group. "Aqueous Acrylamide Storage and Handling Guidelines." SNF.com. Available at:[Link]
MDPI Pharmaceuticals. "Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance." MDPI.com, August 16, 2021. Available at:[Link]
National Institutes of Health (NIH). "The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition." PMC. Available at:[Link]
Navigating the Handling of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI): A Guide to Personal Protective Equipment and Safe Disposal
For Immediate Implementation by Laboratory Personnel The following guide provides essential safety protocols for handling 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), a compound demanding rigorous safety measures due to it...
Author: BenchChem Technical Support Team. Date: April 2026
For Immediate Implementation by Laboratory Personnel
The following guide provides essential safety protocols for handling 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), a compound demanding rigorous safety measures due to its inherent reactivity and potential hazards. This document is intended for researchers, scientists, and drug development professionals, offering a procedural framework for the safe utilization and disposal of this chemical.
Hazard Identification and Risk Assessment: Understanding the Threat
2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI), also known as N-acryloyl-β-lactam, is a molecule of significant interest in synthetic chemistry. However, its structure, incorporating both a strained β-lactam ring and a reactive acryloyl group, presents notable safety challenges. The primary hazards associated with this compound are severe skin corrosion and eye damage.[1][2][3] The acryloyl moiety makes the compound susceptible to polymerization, which can be hazardous.[4][5]
A thorough risk assessment should be conducted before any handling of this chemical. This involves evaluating the scale of the experiment, the potential for aerosol generation, and the specific laboratory environment.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is mandatory when working with 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI). The following table outlines the minimum required PPE, with explanations for the necessity of each component.
PPE Component
Specifications
Rationale
Hand Protection
Chemical-resistant gloves (e.g., Nitrile or Neoprene)
To prevent direct skin contact, which can cause severe burns.[1][3][6] Gloves should be inspected for any signs of degradation before use and disposed of immediately after handling the compound.[1]
Eye and Face Protection
Safety goggles and a full-face shield
To protect against splashes and potential projectiles.[1][6][7] Standard safety glasses are insufficient.
Body Protection
Flame-resistant lab coat worn over long-sleeved clothing and long pants
To protect the skin from accidental spills. Synthetic clothing should be avoided.[8]
Respiratory Protection
NIOSH-approved respirator with organic vapor cartridges
Recommended, especially when handling the powder outside of a certified chemical fume hood or if there is a risk of aerosolization.[9][10]
Foot Protection
Closed-toe, chemical-resistant shoes
To protect feet from spills.
Safe Handling and Operational Workflow
All manipulations of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) must be performed within a certified chemical fume hood to minimize inhalation exposure.[9][11] The following procedural steps are critical for safe handling:
Preparation : Before handling the compound, ensure that an emergency eyewash station and safety shower are readily accessible and have been recently tested.[12]
Weighing and Transfer : When weighing the solid compound, do so in the fume hood. Use appropriate tools to avoid generating dust.[1]
Inert Atmosphere : For reactions, it is best practice to handle the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent unwanted reactions with atmospheric moisture or oxygen.[9]
Spill Management : In the event of a spill, evacuate the immediate area and alert your supervisor. Small spills can be absorbed with an inert material and collected for proper disposal.[13][14] Do not use combustible materials for absorption.
Below is a workflow diagram illustrating the key decision points and safety measures for handling this compound.
Caption: A workflow for the safe handling of 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI).
Emergency Procedures: A Step-by-Step Response Plan
In the event of an exposure, immediate and decisive action is crucial.
Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][12] Seek immediate medical attention.[1]
Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][15] Seek immediate medical attention.[1]
Inhalation : Move the affected person to fresh air. If they are not breathing, provide artificial respiration.[1][4] Seek immediate medical attention.
Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]
Disposal Plan: Ensuring Environmental and Personnel Safety
All waste materials contaminated with 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) are considered hazardous waste.
Solid Waste : Collect all contaminated solid waste, including gloves, absorbent materials, and empty containers, in a clearly labeled, sealed container.[1][16]
Liquid Waste : Unused solutions and reaction mixtures should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour any waste down the drain.[1][3]
Final Disposal : All waste must be disposed of through a licensed professional waste disposal service.[1][3] It may be necessary to dissolve or mix the material with a combustible solvent for incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]
The following decision tree provides guidance on the proper disposal route for different types of waste generated during the handling of this compound.
Caption: A decision tree for the proper disposal of waste contaminated with 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI).
By adhering to these stringent safety protocols, researchers can mitigate the risks associated with handling 2-Azetidinone, 1-(1-oxo-2-propenyl)-(9CI) and ensure a safe and productive laboratory environment.
References
Safe handling and storage of acryloyl chloride. Benchchem.
Acryloyl chloride. Grokipedia.
2-Azetidinone - Safety Data Sheet. ChemicalBook.
A Laboratory Accident of Acryloyl Chloride, Its Consequences, Treatment, and Safety Measures: An Arduous Lesson to All Researchers. ACS Publications.
Flame Resistant PPE. Department of Chemistry and Biochemistry.
SAFETY DATA SHEET. Cytiva.
Personal Protective Equipment. US EPA.
Safety Data Sheet.
SAFETY DATA SHEET. Sigma-Aldrich.
Addition to “A Laboratory Accident of Acryloyl Chloride, Its Consequences, Treatment, and Safety Measures: An Arduous Lesson to All Researchers”. ACS Publications.
2-Azetidinone 98 930-21-2. Sigma-Aldrich.
What precautions should be taken when working with reactive chemical systems?. CK-12.
SAFETY DATA SHEET. Covestro Solution Center.
Safety Data Sheet. Angene Chemical.
Comprehensive Guide to PPE in the Chemical Industry.
SAFETY DATA SHEET. Fisher Scientific.
PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT.
SOP for Disposal of Expired Chemicals, Reagents, Solvents and Micro-biological Medium.